DPM-1001

• CAS: 1471172-29-8

Core Science & Biosynthesis

DPM-1001: A Dual-Action Allosteric Inhibitor and Copper Chelator

An In-depth Technical Guide on the Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

DPM-1001 is a novel, orally bioavailable small molecule that exhibits a dual mechanism of action as a potent, non-competitive allosteric inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B) and a highly specific copper chelator.[1][2] This unique combination of activities positions DPM-1001 as a promising therapeutic candidate for metabolic diseases such as type 2 diabetes and obesity, as well as for conditions characterized by copper dysregulation, including Wilson's disease.[1][3] This technical guide provides a comprehensive overview of the molecular mechanisms, key experimental data, and detailed protocols related to the action of DPM-1001.

PTP1B Inhibition

DPM-1001 is an analog of the specific PTP1B inhibitor trodusquemine (B1662500) (MSI-1436) and functions as a non-competitive, allosteric inhibitor of PTP1B.[4][5] PTP1B is a well-validated negative regulator of both insulin (B600854) and leptin signaling pathways, making it a key therapeutic target for type 2 diabetes and obesity.[4][6]

Quantitative Inhibition Data

The inhibitory potency of DPM-1001 against PTP1B has been characterized by its half-maximal inhibitory concentration (IC50). Notably, its potency is enhanced with pre-incubation, suggesting a time-dependent interaction with the enzyme.[5][7]

PTP1B Construct	Pre-incubation Time	IC50 (nM)
PTP1B(1-405)	No pre-incubation	600
PTP1B(1-405)	30 minutes	100
PTP1B(1-321)	Not specified	No significant time-dependent change

Mechanism of PTP1B Inhibition

DPM-1001 binds to an allosteric site on PTP1B, distinct from the active site.[6] This interaction is thought to involve the C-terminal region of the enzyme, as evidenced by the differential inhibitory effects on the full-length PTP1B(1-405) versus the catalytic domain alone, PTP1B(1-321).[5][7] The binding of DPM-1001 induces a conformational change in PTP1B, leading to the inhibition of its catalytic activity.

The following diagram illustrates the proposed signaling pathway of PTP1B inhibition by DPM-1001, leading to enhanced insulin and leptin signaling.

Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.

Experimental Protocol: PTP1B Enzymatic Assay

Objective: To determine the inhibitory activity of DPM-1001 on PTP1B.

Materials:

• Recombinant human PTP1B (full-length or catalytic domain)

• p-Nitrophenyl phosphate (B84403) (pNPP) as a substrate

• Assay buffer (e.g., 25 mM Tris-HCl, pH 7.5, containing 1 mM EDTA, 1 mM DTT, and 2 mM β-mercaptoethanol)

• DPM-1001 stock solution

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of DPM-1001 in the assay buffer.

• In a 96-well plate, add 10 µL of each DPM-1001 dilution (or vehicle control) to the appropriate wells.

• Add 130 µL of Tris-HCl buffer to each well.

• Add 20 µL of PTP1B enzyme solution (e.g., 1 µg/mL) to each well.

• For time-dependent inhibition studies, pre-incubate the plate at 37°C for a specified duration (e.g., 30 minutes).

• Initiate the enzymatic reaction by adding 40 µL of 4 mM pNPP substrate to each well.

• Incubate the plate at 37°C for 10 minutes.

• Measure the absorbance at 405 nm to quantify the amount of p-nitrophenol (pNP) produced.

• Calculate the percent inhibition for each DPM-1001 concentration and determine the IC50 value.

Copper Chelation

In addition to PTP1B inhibition, DPM-1001 is a potent and highly specific chelator of copper.[3][8] This activity is crucial for its therapeutic potential in Wilson's disease, a genetic disorder characterized by toxic copper accumulation.[3]

Quantitative Copper Binding Data

The binding affinity of DPM-1001 for copper has been determined using radiolabeled copper.

Metal Ion	Binding Affinity (Kd)
64Cu2+	75 nM

Electrospray ionization mass spectrometry (ESI-MS) analysis has confirmed the high specificity of DPM-1001 for copper over other biologically relevant metal ions.[8]

Mechanism of Copper Chelation and Excretion

DPM-1001 forms a stable complex with copper, which is then excreted from the body.[3][8] In vivo studies in a mouse model of Wilson's disease have demonstrated that DPM-1001 treatment leads to a significant reduction in copper levels in the liver and brain.[3] The primary route of excretion for the DPM-1001-copper complex is through the feces.[3]

The following diagram illustrates the workflow for assessing the copper chelation and excretion properties of DPM-1001.

Caption: Experimental workflow for evaluating DPM-1001's copper chelation.

Experimental Protocol: Copper Binding Assay

Objective: To determine the binding affinity and specificity of DPM-1001 for copper.

Materials:

• DPM-1001

• Radiolabeled copper (64Cu2+)

• Various metal ion solutions (e.g., nitrates or sulfates of other metals)

• C18 solid-phase extraction columns

• Scintillation counter

• Electrospray ionization mass spectrometer (ESI-MS)

Procedure for Direct Binding Assay (Kd determination):

• Incubate a fixed concentration of DPM-1001 (e.g., 100 nM) with varying concentrations of 64Cu2+.

• Separate the DPM-1001-64Cu complex from unbound 64Cu2+ using a C18 column.

• Quantify the amount of bound 64Cu2+ using a scintillation counter.

• Plot the amount of bound copper as a function of the free copper concentration and fit the data to a binding isotherm to determine the Kd.

Procedure for Specificity Assay (ESI-MS):

• React DPM-1001 (e.g., 1 mM) with an excess (e.g., 8 equivalents) of various metal salt solutions.

• Stir the reaction mixtures for 2 hours at room temperature.

• Dilute the samples and analyze by ESI-MS to detect the formation of DPM-1001-metal complexes.

In Vivo Efficacy

Diet-Induced Obesity Mouse Model

In a diet-induced obesity mouse model, DPM-1001 demonstrated significant anti-obesity and anti-diabetic effects.[7]

Parameter	Treatment	Outcome
Body Weight	5 mg/kg/day (oral or IP) for 50 days	~5% decrease in body weight
Glucose Tolerance	5 mg/kg/day (oral or IP) for 50 days	Improved
Insulin Sensitivity	5 mg/kg/day (oral or IP) for 50 days	Improved

Experimental Protocol: Diet-Induced Obesity Study

Objective: To evaluate the in vivo efficacy of DPM-1001 in a model of obesity and insulin resistance.

Animal Model: C57BL/6J mice fed a high-fat diet.

Procedure:

• Induce obesity in mice by feeding a high-fat diet for a specified period.

• Administer DPM-1001 (e.g., 5 mg/kg) or vehicle control daily via oral gavage or intraperitoneal (IP) injection for the duration of the study (e.g., 50 days).

• Monitor body weight and food intake regularly.

• Perform glucose tolerance tests (GTT) and insulin tolerance tests (ITT) at baseline and at the end of the treatment period to assess glucose metabolism and insulin sensitivity.

• At the end of the study, collect tissues for further analysis (e.g., Western blotting to assess insulin signaling pathway activation).

Toxic Milk Mouse Model of Wilson's Disease

In the toxic milk mouse model of Wilson's disease, DPM-1001 effectively reduced copper accumulation.[3]

Tissue	Treatment	Outcome
Liver	5 mg/kg (IP) for 2 weeks	Significant decrease in copper levels
Brain	5 mg/kg (IP) for 2 weeks	Significant decrease in copper levels

Experimental Protocol: Wilson's Disease Mouse Model Study

Objective: To assess the copper-lowering effects of DPM-1001 in a genetic model of Wilson's disease.

Animal Model: C3HeB/FeJ-Atp7btx-J/J (toxic milk) mice.

Procedure:

• Administer DPM-1001 (e.g., 5 mg/kg) or saline control via IP injection for a specified period (e.g., 2 weeks).

• Collect liver and brain tissues at the end of the treatment period.

• Quantify copper levels in the tissues using inductively coupled plasma mass spectrometry (ICP-MS).

• Fecal samples can also be collected to measure the excretion of copper.

Conclusion

DPM-1001 represents a significant advancement in the development of therapies for metabolic and copper-overload diseases. Its dual mechanism of action, combining allosteric inhibition of PTP1B with specific copper chelation, offers a multifaceted approach to treatment. The data presented in this guide underscore its potential as a potent, orally bioavailable therapeutic agent. Further preclinical and clinical investigations are warranted to fully elucidate its therapeutic utility.

References

• 1. researchgate.net [researchgate.net]
• 2. Neurochemical and Behavioral Characteristics of Toxic Milk Mice: An Animal Model of Wilson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro enzymatic assays of protein tyrosine phosphatase 1B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Theoretical study on the design of allosteric inhibitors of diabetes associated protein PTP1B [frontiersin.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Copper Chelation Properties of DPM-1001

For Researchers, Scientists, and Drug Development Professionals

Abstract

DPM-1001 is a novel, orally bioavailable small molecule that has demonstrated potent and highly selective copper chelation properties.[1][2][3] Developed as a potential therapeutic for Wilson's disease, a genetic disorder characterized by toxic copper accumulation, DPM-1001 has shown promise in preclinical studies by effectively reducing copper levels in key organs and mitigating associated cellular damage.[1][2][3][4] This technical guide provides a comprehensive overview of the copper chelation characteristics of DPM-1001, including its binding affinity, selectivity, and mechanism of action, supported by quantitative data from key experiments and detailed methodologies.

Introduction to DPM-1001

DPM-1001, chemically identified as methyl 4-[7-hydroxy-10,13-dimethyl-3-({4-[(pyridin-2-ylmethyl)amino]butyl}amino)hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate, is a dual-function molecule, acting as both a protein tyrosine phosphatase 1B (PTP1B) inhibitor and a copper chelator.[1][2][3][4][5] Its development for Wilson's disease stems from its remarkable ability to specifically bind and remove excess copper, addressing the root cause of the pathology.[1][2][3] Preclinical evidence suggests DPM-1001 can cross the blood-brain barrier, a significant advantage for treating the neurological symptoms of Wilson's disease.[6]

Copper Chelation Properties of DPM-1001

Binding Affinity and Selectivity

DPM-1001 exhibits a high binding affinity for copper. In vitro binding assays using radiolabeled copper (⁶⁴Cu) have determined its dissociation constant (Kd) to be approximately 57 nM . Another study reported a Kd of 75 nM . This strong affinity underscores its potential for effective copper sequestration.

A key feature of DPM-1001 is its exceptional selectivity for copper over other physiologically relevant metal ions. Electrospray ionization mass spectrometry (ESI-MS) analysis revealed that DPM-1001 forms a complex with copper but not with a panel of other metals, including silver, which is isoelectronic with Cu⁺.[7] This high selectivity is attributed to its unique chemical structure, where the N¹-(pyridin-2-ylmethyl)butane-1,4-diamine "tail" is responsible for copper chelation, and the steroid moiety confers specificity.[2][7] This specificity is a significant advantage over broader metal chelators, which can lead to off-target effects and depletion of essential minerals.[1][2][3][7]

Table 1: Quantitative Data on DPM-1001 Copper Chelation

Parameter	Value	Method	Reference
Binding Affinity (Kd)	57 nM	Radiolabeled Copper (⁶⁴Cu) Binding Assay	[2]
75 nM	Radiolabeled Copper (⁶⁴Cu) Binding Assay	[1]
Metal Selectivity	Highly selective for Copper	Electrospray Ionization Mass Spectrometry (ESI-MS)	[1]

In Vitro Efficacy

The copper chelation activity of DPM-1001 translates to protective effects in cellular models of copper overload. In studies using HepG2 cells with silenced ATP7B (the gene mutated in Wilson's disease), DPM-1001 demonstrated a significant ability to improve cell viability in the presence of high copper concentrations.[7] Similar protective effects were observed in fibroblasts derived from Wilson's disease patients, highlighting its potential to counteract copper-induced cytotoxicity.[1][2][3]

Table 2: In Vitro Efficacy of DPM-1001

Cell Line	Experimental Condition	Outcome	Reference
HepG2 (ATP7B knockdown)	Exposure to >0.5 mM Copper	DPM-1001 pre-incubation improved cell survival to >20%	[7]
Wilson's Disease Patient Fibroblasts	Exposure to high copper concentrations	DPM-1001 inhibited copper-induced cell death	[1]

In Vivo Efficacy in a Preclinical Model

The therapeutic potential of DPM-1001 has been evaluated in the toxic milk mouse model, a well-established animal model for Wilson's disease that exhibits copper accumulation in the liver and brain.[1][2][3] Oral administration of DPM-1001 to these mice led to a significant reduction in copper levels in both the liver and the brain.[1][2][3] The excess copper is primarily excreted through the feces.[1][2]

Table 3: In Vivo Efficacy of DPM-1001 in the Toxic Milk Mouse Model

Organ	Treatment	Result	Method	Reference
Liver	DPM-1001	Significant reduction in copper levels	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	[8]
Brain	DPM-1001	Significant reduction in copper levels	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	[8]

Experimental Protocols

Electrospray Ionization Mass Spectrometry (ESI-MS) for Metal Binding

• Objective: To assess the selectivity of DPM-1001 for copper over other metal ions.

• Procedure:

  • A solution of DPM-1001 (e.g., 1 mM) is prepared.

  • The DPM-1001 solution is incubated with a panel of metal salts (e.g., 8 mM), including CuSO₄ and salts of other metals like silver.

  • The mixture is subjected to ESI-MS analysis.

  • The resulting mass spectra are analyzed for peaks corresponding to the free compound and its metal-bound forms. The presence of a peak corresponding to the [DPM-1001 + Cu]²⁺ complex and the absence of peaks for other metal complexes indicate selectivity for copper.[1]

Cell Viability Assay for Copper-Induced Cytotoxicity

• Objective: To determine the protective effect of DPM-1001 against copper-induced cell death.

• Procedure:

  • Cells (e.g., HepG2 with ATP7B knockdown or Wilson's disease patient fibroblasts) are seeded in multi-well plates.

  • Cells are pre-incubated with DPM-1001 (e.g., 2 µM) for a specified period (e.g., 1 hour).[1]

  • Increasing concentrations of copper are added to the cell cultures.

  • After an incubation period, cell viability is assessed using a standard method such as the MTT assay or by direct cell counting.

  • The survival of cells pre-treated with DPM-1001 is compared to that of untreated cells to determine the protective effect.[7]

In Vivo Studies in the Toxic Milk Mouse Model

• Objective: To evaluate the efficacy of DPM-1001 in reducing tissue copper levels in an animal model of Wilson's disease.

• Animal Model: C3He-Atp7btx-j mice (toxic milk mice) obtained from a reputable supplier (e.g., The Jackson Laboratory).[1]

• Procedure:

  • Male mice (e.g., 6-8 weeks of age) are used for the study.

  • Mice are administered DPM-1001 either orally or via intraperitoneal injection.

  • A control group receives a vehicle (e.g., saline).

  • After a defined treatment period, mice are euthanized, and organs (liver and brain) are harvested.

  • Tissue copper levels are quantified using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

  • Copper levels in the DPM-1001-treated group are compared to those in the control group to determine the extent of copper reduction.[8]

Visualizations

Signaling Pathway: Copper Homeostasis and Wilson's Disease

References

• 1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Human copper homeostasis: a network of interconnected pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Copper as a key regulator of cell signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Copper signalling: causes and consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

DPM-1001: A Technical Whitepaper on a Novel PTP1B Inhibitor and Copper Chelator

For Researchers, Scientists, and Drug Development Professionals

Abstract

DPM-1001 (CAS Number: 1471172-27-6) is a potent, selective, and orally bioavailable small molecule that functions as a non-competitive, allosteric inhibitor of Protein-Tyrosine Phosphatase 1B (PTP1B).[1][2][3] PTP1B is a key negative regulator of both insulin (B600854) and leptin signaling pathways, making it a highly validated therapeutic target for type 2 diabetes and obesity.[3][4] DPM-1001, an analog of the PTP1B inhibitor trodusquemine (B1662500) (MSI-1436), has demonstrated significant anti-diabetic properties in animal models of diet-induced obesity by enhancing signaling through insulin and leptin receptors.[4][5] Furthermore, DPM-1001 has been identified as a potent and highly selective copper chelator, showing potential therapeutic utility in conditions of copper overload, such as Wilson's disease.[6][7] This document provides an in-depth technical overview of DPM-1001, including its mechanism of action, key experimental data, and detailed protocols.

Physicochemical Properties and Identification

Property	Value	Reference
CAS Number	1471172-27-6	[1]
IUPAC Name	methyl (R)-4-((3R,5R,7R,8R,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-((4-((pyridin-2-ylmethyl)amino)butyl)amino)hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate	[1]
Chemical Formula	C35H57N3O3	[1]
Molecular Weight	567.86 g/mol	[1]
Appearance	Solid powder	[1]

Mechanism of Action

PTP1B Inhibition

DPM-1001 acts as a non-competitive, allosteric inhibitor of PTP1B.[2][5] Unlike competitive inhibitors that bind to the active site, DPM-1001 is thought to bind to the C-terminus of PTP1B, interacting with the α3, α6, and α7 helices in an ion-dependent manner.[8] This allosteric binding induces a conformational change in the enzyme, leading to its inhibition. The non-competitive nature of DPM-1001 may contribute to its specificity and reduced potential for off-target effects compared to active-site inhibitors.[8]

Copper Chelation

DPM-1001 is a potent and highly selective copper chelator.[4][6] This activity is attributed to the N1-(pyridin-2-ylmethyl)butane-1,4-diamine tail at the 3-position of the steroid-like core.[6] The chelation of copper has been shown to enhance the potency of DPM-1001 as a PTP1B inhibitor.[4] This dual mechanism of action is a unique feature of the molecule.

Signaling Pathways

Insulin Signaling Pathway

PTP1B negatively regulates the insulin signaling pathway by dephosphorylating the activated insulin receptor (IR) and its substrate, Insulin Receptor Substrate 1 (IRS-1).[9] By inhibiting PTP1B, DPM-1001 enhances the phosphorylation of IR and IRS-1, leading to the potentiation of downstream signaling cascades, including the PI3K/Akt pathway.[5] This results in increased glucose uptake and improved insulin sensitivity.[5]

References

• 1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. | BioWorld [bioworld.com]
• 7. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]
• 8. Inhibition of protein tyrosine phosphatase (PTP1B) and α-glucosidase by geranylated flavonoids from Paulownia tomentosa - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

DPM-1001: A Dual-Action Inhibitor for Metabolic and Rare Diseases

An In-depth Technical Guide on the Discovery and Development of a Novel PTP1B Inhibitor and Copper Chelator

Abstract

DPM-1001 is an orally bioavailable, small molecule inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B) with the unique dual functionality of also acting as a potent and selective copper chelator. This technical whitepaper details the discovery, preclinical development, and mechanism of action of DPM-1001. Developed by DepYmed Inc., a spin-off from Cold Spring Harbor Laboratory, DPM-1001 has demonstrated significant therapeutic potential in preclinical models of both metabolic disorders, such as diabetes and obesity, and rare genetic diseases like Wilson's disease. This document provides a comprehensive overview of the key experimental data, protocols, and the signaling pathways implicated in its therapeutic effects.

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a well-validated therapeutic target for type 2 diabetes and obesity due to its role as a key negative regulator of the insulin (B600854) and leptin signaling pathways.[1] However, the development of orally bioavailable PTP1B inhibitors has been a significant challenge. DPM-1001, an analog of the PTP1B inhibitor trodusquemine (B1662500) (MSI-1436), emerged from research aimed at overcoming this limitation.[1]

Furthermore, during its development, DPM-1001 was discovered to possess high specificity and affinity for binding copper.[2] This unforeseen property opened up a new therapeutic avenue for the compound in the treatment of Wilson's disease, a rare genetic disorder characterized by toxic copper accumulation in the liver and brain.[3][4] In May 2022, the U.S. Food and Drug Administration (FDA) granted Orphan Drug designation to DPM-1001 for the treatment of Wilson's disease.[2][3]

Discovery and Preclinical Development

DPM-1001 was developed by DepYmed Inc., a company founded to commercialize discoveries from the Tonks lab at Cold Spring Harbor Laboratory.[3] The initial focus was on developing potent, orally bioavailable small molecule inhibitors of PTP1B for metabolic diseases.[3] The subsequent discovery of its copper-chelating properties led to the expansion of its therapeutic potential to Wilson's disease.[4]

Preclinical studies have been conducted in various cell and animal models to evaluate the efficacy and mechanism of action of DPM-1001. These studies have demonstrated its ability to inhibit PTP1B, enhance insulin and leptin signaling, and reduce copper levels in models of Wilson's disease.[1][4][5]

Mechanism of Action

DPM-1001 exhibits a dual mechanism of action:

• PTP1B Inhibition: DPM-1001 is a potent, specific, and non-competitive inhibitor of PTP1B.[6] By inhibiting PTP1B, it enhances the phosphorylation of key proteins in the insulin and leptin signaling pathways, thereby improving glucose metabolism and reducing body weight in preclinical models of diet-induced obesity.[1][6]

• Copper Chelation: DPM-1001 is a highly selective copper chelator.[4][5] It binds to excess copper, facilitating its excretion from the body.[5] This mechanism is particularly relevant for the treatment of Wilson's disease, where it has been shown to lower copper levels in the liver and brain of animal models.[4][5]

Signaling Pathways

The inhibitory effect of DPM-1001 on PTP1B leads to the enhancement of insulin and leptin signaling cascades.

Caption: DPM-1001 enhances insulin and leptin signaling by inhibiting PTP1B.

The copper chelation mechanism of DPM-1001 is crucial for its therapeutic effect in Wilson's disease.

Caption: DPM-1001 chelates excess copper, facilitating its fecal excretion.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of DPM-1001.

Table 1: In Vitro Potency and Selectivity

Parameter	Value	Target/Assay	Reference
IC50	100 nM	PTP1B (with 30-min pre-incubation)	[6]
IC50	600 nM	PTP1B (no pre-incubation)	[6]
Binding Affinity (Kd)	75 nM	Copper (64Cu binding assay)	[7]
Selectivity	Highly selective for copper	Tested against 14 other metals	[7]

Table 2: Preclinical Efficacy in Animal Models

Animal Model	Treatment	Key Findings	Reference
Diet-Induced Obese Mice	5 mg/kg DPM-1001 (oral or IP, daily for 50 days)	~5% decrease in body weight, improved glucose tolerance and insulin sensitivity	[6]
Toxic Milk Mouse Model of Wilson's Disease	DPM-1001 (IP or oral)	Lowered copper levels in liver and brain, ameliorated liver pathology, reduced metallothionein (B12644479) levels	[5][7]

Experimental Protocols

PTP1B Inhibition Assay

Objective: To determine the in vitro inhibitory potency of DPM-1001 against PTP1B.

Methodology:

• Recombinant human PTP1B (truncated form PTP1B(1-321) or full-length PTP1B(1-405)) is expressed and purified.

• The enzyme activity is measured using a chromogenic substrate, such as p-nitrophenyl phosphate (B84403) (pNPP), which produces a yellow product upon dephosphorylation.

• DPM-1001 is pre-incubated with the enzyme for a specified duration (e.g., 30 minutes) to assess time-dependent inhibition.

• The reaction is initiated by the addition of pNPP, and the absorbance is measured at 405 nm over time.

• IC50 values are calculated by fitting the dose-response data to a sigmoidal curve.

Copper Chelation Assay

Objective: To determine the binding affinity and selectivity of DPM-1001 for copper.

Methodology:

• Radiolabeled Copper Binding Assay:

  • Increasing concentrations of 64Cu are incubated with a fixed concentration of DPM-1001.

  • The bound and free 64Cu are separated using a suitable method (e.g., size-exclusion chromatography).

  • The amount of radioactivity in the bound fraction is quantified, and the dissociation constant (Kd) is calculated.

• Selectivity Assay (ESI-MS):

  • DPM-1001 is incubated with a panel of different metal ions.

  • The formation of metal-DPM-1001 complexes is analyzed by Electrospray Ionization Mass Spectrometry (ESI-MS).

Cell Viability Assay

Objective: To assess the protective effect of DPM-1001 against copper-induced cytotoxicity.

Methodology:

• HepG2 cells with ATP7B knockdown (a cellular model of Wilson's disease) or fibroblasts from Wilson's disease patients are used.

• Cells are exposed to high concentrations of copper in the presence or absence of DPM-1001.

• Cell viability is measured using a standard assay, such as the MTT or CellTiter-Glo assay.

Animal Models

Objective: To evaluate the in vivo efficacy of DPM-1001 on body weight and glucose metabolism.

Methodology:

• Mice are fed a high-fat diet to induce obesity and insulin resistance.

• DPM-1001 is administered orally or via intraperitoneal injection at a specified dose and frequency.

• Body weight, food intake, and body composition are monitored throughout the study.

• Glucose tolerance and insulin sensitivity are assessed using glucose tolerance tests (GTT) and insulin tolerance tests (ITT).

Objective: To evaluate the in vivo efficacy of DPM-1001 in reducing copper accumulation and ameliorating disease pathology.

Methodology:

• The toxic milk mouse, a genetic model of Wilson's disease with a mutation in the Atp7b gene, is used.

• DPM-1001 is administered orally or via intraperitoneal injection.

• Copper levels in various tissues (liver, brain, kidney) and feces are measured using atomic absorption spectroscopy or inductively coupled plasma mass spectrometry.

• Liver pathology is assessed by histological analysis (e.g., H&E staining).

• Levels of metallothionein, a copper-binding protein, are measured in the liver and brain.

Clinical Development Status

As of late 2025, DPM-1001 is in the preclinical stage of development.[3] It has received Orphan Drug Designation from the FDA for the treatment of Wilson's disease.[2][3] The highest R&D status is reported as IND Application, suggesting that the necessary preclinical data is being compiled for submission to regulatory authorities to initiate clinical trials.[5]

Conclusion

DPM-1001 represents a promising therapeutic candidate with a novel dual mechanism of action. Its ability to inhibit PTP1B and selectively chelate copper provides a strong rationale for its development in both metabolic disorders and Wilson's disease. The preclinical data to date are encouraging, demonstrating oral bioavailability, central nervous system penetration, and significant efficacy in relevant animal models. Further clinical investigation is warranted to translate these promising preclinical findings into tangible benefits for patients.

References

• 1. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DepYmed Receives FDA Orphan Drug Designation for Clinical [globenewswire.com]
• 3. biospace.com [biospace.com]
• 4. Progress toward improved Wilson's disease drug | Cold Spring Harbor Laboratory [cshl.edu]
• 5. DPM-1001 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]

DPM-1001: A Novel PTP1B Inhibitor for Enhanced Insulin and Leptin Signaling

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

DPM-1001 is a potent, selective, and orally bioavailable small molecule inhibitor of Protein-Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of both insulin (B600854) and leptin signaling pathways. By inhibiting PTP1B, DPM-1001 enhances the phosphorylation cascade downstream of the insulin and leptin receptors, offering a promising therapeutic strategy for metabolic disorders such as type 2 diabetes and obesity. This document provides a comprehensive overview of DPM-1001, including its mechanism of action, quantitative efficacy data from preclinical studies, detailed experimental protocols for its evaluation, and visual representations of the relevant biological pathways and experimental workflows.

Introduction

Protein-Tyrosine Phosphatase 1B (PTP1B) has been identified as a critical negative regulator in the insulin and leptin signaling pathways.[1] Its role in dephosphorylating the activated insulin receptor (IR) and Janus kinase 2 (JAK2), a key component of the leptin receptor signaling complex, makes it a highly validated therapeutic target for conditions characterized by insulin and leptin resistance.[1][2][3] DPM-1001, an analog of the PTP1B inhibitor trodusquemine (B1662500) (MSI-1436), has emerged as a promising clinical candidate.[1] Notably, DPM-1001 also exhibits copper-chelating properties, a characteristic that enhances its inhibitory potency against PTP1B.[1] Preclinical studies in animal models of diet-induced obesity have demonstrated the anti-diabetic and weight-reducing effects of DPM-1001.[1][4]

Mechanism of Action

DPM-1001 exerts its therapeutic effects through the allosteric inhibition of PTP1B.[5] This inhibition leads to a sustained phosphorylation state of key signaling molecules in the insulin and leptin pathways, thereby amplifying their downstream effects.

Insulin Signaling Pathway

The insulin signaling cascade is initiated by the binding of insulin to its receptor, leading to autophosphorylation of the receptor's tyrosine residues. This creates docking sites for insulin receptor substrate (IRS) proteins, which in turn activate downstream pathways like the PI3K/Akt pathway, ultimately leading to glucose uptake and utilization. PTP1B acts as a brake on this pathway by dephosphorylating the insulin receptor. DPM-1001, by inhibiting PTP1B, maintains the insulin receptor in its active, phosphorylated state, thus enhancing insulin sensitivity.[6][7]

Leptin Signaling Pathway

Leptin, a hormone primarily produced by adipose tissue, signals through its receptor to activate the JAK/STAT pathway. This leads to the phosphorylation of JAK2 and subsequently STAT3, which then translocates to the nucleus to regulate genes involved in energy expenditure and appetite suppression. PTP1B negatively regulates this pathway by dephosphorylating JAK2.[3][8] DPM-1001's inhibition of PTP1B promotes the phosphorylation of JAK2 and STAT3, thereby augmenting leptin's anorexigenic and metabolic effects.[1]

Role of Copper Chelation

DPM-1001's ability to chelate copper has been shown to enhance its potency as a PTP1B inhibitor.[1] While the precise mechanism of this enhancement is still under investigation, it is a unique feature of this molecule that distinguishes it from other PTP1B inhibitors. This dual functionality may contribute to its overall therapeutic efficacy.

Quantitative Data

The following tables summarize the key quantitative data from preclinical studies of DPM-1001.

Parameter	Value	Species/Model	Reference
PTP1B Inhibition (IC50)	100 nM	In vitro enzymatic assay	[1][4]
Copper Binding (Kd)	75 nM	In vitro radiolabeled copper binding assay	[9]

Table 1: In Vitro Efficacy of DPM-1001

Parameter	Treatment Group (DPM-1001)	Control Group (Vehicle)	Outcome	Reference
Body Weight Change	~5% decrease	No significant change	DPM-1001 treatment for 3 weeks in diet-induced obese mice.	[4]
Glucose Tolerance	Improved	Impaired	Oral glucose tolerance test (OGTT) in diet-induced obese mice.	[4]
Insulin Sensitivity	Improved	Impaired	Insulin tolerance test (ITT) in diet-induced obese mice.	[4]
Administration	5 mg/kg, once daily (oral or IP)	Vehicle	50-day study in diet-induced obese mice.	[4]

Table 2: In Vivo Efficacy of DPM-1001 in a Diet-Induced Obesity Mouse Model

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of DPM-1001.

PTP1B Enzymatic Inhibition Assay

Objective: To determine the in vitro inhibitory activity of DPM-1001 on PTP1B.

Materials:

• Recombinant human PTP1B enzyme

• p-Nitrophenyl phosphate (B84403) (pNPP) as a substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM DTT, 1 mM EDTA)

• DPM-1001 stock solution (in DMSO)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare serial dilutions of DPM-1001 in the assay buffer.

• Add 10 µL of each DPM-1001 dilution to the wells of a 96-well plate. Include a vehicle control (DMSO) and a no-enzyme control.

• Add 80 µL of assay buffer containing the PTP1B enzyme to each well and incubate for 15 minutes at room temperature.

• Initiate the reaction by adding 10 µL of the pNPP substrate to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding a suitable stop solution (e.g., 1 M NaOH).

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition for each DPM-1001 concentration and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot Analysis of Insulin and Leptin Signaling

Objective: To assess the effect of DPM-1001 on the phosphorylation of key signaling proteins in response to insulin or leptin stimulation in a cell-based assay.

Materials:

• Cell line (e.g., HepG2 or a suitable cell line expressing insulin and leptin receptors)

• DPM-1001

• Insulin or Leptin

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (e.g., anti-phospho-IR, anti-IR, anti-phospho-JAK2, anti-JAK2, anti-phospho-STAT3, anti-STAT3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• SDS-PAGE equipment and reagents

• Western blotting apparatus

Protocol:

• Seed cells in a multi-well plate and grow to 80-90% confluency.

• Starve the cells in serum-free media for 4-6 hours.

• Pre-treat the cells with various concentrations of DPM-1001 or vehicle for 1 hour.

• Stimulate the cells with insulin (e.g., 100 nM) or leptin (e.g., 10 nM) for 10-15 minutes.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

In Vivo Efficacy in a Diet-Induced Obesity (DIO) Mouse Model

Objective: To evaluate the effect of DPM-1001 on body weight, glucose tolerance, and insulin sensitivity in a preclinical model of obesity and type 2 diabetes.

Materials:

• Male C57BL/6J mice (6-8 weeks old)

• High-fat diet (HFD; e.g., 60% kcal from fat)

• Standard chow diet

• DPM-1001

• Vehicle for administration (e.g., 0.5% methylcellulose)

• Glucose solution for OGTT

• Insulin solution for ITT

• Glucometer and test strips

Protocol:

• Induce obesity by feeding mice a high-fat diet for 8-12 weeks. A control group is maintained on a standard chow diet.

• Randomize the obese mice into treatment (DPM-1001) and vehicle control groups.

• Administer DPM-1001 (e.g., 5 mg/kg) or vehicle daily via oral gavage or intraperitoneal injection for the duration of the study (e.g., 4-8 weeks).

• Monitor body weight and food intake regularly.

• Perform an oral glucose tolerance test (OGTT) at the end of the study:

  • Fast the mice for 6 hours.

  • Administer an oral glucose load (e.g., 2 g/kg).

  • Measure blood glucose levels at 0, 15, 30, 60, 90, and 120 minutes post-glucose administration.

• Perform an insulin tolerance test (ITT) a few days after the OGTT:

  • Fast the mice for 4 hours.

  • Administer an intraperitoneal injection of insulin (e.g., 0.75 U/kg).

  • Measure blood glucose levels at 0, 15, 30, 45, and 60 minutes post-insulin injection.

• At the end of the study, collect tissues (e.g., liver, adipose tissue, muscle) for further analysis (e.g., gene expression, protein analysis).

Visualizations

The following diagrams illustrate the signaling pathways and a typical experimental workflow.

Caption: Insulin signaling pathway and the inhibitory action of DPM-1001 on PTP1B.

Caption: Leptin signaling pathway and the inhibitory action of DPM-1001 on PTP1B.

Caption: A typical experimental workflow for the evaluation of DPM-1001.

Conclusion

DPM-1001 represents a significant advancement in the development of PTP1B inhibitors for the treatment of metabolic diseases. Its oral bioavailability, potent and selective inhibition of PTP1B, and unique copper-chelating properties make it a compelling candidate for further clinical investigation. The preclinical data strongly support its potential to improve both insulin and leptin sensitivity, addressing key underlying pathologies of type 2 diabetes and obesity. The experimental protocols and pathway diagrams provided in this guide offer a valuable resource for researchers and drug development professionals working in this field.

References

• 1. Western blot -Immunodetection -Protein -Biochemistry-BIO-PROTCOCL [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. Sensing the Insulin Signaling Pathway with an Antibody Array - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PTP1B Assay Kit, Colorimetric | 539736 [merckmillipore.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. Enhanced insulin secretion and improved glucose tolerance in mice lacking CD26 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 9. bpsbioscience.com [bpsbioscience.com]

DPM-1001 and its Role in Copper Homeostasis: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Copper is an essential trace element vital for a myriad of physiological processes. However, its dysregulation can lead to severe pathologies, including Wilson's disease, certain cancers, and neurodegenerative disorders. DPM-1001 has emerged as a promising therapeutic candidate, demonstrating high specificity and efficacy in chelating and removing excess copper. This technical guide provides an in-depth analysis of DPM-1001's mechanism of action, supported by preclinical data, detailed experimental protocols, and visualizations of the relevant biological pathways.

Introduction to Copper Homeostasis

Cellular copper levels are meticulously regulated by a complex network of transporters and chaperones. Key proteins, including ATP7A and ATP7B, are responsible for copper uptake, distribution to copper-dependent enzymes, and excretion of excess copper.[1][2][3][4][5] In Wilson's disease, a rare genetic disorder, mutations in the ATP7B gene impair copper excretion from the liver, leading to its toxic accumulation in the liver, brain, and other organs.[6][7][8][9] Current treatments for Wilson's disease primarily involve the use of less specific metal chelators, which can be associated with significant side effects.[1][6][7]

DPM-1001: A Novel Copper Chelator

DPM-1001, chemically known as {methyl 4-[7-hydroxy-10,13-dimethyl-3-({4-[(pyridin-2-ylmethyl)amino]butyl}amino)hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate}, is a small molecule that has been identified as a potent and highly selective copper chelator.[1][6][7] It is orally bioavailable and possesses the ability to cross the blood-brain barrier, making it a particularly attractive candidate for treating the neurological manifestations of copper overload disorders.[1][10] The U.S. Food and Drug Administration (FDA) has granted Orphan Drug designation for DPM-1001 for the treatment of Wilson Disease.[10]

Mechanism of Action

DPM-1001's primary mechanism of action is the direct chelation of excess copper.[1][11] The N1-(pyridin-2-ylmethyl)butane-1,4-diamine tail of the molecule is responsible for binding copper, while the steroid moiety confers its remarkable specificity for copper over other biologically relevant metals.[1][3] Once bound to DPM-1001, the excess copper is then excreted from the body, primarily through the feces.[1][6][7]

DPM-1001 Mechanism of Action

Preclinical Efficacy of DPM-1001

Preclinical studies have demonstrated the potent "decoppering" effects of DPM-1001 in both in vitro and in vivo models of Wilson's disease.

In Vitro Studies

In cell models, including fibroblasts derived from Wilson's disease patients, DPM-1001 effectively mitigated copper-induced cell death.[1] Studies using HepG2 cells with suppressed ATP7B expression showed that pre-incubation with DPM-1001 significantly improved cell viability in the presence of high copper concentrations.[1][3]

In Vivo Studies: The Toxic Milk Mouse Model

The toxic milk mouse model is a well-established animal model for Wilson's disease. Administration of DPM-1001, either intraperitoneally or orally, to these mice resulted in a significant reduction of copper levels in both the liver and the brain.[1][6] This reduction in copper burden was accompanied by an amelioration of the hepatic complications associated with the disease.[1][11]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on DPM-1001.

Table 1: Effect of DPM-1001 on Cell Viability in High Copper Conditions

Cell Line	Copper Concentration	DPM-1001 Treatment	Cell Viability
ATP7B-KD1 HepG2	>0.5 mM	Without DPM-1001	<20%
ATP7B-KD1 HepG2	>0.5 mM	With 2 µM DPM-1001	Significantly Increased
Wilson's Disease Patient Fibroblasts	Various	With DPM-1001	Inhibition of copper-induced cell death

Data extracted from Krishnan et al., 2018.[1]

Table 2: Effect of DPM-1001 on Tissue Copper Levels in the Toxic Milk Mouse Model

Tissue	Treatment Group	Copper Levels
Liver	Saline-treated toxic milk mice	Elevated
Liver	DPM-1001-treated toxic milk mice	Significantly Lowered
Brain	Saline-treated toxic milk mice	Elevated
Brain	DPM-1001-treated toxic milk mice	Significantly Lowered

Data extracted from Krishnan et al., 2018.[1][6]

Signaling Pathways and Experimental Workflows

Disrupted Copper Homeostasis in Wilson's Disease and DPM-1001 Intervention

In a healthy individual, the ATP7B protein in hepatocytes facilitates the excretion of excess copper into the bile. In Wilson's disease, a mutated ATP7B protein leads to the accumulation of copper within the hepatocyte, causing cellular damage. DPM-1001 acts by directly chelating this accumulated intracellular copper, forming a complex that can then be excreted from the body.

Copper Homeostasis and DPM-1001 Intervention

Experimental Workflow: In Vivo Testing in the Toxic Milk Mouse Model

The evaluation of DPM-1001's efficacy in reducing copper levels in a preclinical setting involved a structured experimental workflow.

Experimental Workflow for In Vivo Studies

Detailed Experimental Protocols

The following are summaries of the key experimental protocols adapted from the primary literature.

Cell Viability Assays

• Cell Culture: HepG2 cells and human fibroblasts were cultured under standard conditions. For ATP7B knockdown experiments, HepG2 cells were treated with corresponding siRNAs.

• Copper and DPM-1001 Treatment: Cells were pre-incubated with DPM-1001 (e.g., 2 µM for 1 hour) prior to exposure to varying concentrations of copper (e.g., 0 to 1.5 mM).

• Viability Measurement: Cell viability was assessed using standard methods, such as the MTT assay, to quantify the percentage of surviving cells relative to untreated controls.

Animal Studies

• Animal Model: The toxic milk mouse model, which has a spontaneous mutation in the Atp7b gene, was used.

• Drug Administration: DPM-1001 was administered either intraperitoneally or via oral gavage at specified dosages and frequencies. Control animals received a saline solution.

• Tissue Collection and Analysis: Following the treatment period, mice were euthanized, and liver and brain tissues were collected.

• Copper Quantification: Tissue copper levels were quantified using inductively coupled plasma mass spectrometry (ICP-MS) to provide a precise measurement of metal content.

• Histological Analysis: Liver tissues were fixed, sectioned, and stained (e.g., with rhodanine) to visualize copper deposits and assess liver pathology.

Statistical Analysis

• All quantitative data were presented as mean ± SEM.

• Statistical significance between treatment groups was determined using appropriate statistical tests, such as ANOVA, with a p-value of <0.01 considered highly significant.[1]

Conclusion

DPM-1001 represents a significant advancement in the development of targeted therapies for disorders of copper overload. Its high specificity for copper, oral bioavailability, and ability to cross the blood-brain barrier address key limitations of existing treatments. The robust preclinical data, demonstrating its efficacy in reducing copper levels and ameliorating disease symptoms in relevant models, strongly support its continued investigation as a novel therapeutic agent for Wilson's disease and potentially other conditions associated with elevated copper.

References

• 1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deadly excess copper - PMC [pmc.ncbi.nlm.nih.gov]
• 3. depymed.com [depymed.com]
• 4. ATP7A and ATP7B copper transporters have distinct functions in the regulation of neuronal dopamine-β-hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mammalian copper-transporting P-Type ATPases, ATP7A and ATP7B: Emerging roles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DPM-1001 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 9. Wilson Disease - DepYmed [depymed.com]
• 10. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]
• 11. Progress toward improved Wilson's disease drug | Cold Spring Harbor Laboratory [cshl.edu]

DPM-1001: A Novel PTP1B Inhibitor for the Treatment of Diabetes and Obesity

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

DPM-1001 is a potent, selective, and orally bioavailable allosteric inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of insulin (B600854) and leptin signaling pathways. By inhibiting PTP1B, DPM-1001 enhances the phosphorylation of the insulin receptor and its downstream substrates, as well as the JAK2/STAT3 pathway downstream of the leptin receptor. This dual mechanism of action makes DPM-1001 a promising therapeutic candidate for the treatment of type 2 diabetes and obesity. Preclinical studies in animal models of diet-induced obesity have demonstrated the potential of DPM-1001 to reduce body weight and improve glucose homeostasis. This technical guide provides a comprehensive overview of the core research on DPM-1001, including its mechanism of action, preclinical data, and detailed experimental methodologies.

Introduction

The global prevalence of type 2 diabetes and obesity continues to rise, creating an urgent need for novel and effective therapeutic interventions. Protein Tyrosine Phosphatase 1B (PTP1B) has emerged as a highly validated therapeutic target for these metabolic disorders. PTP1B functions as a negative regulator of both the insulin and leptin signaling pathways. By dephosphorylating the activated insulin receptor (IR) and insulin receptor substrate (IRS) proteins, PTP1B attenuates insulin signaling.[1] Similarly, it dephosphorylates Janus kinase 2 (JAK2), a key component of the leptin receptor signaling cascade.[1]

DPM-1001 is a novel, orally bioavailable small molecule that acts as a non-competitive, allosteric inhibitor of PTP1B. Its unique mechanism of action and promising preclinical data have positioned it as a significant candidate for further development in the treatment of diabetes and obesity. This document serves as a technical resource for researchers, scientists, and drug development professionals interested in the science and therapeutic potential of DPM-1001.

Mechanism of Action

DPM-1001 exerts its therapeutic effects by specifically inhibiting the enzymatic activity of PTP1B. As an allosteric inhibitor, it binds to a site on the enzyme distinct from the active site, inducing a conformational change that reduces the enzyme's catalytic efficiency.[1] This inhibition of PTP1B leads to the potentiation of both insulin and leptin signaling pathways.

Enhancement of Insulin Signaling

In the presence of insulin, the insulin receptor undergoes autophosphorylation on specific tyrosine residues, initiating a downstream signaling cascade. PTP1B acts as a brake on this process by dephosphorylating the activated insulin receptor and its primary substrates, the IRS proteins. By inhibiting PTP1B, DPM-1001 prevents this dephosphorylation, leading to sustained activation of the insulin signaling pathway. This results in enhanced glucose uptake by peripheral tissues, such as muscle and adipose tissue, and suppression of hepatic glucose production, ultimately leading to improved glucose homeostasis.

Potentiation of Leptin Signaling

Leptin, a hormone primarily secreted by adipose tissue, plays a crucial role in regulating energy balance by suppressing appetite and increasing energy expenditure. Leptin binds to its receptor, leading to the activation of JAK2 and subsequent phosphorylation of Signal Transducer and Activator of Transcription 3 (STAT3). PTP1B negatively regulates this pathway by dephosphorylating JAK2. DPM-1001, by inhibiting PTP1B, promotes the sustained phosphorylation of JAK2 and STAT3, thereby amplifying leptin's anorexigenic and energy-expenditure-promoting effects.

Preclinical Data

Preclinical studies of DPM-1001 in diet-induced obese (DIO) mouse models have provided strong proof-of-concept for its anti-diabetic and anti-obesity effects.

In Vitro PTP1B Inhibition

The inhibitory potency of DPM-1001 against PTP1B has been determined through in vitro enzymatic assays.

Parameter	Value	Reference
IC50	100 nM

In Vivo Efficacy in Diet-Induced Obese Mice

Studies in C57BL/6J mice fed a high-fat diet have demonstrated the in vivo efficacy of DPM-1001.

Parameter	Treatment Group	Control Group	Outcome	Reference
Dosage	5 mg/kg, once daily (oral or intraperitoneal)	Vehicle	-
Treatment Duration	50 days	50 days	-
Body Weight	-	-	5% decrease from baseline
Glucose Tolerance	Improved	-	Qualitative improvement observed
Insulin Sensitivity	Improved	-	Qualitative improvement observed

Note: Specific quantitative data for glucose tolerance tests (e.g., blood glucose levels at different time points, AUC) and insulin tolerance tests from DPM-1001 specific studies are not publicly available.

Experimental Protocols

The following sections detail the general methodologies employed in the preclinical evaluation of PTP1B inhibitors like DPM-1001. Disclaimer: These are representative protocols and may not reflect the exact procedures used in the proprietary studies of DPM-1001.

PTP1B Enzymatic Inhibition Assay

This assay is used to determine the in vitro potency of a compound in inhibiting PTP1B activity.

Materials:

• Recombinant human PTP1B enzyme

• p-Nitrophenyl phosphate (B84403) (pNPP) as a substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

• Test compound (DPM-1001) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• Add a fixed concentration of PTP1B enzyme to each well of the microplate.

• Add the different concentrations of the test compound to the respective wells.

• Pre-incubate the enzyme and compound mixture for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the enzymatic reaction by adding a fixed concentration of the substrate pNPP to all wells.

• Monitor the formation of the product, p-nitrophenol, by measuring the absorbance at 405 nm at regular intervals.

• Calculate the rate of reaction for each compound concentration.

• Plot the reaction rate as a function of the compound concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Diet-Induced Obesity (DIO) Mouse Model

This in vivo model is used to evaluate the anti-obesity and anti-diabetic effects of a test compound.

Animals:

• Male C57BL/6J mice (typically 6-8 weeks old at the start of the diet).

Diet:

• High-fat diet (HFD), with 45-60% of calories derived from fat.

• Control group receives a standard chow diet.

Procedure:

• House the mice in a controlled environment with ad libitum access to food and water.

• Feed the mice the HFD for a period of 8-16 weeks to induce obesity and insulin resistance.

• Monitor body weight and food intake regularly.

• Once the obese phenotype is established, randomize the mice into treatment and vehicle control groups.

• Administer the test compound (DPM-1001) or vehicle daily for the specified duration of the study.

• Continue to monitor body weight, food intake, and other relevant parameters.

Intraperitoneal Glucose Tolerance Test (IPGTT)

This test assesses the ability of the animal to clear a glucose load from the bloodstream.

Procedure:

• Fast the mice for a specified period (e.g., 6 hours) with free access to water.

• Record the baseline blood glucose level (time 0) from a tail snip.

• Administer a bolus of glucose (e.g., 2 g/kg body weight) via intraperitoneal injection.

• Measure blood glucose levels at subsequent time points (e.g., 15, 30, 60, 90, and 120 minutes) after the glucose injection.

• Plot the blood glucose concentration over time and calculate the area under the curve (AUC) to quantify glucose tolerance.

Intraperitoneal Insulin Tolerance Test (IPITT)

This test evaluates the peripheral insulin sensitivity of the animal.

Procedure:

• Fast the mice for a short period (e.g., 4-6 hours) with free access to water.

• Record the baseline blood glucose level (time 0).

• Administer a bolus of human insulin (e.g., 0.75 U/kg body weight) via intraperitoneal injection.

• Measure blood glucose levels at subsequent time points (e.g., 15, 30, 45, and 60 minutes) after the insulin injection.

• Plot the blood glucose concentration over time. The rate of glucose disappearance reflects insulin sensitivity.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by DPM-1001 and a typical experimental workflow for its preclinical evaluation.

Caption: DPM-1001 enhances insulin signaling by inhibiting PTP1B-mediated dephosphorylation.

Caption: DPM-1001 potentiates leptin signaling via inhibition of PTP1B.

Caption: A typical experimental workflow for the in vivo evaluation of DPM-1001.

Conclusion and Future Directions

DPM-1001 represents a promising, next-generation therapeutic agent for the management of type 2 diabetes and obesity. Its ability to allosterically inhibit PTP1B and consequently enhance both insulin and leptin signaling provides a powerful and multifaceted approach to treating these complex metabolic diseases. The preclinical data generated to date in diet-induced obese animal models are encouraging, demonstrating positive effects on body weight and glucose metabolism.

Future research should focus on elucidating the long-term efficacy and safety of DPM-1001 in more extensive preclinical models. Investigating the impact of DPM-1001 on body composition (fat mass vs. lean mass), energy expenditure, and the molecular markers of insulin and leptin signaling in various tissues will provide a more comprehensive understanding of its therapeutic potential. Ultimately, the successful translation of DPM-1001 from preclinical to clinical settings holds the promise of a novel and effective treatment for individuals living with diabetes and obesity.

References

• 1. bioassaysys.com [bioassaysys.com]

DPM-1001: A Technical Guide for Wilson's Disease Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

DPM-1001 has emerged as a promising investigational therapeutic for Wilson's disease, a rare genetic disorder characterized by toxic copper accumulation. This small molecule exhibits a dual mechanism of action, functioning as both a highly selective copper chelator and a potent inhibitor of protein-tyrosine phosphatase 1B (PTP1B). Preclinical studies have demonstrated its efficacy in reducing copper burden in key organs and rescuing cellular models from copper-induced toxicity. This technical guide provides a comprehensive overview of DPM-1001, including its mechanism of action, key quantitative data from preclinical studies, detailed experimental protocols, and visualizations of relevant pathways and workflows to support ongoing research and development efforts.

Introduction to DPM-1001

DPM-1001, chemically known as methyl 4-[7-hydroxy-10,13-dimethyl-3-({4-[(pyridin-2-ylmethyl)amino]butyl}amino)hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate, is an orally bioavailable small molecule that has shown significant potential in preclinical models of Wilson's disease.[1] Its unique chemical structure allows it to selectively bind and remove excess copper, the primary pathogenic driver in Wilson's disease. Furthermore, its ability to inhibit PTP1B, a negative regulator of insulin (B600854) and leptin signaling, suggests potential metabolic benefits, although its primary therapeutic target in the context of Wilson's disease is copper chelation.[2] In May 2022, the U.S. Food and Drug Administration (FDA) granted Orphan Drug designation to DPM-1001 for the treatment of Wilson's disease, highlighting its potential to address a significant unmet medical need.

Mechanism of Action

DPM-1001's therapeutic effect in Wilson's disease is primarily attributed to its potent and selective copper chelation activity. It binds to excess copper in the body, facilitating its excretion and thereby reducing copper accumulation in tissues such as the liver and brain.[1][3] This "de-coppering" action directly addresses the underlying pathology of Wilson's disease, which is caused by mutations in the ATP7B gene leading to impaired copper excretion.[1]

In addition to its chelating properties, DPM-1001 is a non-competitive inhibitor of PTP1B.[3] While this activity was initially explored for its anti-diabetic and anti-obesity potential, it may also contribute to the overall therapeutic profile of the compound, though its direct relevance to Wilson's disease pathology is still under investigation.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of DPM-1001.

Parameter	Value	Reference
Copper (Cu) Binding
Dissociation Constant (Kd)	75 nM	Krishnan et al., Genes & Development, 2018
PTP1B Inhibition
IC50 (30-min pre-incubation)	100 nM	Krishnan et al., J Biol Chem, 2018
IC50 (no pre-incubation)	600 nM	Krishnan et al., J Biol Chem, 2018

Table 1: In Vitro Binding and Inhibition Data for DPM-1001.

Tissue	Treatment Group	Copper Level (µg/g dry weight)	Percent Reduction vs. Saline	Reference
Liver	Wild-type (Saline)	~10	-	Krishnan et al., Genes & Development, 2018
Toxic Milk Mouse (Saline)	~250	-	Krishnan et al., Genes & Development, 2018
Toxic Milk Mouse (DPM-1001)	~50	~80%	Krishnan et al., Genes & Development, 2018
Brain	Wild-type (Saline)	~5	-	Krishnan et al., Genes & Development, 2018
Toxic Milk Mouse (Saline)	~15	-	Krishnan et al., Genes & Development, 2018
Toxic Milk Mouse (DPM-1001)	~7	~53%	Krishnan et al., Genes & Development, 2018

Table 2: In Vivo Efficacy of DPM-1001 in the Toxic Milk Mouse Model of Wilson's Disease.

Experimental Protocols

In Vitro Cell Viability Assay in a Cellular Model of Wilson's Disease

This protocol describes the methodology used to assess the ability of DPM-1001 to rescue cells from copper-induced toxicity.

• Cell Line: HepG2 cells with siRNA-induced knockdown of ATP7B to mimic the cellular phenotype of Wilson's disease.

• Reagents:

  • DPM-1001

  • Copper (II) sulfate (B86663) (CuSO₄)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

  • Cell culture medium and supplements

  • siRNA targeting ATP7B

• Protocol:

  • Seed HepG2 cells in 96-well plates and transfect with ATP7B siRNA.

  • After 24 hours, pre-incubate the cells with 2 µM DPM-1001 for 1 hour.[3]

  • Introduce varying concentrations of CuSO₄ (ranging from 0 to 1.5 mM) to the cell culture medium.[3]

  • Incubate the cells for an additional 24 hours.

  • Perform an MTT assay to determine cell viability.

  • Measure the absorbance at the appropriate wavelength to quantify the formation of formazan, which is proportional to the number of viable cells.

In Vivo Efficacy Study in the Toxic Milk Mouse Model

This protocol outlines the in vivo study conducted to evaluate the efficacy of DPM-1001 in a recognized animal model of Wilson's disease.

• Animal Model: C3He-Atp7btx-j "toxic milk" mice, which have a spontaneous mutation in the Atp7b gene.

• Reagents:

  • DPM-1001

  • Saline solution (vehicle control)

• Protocol:

  • House male toxic milk mice (and wild-type controls) under standard laboratory conditions.

  • Administer DPM-1001 orally at a dose of 5 mg/kg every third day for a duration of two weeks.

  • Administer saline to the control group using the same schedule.

  • At the end of the treatment period, euthanize the animals and collect liver and brain tissues.

  • Measure copper levels in the tissue samples using inductively coupled plasma mass spectrometry (ICP-MS).

  • Collect fecal samples to assess the route of copper excretion.

Visualizations

Signaling Pathway of Copper Chelation by DPM-1001

Caption: DPM-1001 chelates excess copper in tissues, forming a complex that is then excreted via the feces.

Experimental Workflow for In Vivo Efficacy Assessment

Caption: Workflow for evaluating the in vivo efficacy of DPM-1001 in a mouse model of Wilson's disease.

Logical Relationship of DPM-1001's Dual Mechanism

Caption: DPM-1001's primary therapeutic effect stems from copper chelation, leading to reduced copper levels.

References

• 1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

DPM-1001: A Dual-Mechanism Investigational Compound for Neurodegenerative Disease Models

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of DPM-1001, an investigational small molecule, and its relevance to neurodegenerative disease models. DPM-1001's unique dual mechanism of action as both a protein-tyrosine phosphatase 1B (PTP1B) inhibitor and a selective copper chelator positions it as a molecule of interest for diseases characterized by metabolic dysregulation and metal-ion imbalance, hallmarks of several neurodegenerative conditions.

Core Mechanisms of Action

DPM-1001 is a potent, selective, and orally bioavailable molecule derived from the natural aminosterol trodusquemine (B1662500) (MSI-1436).[1][2] Its therapeutic potential stems from two distinct and synergistic activities:

• PTP1B Inhibition: DPM-1001 acts as a non-competitive, allosteric inhibitor of PTP1B, a key negative regulator of insulin (B600854) and leptin signaling pathways.[1][3][4] By inhibiting PTP1B, DPM-1001 enhances signaling through these pathways, which are crucial for glucose metabolism and neuronal function. Dysfunctional insulin signaling is increasingly implicated in the pathophysiology of neurodegenerative diseases like Alzheimer's.

• Copper Chelation: DPM-1001 is a potent and highly selective chelator of copper.[5][6][7] Aberrant copper accumulation is a central feature of Wilson's disease, a genetic disorder leading to severe hepatic and neurological damage.[5][7] This chelation activity allows DPM-1001 to sequester and promote the excretion of excess copper, thereby mitigating its toxicity.[5][6]

The chelation of copper has been shown to enhance the potency of DPM-1001 as a PTP1B inhibitor.[2] This dual action makes it a compelling candidate for neurodegenerative diseases where both metabolic and metal-induced pathogenic mechanisms are at play.

Signaling Pathway: PTP1B Inhibition

The following diagram illustrates the mechanism of DPM-1001 in modulating insulin and leptin signaling through PTP1B inhibition.

DPM-1001 enhances insulin and leptin signaling by inhibiting PTP1B.

Application in a Neurodegenerative Disease Model: Wilson's Disease

The primary neurodegenerative model in which DPM-1001 has been extensively studied is the "toxic milk" mouse model of Wilson's disease.[5][6][7] Wilson's disease is an autosomal recessive disorder caused by mutations in the ATP7B gene, leading to pathological copper accumulation in the liver and brain.[5][7]

Experimental Workflow: "Toxic Milk" Mouse Model

The typical experimental workflow for evaluating DPM-1001 in this model is outlined below.

Workflow for assessing DPM-1001 in the toxic milk mouse model.

Quantitative Data

The following tables summarize the key quantitative findings from preclinical studies of DPM-1001.

Table 1: In Vitro PTP1B Inhibition

Compound	Target	IC50	Notes
DPM-1001	PTP1B	100 nM	Potency is improved with a 30-minute pre-incubation, suggesting a time-dependent inhibition mechanism.[3]
DPM-1001	PTP1B	600 nM	IC50 value with no pre-incubation.[3]

Table 2: In Vivo Efficacy in Animal Models

Model	Treatment	Dosage	Key Outcomes
Diet-Induced Obesity Mice	DPM-1001	5 mg/kg (oral or IP, daily)	Led to a ~5% decrease in body weight; Improved glucose tolerance and insulin sensitivity.[3]
Toxic Milk Mouse Model	DPM-1001	Not specified	Lowered copper levels in both liver and brain; Ameliorated symptoms of Wilson's disease.[5][6][7]
Type 1 Diabetes Mice	DPM-1001 + Leptin	5 mg/kg/day	Markedly decreased blood glucose levels to near-normal.[8]

Experimental Protocols

Based on published literature, the key experimental methodologies are detailed below. These protocols are representative and may require optimization for specific laboratory conditions.

In Vitro PTP1B Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of DPM-1001 against PTP1B.

• Enzyme: Recombinant human PTP1B (e.g., residues 1-321 or 1-405).

• Substrate: p-nitrophenyl phosphate (B84403) (pNPP) is a commonly used colorimetric substrate.

• Procedure:

  • Prepare a series of dilutions of DPM-1001 in an appropriate buffer (e.g., HEPES, pH 7.4, containing DTT and EDTA).

  • Pre-incubate the diluted DPM-1001 with the PTP1B enzyme for a specified time (e.g., 30 minutes) at room temperature to allow for binding.

  • Initiate the enzymatic reaction by adding the pNPP substrate.

  • Incubate the reaction for a set period (e.g., 15-30 minutes) at 37°C.

  • Stop the reaction by adding a strong base (e.g., NaOH).

  • Measure the absorbance of the product (p-nitrophenol) at 405 nm using a plate reader.

  • Calculate the percentage of inhibition for each DPM-1001 concentration relative to a vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Copper Chelation and Viability Assay

• Objective: To assess the ability of DPM-1001 to protect cells from copper-induced toxicity.

• Cell Lines:

  • HepG2 cells with ATP7B knockdown (to mimic Wilson's disease cellular phenotype).[6][9]

  • Fibroblasts derived from Wilson's disease patients.[5][6][7]

• Procedure:

  • Plate cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with varying concentrations of DPM-1001 for a short pre-incubation period.

  • Expose the cells to a toxic concentration of copper (e.g., 0.5 mM copper sulfate).[6]

  • Co-incubate the cells with DPM-1001 and copper for 24-48 hours.

  • Assess cell viability using a standard method, such as an MTT or PrestoBlue assay.

  • Measure the absorbance or fluorescence to quantify the number of viable cells.

  • Compare the viability of cells treated with copper alone to those co-treated with DPM-1001 to determine the protective effect.

"Toxic Milk" Mouse Model Efficacy Study

• Objective: To evaluate the in vivo efficacy of DPM-1001 in reducing copper burden and ameliorating disease pathology.

• Animal Model: Toxic milk mice, which have a mutation in the Atp7b gene, and wild-type littermates as controls.

• Procedure:

  • House animals according to institutional guidelines.

  • Administer DPM-1001 to one cohort of toxic milk mice (e.g., via oral gavage or intraperitoneal injection) daily for a predetermined period (e.g., several weeks).

  • Administer a vehicle control (e.g., saline) to a second cohort of toxic milk mice and a cohort of wild-type mice.

  • At the end of the treatment period, euthanize the animals and collect tissues (liver, brain) and other samples (feces).

  • Copper Quantification: Homogenize tissues and measure copper content using inductively coupled plasma mass spectrometry (ICP-MS).[5]

  • Histopathology: Fix liver samples in formalin, embed in paraffin, section, and stain with hematoxylin (B73222) and eosin (B541160) (H&E) to assess tissue damage and rhodanine (B49660) to visualize copper deposits.[5]

  • Biomarker Analysis: Measure levels of metallothionein (a copper-binding protein) in tissue lysates via western blot or ELISA as an indicator of copper overload.[6][9]

Conclusion and Future Directions

DPM-1001 represents a novel therapeutic strategy with potential applications in neurodegenerative diseases, particularly those with a component of metal-ion dyshomeostasis like Wilson's disease.[5][7] Its dual mechanism of inhibiting PTP1B and selectively chelating copper addresses two critical pathways involved in cellular stress and damage.[1][5] The promising preclinical data from the toxic milk mouse model provide a strong rationale for its continued investigation.[6][7] Future research should aim to explore the efficacy of DPM-1001 in other neurodegenerative models where metabolic dysfunction and copper imbalance are implicated, such as Alzheimer's and Parkinson's disease. Further elucidation of its blood-brain barrier permeability and target engagement in the central nervous system will be crucial for its development as a treatment for a broader range of neurological disorders.

References

• 1. DPM-1001 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. diabetesjournals.org [diabetesjournals.org]
• 9. depymed.com [depymed.com]

DPM-1001: A Novel Copper-Chelating PTP1B Inhibitor Granted Orphan Drug Designation for Wilson Disease

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

On May 23, 2022, the U.S. Food and Drug Administration (FDA) granted Orphan Drug Designation to DPM-1001, a first-in-class, orally bioavailable small molecule for the treatment of Wilson Disease.[1][2][3] Developed by DepYmed, Inc., DPM-1001 presents a novel, dual-action therapeutic approach, functioning as both a highly specific copper chelator and an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B).[1][3] Preclinical studies have demonstrated its potential to address the underlying copper accumulation that drives the pathology of Wilson Disease, offering a promising new avenue for patients with this rare genetic disorder. This whitepaper provides a comprehensive technical overview of the preclinical data and scientific rationale supporting the development of DPM-1001 for Wilson Disease.

Introduction to Wilson Disease and the Therapeutic Rationale for DPM-1001

Wilson Disease is a rare, autosomal recessive genetic disorder caused by mutations in the ATP7B gene.[4][5] This gene encodes a copper-transporting P-type ATPase responsible for excreting excess copper from the body, primarily via the bile.[4][5] In individuals with Wilson Disease, impaired ATP7B function leads to the toxic accumulation of copper in various organs, most notably the liver and the brain, resulting in severe hepatic, neurological, and psychiatric symptoms.[1][4]

Current standard-of-care treatments for Wilson Disease rely on lifelong therapy with chelating agents that bind copper and promote its urinary excretion, or with zinc salts that block the intestinal absorption of copper. While these treatments can be effective, they are often associated with significant side effects and adherence challenges.

DPM-1001 offers a targeted approach to mitigate copper toxicity. Its primary mechanism of action is the chelation of excess copper, facilitating its removal from the body. Uniquely, DPM-1001 also functions as an inhibitor of PTP1B, an enzyme implicated in various metabolic signaling pathways. While the direct implications of PTP1B inhibition in Wilson Disease are still under investigation, this dual functionality presents a potentially synergistic approach to managing the multifaceted pathology of the disease.

Preclinical Efficacy of DPM-1001

The therapeutic potential of DPM-1001 for Wilson Disease has been evaluated in the toxic milk mouse model, which harbors a mutation in the murine Atp7b gene and recapitulates the copper accumulation and liver pathology seen in human patients.

In Vitro Copper Chelation and Cellular Rescue

DPM-1001 has demonstrated high specificity and affinity for copper. In vitro studies have shown that DPM-1001 can effectively bind to copper and rescue cells from copper-induced toxicity. In HepG2 cells with siRNA-induced knockdown of ATP7B, pre-incubation with 2 µM DPM-1001 significantly improved cell viability in the presence of high copper concentrations.[4][5] Furthermore, DPM-1001 was shown to inhibit copper-induced cell death in fibroblast cell lines derived from Wilson Disease patients.[4][5]

In Vivo Reduction of Copper Burden in a Wilson Disease Mouse Model

Oral administration of DPM-1001 to toxic milk mice led to a significant reduction in copper levels in both the liver and the brain.[4] This effect is attributed to the chelation of copper by DPM-1001 and its subsequent excretion.

Organ	Treatment Group	Copper Level (µg/g dry weight)	p-value
Liver	Toxic Milk Mice (Saline)	~1000
Toxic Milk Mice (DPM-1001)	~400	< 0.01
Brain	Toxic Milk Mice (Saline)	~40
Toxic Milk Mice (DPM-1001)	~20	< 0.01
Data are approximate values derived from graphical representations in Krishnan et al., 2018.

Amelioration of Liver Pathology

The reduction in hepatic copper levels following DPM-1001 treatment was accompanied by a notable improvement in liver histology in the toxic milk mouse model. Additionally, DPM-1001 treatment led to a significant decrease in the levels of metallothionein, a protein involved in binding excess copper, in both the liver and the brain of these mice, indicating a reduction in copper-induced cellular stress.[4]

Biomarker	Organ	Treatment Group	Relative Metallothionein Level	p-value
Metallothionein	Liver	Toxic Milk Mice (Saline)	High
Toxic Milk Mice (DPM-1001)	Low	< 0.01
Metallothionein	Brain	Toxic Milk Mice (Saline)	High
Toxic Milk Mice (DPM-1001)	Low	< 0.01
Qualitative representation of data from Krishnan et al., 2018.

Mechanism of Action: A Dual Approach

DPM-1001's therapeutic potential is rooted in its dual mechanism of action: direct copper chelation and inhibition of PTP1B.

High-Affinity Copper Chelation

DPM-1001 exhibits a high specificity for copper, a crucial feature for a chelating agent to minimize off-target effects on other essential metals. The chelated copper is then excreted from the body, thereby reducing the systemic copper burden.

Caption: DPM-1001 binds to excess systemic copper, forming a complex that is then excreted.

PTP1B Inhibition

PTP1B is a non-receptor protein tyrosine phosphatase that plays a key role in downregulating insulin (B600854) and leptin signaling pathways. While the direct role of PTP1B in copper metabolism is not fully elucidated, its inhibition may offer therapeutic benefits by modulating cellular signaling pathways that are dysregulated in the context of Wilson Disease-associated liver pathology.

Caption: DPM-1001 inhibits PTP1B, preventing the dephosphorylation of its substrates.

Experimental Protocols

In Vitro Copper-Binding Assay

• Objective: To determine the copper-binding capacity of DPM-1001.

• Methodology:

  • Varying concentrations of radiolabeled 64Cu2+ are incubated with a fixed concentration of DPM-1001 (e.g., 100 nM).

  • The mixture is passed through a C18 column to separate the DPM-1001-copper complex from unbound copper.

  • The amount of 64Cu2+ bound to DPM-1001 is quantified by scintillation counting.

Animal Studies in the Toxic Milk Mouse Model

• Animal Model: C3He-Atp7btx-j mice (toxic milk mouse model of Wilson's disease).

• Treatment Regimen:

  • Mice (6-8 weeks of age) are administered DPM-1001 via oral gavage or intraperitoneal injection.

  • A typical dosing regimen for efficacy studies might involve daily administration for a specified period.

• Outcome Measures:

  • Tissue Copper Levels: Liver and brain tissues are harvested, and copper concentrations are measured using inductively coupled plasma mass spectrometry (ICP-MS).

  • Histopathology: Liver sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess cellular morphology and signs of pathology.

  • Biomarker Analysis: Metallothionein levels in liver and brain lysates are quantified by appropriate methods (e.g., ELISA or Western blot).

Caption: Experimental workflow for preclinical evaluation of DPM-1001 in the toxic milk mouse model.

Pharmacokinetics and Bioavailability

DPM-1001 has been described as an orally bioavailable small molecule.[4] Detailed pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life in the context of the Wilson Disease mouse model are not yet publicly available. Further studies are required to fully characterize the pharmacokinetic and pharmacodynamic profile of DPM-1001.

Future Directions and Clinical Development

The granting of Orphan Drug Designation for DPM-1001 is a significant milestone that underscores the potential of this compound to address a critical unmet medical need in the treatment of Wilson Disease. DepYmed has indicated that DPM-1001 is in the preclinical stage of development.[3] The progression of DPM-1001 into clinical trials will be a crucial next step in evaluating its safety and efficacy in human patients.

Conclusion

DPM-1001 represents a promising and innovative therapeutic candidate for Wilson Disease. Its unique dual mechanism of action, combining highly specific copper chelation with PTP1B inhibition, offers a novel strategy to combat the toxic copper accumulation and associated pathology of this debilitating disorder. The robust preclinical data generated to date provide a strong foundation for its continued development and potential to become a valuable new treatment option for individuals with Wilson Disease.

References

• 1. Press Release 05/23/2022 - DepYmed [depymed.com]
• 2. | BioWorld [bioworld.com]
• 3. biospace.com [biospace.com]
• 4. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. depymed.com [depymed.com]

Protocols & Analytical Methods

DPM-1001: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of DPM-1001, a potent and orally bioavailable non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B). This document includes information on suppliers, key experimental data, detailed protocols for in vitro and in vivo studies, and diagrams of the relevant signaling pathways.

DPM-1001 Supplier Information

DPM-1001 is available for research purposes from several chemical suppliers. Researchers can purchase this compound from the following vendors:

• TargetMol Chemicals Inc. [1][2]

• MedchemExpress [3][4]

• AOBIOUS [5]

• Probechem [6]

It is recommended to request a certificate of analysis from the supplier to ensure the purity and identity of the compound. DPM-1001 is also known as DPM1001 and its CAS number is 1471172-27-6.[1][5][6]

Overview of DPM-1001

DPM-1001 is a small molecule inhibitor of PTP1B with a reported IC50 of 100 nM.[1][3][4][6] PTP1B is a key negative regulator of insulin (B600854) and leptin signaling pathways, making it a therapeutic target for type 2 diabetes and obesity. By inhibiting PTP1B, DPM-1001 enhances signaling through the insulin and leptin receptors. Additionally, DPM-1001 has been identified as a potent and selective copper chelator, suggesting its potential therapeutic application in conditions of copper overload, such as Wilson's disease.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of DPM-1001.

Table 1: In Vitro PTP1B Inhibition

Parameter	Value	Reference
IC50	100 nM	[1][3][4][6]

Table 2: In Vivo Efficacy in a Diet-Induced Obesity Mouse Model

Parameter	Treatment Group	Result	Reference
Body Weight	DPM-1001 (5 mg/kg, oral, daily for 50 days)	5% decrease	[3]
Glucose Tolerance	DPM-1001	Improved	[3]
Insulin Sensitivity	DPM-1001	Improved	[3]

Table 3: In Vivo Efficacy in a Mouse Model of Wilson's Disease

Parameter	Treatment Group	Result	Reference
Liver Copper Levels	DPM-1001	Lowered
Brain Copper Levels	DPM-1001	Lowered
Fecal Copper Excretion	DPM-1001	Increased
Disease Symptoms	DPM-1001	Ameliorated

Experimental Protocols

The following are detailed protocols for key experiments involving DPM-1001, based on published research.

In Vitro PTP1B Inhibition Assay

This protocol describes how to determine the half-maximal inhibitory concentration (IC50) of DPM-1001 against PTP1B.

Materials:

• Recombinant human PTP1B enzyme

• p-nitrophenyl phosphate (B84403) (pNPP) substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

• DPM-1001 stock solution (in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a serial dilution of DPM-1001 in the assay buffer. The final concentrations should typically range from 1 nM to 100 µM.

• Add 10 µL of each DPM-1001 dilution to the wells of a 96-well plate. Include a vehicle control (DMSO) and a no-enzyme control.

• Add 80 µL of the assay buffer containing the recombinant PTP1B enzyme to each well.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 10 µL of the pNPP substrate to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 50 µL of 1 M NaOH.

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition for each DPM-1001 concentration relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the DPM-1001 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

In Vivo Study in a Diet-Induced Obesity Mouse Model

This protocol outlines an in vivo study to evaluate the effect of DPM-1001 on body weight and glucose metabolism in a diet-induced obesity mouse model.

Animals:

• Male C57BL/6J mice, 6-8 weeks old.

Diet and Induction of Obesity:

• Feed the mice a high-fat diet (HFD; e.g., 60% kcal from fat) for 8-12 weeks to induce obesity and insulin resistance.

• Monitor body weight and food intake regularly.

Drug Administration:

• Once the mice are obese, randomize them into two groups: a vehicle control group and a DPM-1001 treatment group.

• Administer DPM-1001 orally at a dose of 5 mg/kg body weight once daily for 50 days.[3] Administer the vehicle (e.g., 0.5% carboxymethylcellulose) to the control group.

Measurements:

• Body Weight and Food Intake: Measure body weight daily and food intake weekly.

• Glucose Tolerance Test (GTT): Perform a GTT at the end of the treatment period.

  • Fast the mice for 6 hours.

  • Administer a glucose bolus (2 g/kg) intraperitoneally.

  • Collect blood samples from the tail vein at 0, 15, 30, 60, 90, and 120 minutes post-glucose injection.

  • Measure blood glucose levels using a glucometer.

• Insulin Tolerance Test (ITT): Perform an ITT a few days after the GTT.

  • Fast the mice for 4 hours.

  • Administer human insulin (0.75 U/kg) intraperitoneally.

  • Collect blood samples and measure glucose levels at 0, 15, 30, 45, and 60 minutes post-insulin injection.

• Serum Insulin Levels: At the end of the study, collect blood samples and measure serum insulin levels using an ELISA kit.

Statistical Analysis:

• Analyze the data using appropriate statistical tests (e.g., t-test or ANOVA) to determine the significance of the differences between the treatment and control groups.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways affected by DPM-1001 and a typical experimental workflow.

Caption: DPM-1001 inhibits PTP1B, enhancing insulin signaling.

Caption: DPM-1001 enhances leptin signaling by inhibiting PTP1B.

Caption: Workflow for in vivo study of DPM-1001 in obese mice.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Protein Tyrosine Phosphatase 1B Deficiency Improves Glucose Homeostasis in Type 1 Diabetes Treated With Leptin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Wilson disease—treatment perspectives - Litwin - Annals of Translational Medicine [atm.amegroups.org]
• 5. Progress toward improved Wilson's disease drug | Cold Spring Harbor Laboratory [cshl.edu]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for DPM-1001

Introduction

DPM-1001 is a potent, selective, and orally bioavailable non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B), with an IC50 of 100 nM.[1][2] It is an analog of the PTP1B inhibitor trodusquemine (B1662500) (MSI-1436).[3] PTP1B is a key negative regulator of insulin (B600854) and leptin signaling pathways, making it a significant therapeutic target for type 2 diabetes and obesity.[3][4] DPM-1001 has demonstrated anti-diabetic properties by enhancing insulin and leptin signaling in animal models.[1][3] Additionally, DPM-1001 functions as a copper chelator and has shown potential in ameliorating copper overload in preclinical models of Wilson's disease.[5][6][7][8]

These application notes provide detailed protocols for the preparation of DPM-1001 stock solutions for in vitro and in vivo research applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for DPM-1001 and its trihydrochloride salt.

Property	DPM-1001	DPM-1001 trihydrochloride	Reference
Molecular Formula	C35H57N3O3	C35H60Cl3N3O3	[1][9]
Molecular Weight	567.85 g/mol	677.23 g/mol	[1][9]
Appearance	Off-white to light yellow solid	Off-white to light yellow solid	[1][9]
Purity	>98%	99.84%	[10]
IC50 (PTP1B)	100 nM	100 nM	[1][9]
Solubility (in Vitro)	DMSO: 100 mg/mL (176.10 mM)	DMSO: 80 mg/mL (118.13 mM); H2O: 33.33 mg/mL (49.22 mM)	[1][9]
Storage (Powder)	-20°C for 3 years	4°C (under nitrogen, away from moisture)	[1][9]
Storage (Stock Solution)	-80°C for 6 months; -20°C for 1 month	-80°C for 6 months; -20°C for 1 month (under nitrogen, away from moisture)	[1][9]

Experimental Protocols

Safety Precautions

Before handling DPM-1001, review the Safety Data Sheet (SDS).[11] Although not classified as a hazardous substance, standard laboratory safety practices should be followed.[11] Use personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the compound in a well-ventilated area or a chemical fume hood.[12] Avoid inhalation of dust and contact with skin and eyes.[11]

Protocol 1: Preparation of DPM-1001 Stock Solution for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution of DPM-1001 in DMSO.

Materials:

• DPM-1001 powder

• Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Warming device (e.g., water bath or heat block) (optional)

Procedure:

• Calculate the required amount: Based on the desired stock concentration and volume, calculate the mass of DPM-1001 powder needed. For example, to prepare 1 mL of a 10 mM stock solution (MW = 567.85 g/mol ), you would need 5.68 mg of DPM-1001.

• Weigh the compound: Carefully weigh the calculated amount of DPM-1001 powder and place it in a sterile microcentrifuge tube or vial.

• Add solvent: Add the appropriate volume of DMSO to the tube. It is recommended to use newly opened DMSO as it is hygroscopic, and water content can affect solubility.[1]

• Dissolve the compound:

  • Vortex the solution thoroughly.

  • If the compound does not fully dissolve, sonication and/or gentle warming up to 60°C can be used to aid dissolution.[1]

• Aliquot and store: Once the DPM-1001 is completely dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of DPM-1001 Formulation for In Vivo Administration

This protocol provides an example of how to prepare DPM-1001 for oral or intraperitoneal administration in animal models. This formulation yields a clear solution.[1]

Materials:

• DPM-1001 stock solution in DMSO (e.g., 50 mg/mL)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline solution (sterile)

• Sterile tubes

• Vortex mixer

Procedure (for a 5 mg/mL final concentration):

• Prepare the vehicle components: This protocol uses a vehicle composed of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

• Mix DMSO and PEG300: In a sterile tube, add 400 µL of PEG300 to 100 µL of a 50 mg/mL DPM-1001 DMSO stock solution. Mix thoroughly by vortexing.

• Add Tween-80: Add 50 µL of Tween-80 to the mixture and vortex until the solution is homogeneous.

• Add Saline: Add 450 µL of saline to bring the total volume to 1 mL. Vortex again to ensure complete mixing.

• Final concentration: This procedure will yield a 1 mL solution with a final DPM-1001 concentration of 5 mg/mL.

• Use: The resulting clear solution is suitable for oral or intraperitoneal administration.[1] It is recommended to prepare this formulation fresh before each use.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of DPM-1001 and the experimental workflow for preparing a stock solution.

Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DPM-1001 | Phosphatase | TargetMol [targetmol.com]
• 3. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent advances in PTP1B signaling in metabolism and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]
• 7. | BioWorld [bioworld.com]
• 8. DepYmed Receives FDA Orphan Drug Designation for Clinical [globenewswire.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medkoo.com [medkoo.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. fishersci.com [fishersci.com]

Application Notes and Protocols for DPM-1001 In Vivo Dosage in Mice

For Researchers, Scientists, and Drug Development Professionals

Abstract

DPM-1001 is a potent and selective, orally bioavailable, non-competitive allosteric inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a key negative regulator of both insulin (B600854) and leptin signaling pathways, making it a prime therapeutic target for type 2 diabetes and obesity. Furthermore, DPM-1001 has been identified as a highly specific copper chelator, presenting a therapeutic potential for Wilson's disease. These application notes provide detailed protocols for the in vivo administration of DPM-1001 in mouse models of diet-induced obesity and Wilson's disease, along with a summary of reported dosages and an overview of the relevant signaling pathways.

Introduction

DPM-1001, an analog of the PTP1B inhibitor trodusquemine (B1662500) (MSI-1436), offers a significant advancement due to its oral bioavailability.[1] Its dual mechanism of action—PTP1B inhibition and copper chelation—broadens its therapeutic applicability. As a PTP1B inhibitor, DPM-1001 enhances insulin and leptin sensitivity by preventing the dephosphorylation of the insulin receptor (IR), Insulin Receptor Substrate 1 (IRS-1), and Janus kinase 2 (JAK2), a critical component of the leptin receptor signaling cascade.[2][3][4][5][6] In the context of Wilson's disease, a genetic disorder characterized by toxic copper accumulation, DPM-1001 facilitates the removal of excess copper from tissues.[7][8] This document provides standardized protocols for the preparation and administration of DPM-1001 to mice for preclinical research.

Data Presentation

Table 1: Summary of In Vivo Dosage of DPM-1001 in Mice

Mouse Model	Mouse Strain	Dosage	Administration Route	Frequency	Duration	Therapeutic Effect	Reference
Diet-Induced Obesity	C57BL/6J	5 mg/kg	Oral or Intraperitoneal	Once daily	50 days	Inhibition of diet-induced obesity, improved insulin and leptin signaling.[9]	[9][10]
Wilson's Disease	C3He-Atp7btx-j	5 mg/kg	Intraperitoneal	Not specified	2 weeks (short-term)	Lowered copper levels in the liver and brain.[7]	[7]

Experimental Protocols

Protocol 1: DPM-1001 Administration in a Diet-Induced Obesity (DIO) Mouse Model

1. Animal Model:

• Species: Mouse

• Strain: C57BL/6J (known to be susceptible to diet-induced obesity)[11]

• Age: 6-8 weeks at the start of the high-fat diet.

• Sex: Male

2. Diet-Induced Obesity Induction:

• Acclimate mice for at least one week upon arrival.

• House mice individually or in small groups with ad libitum access to food and water.

• Feed mice a high-fat diet (HFD), typically with 45% to 60% of kilocalories derived from fat.[12] A standard chow diet (e.g., 10% kcal from fat) should be given to the control group.

• Monitor body weight and food intake weekly. Obesity and insulin resistance typically develop over several weeks.

3. Preparation of DPM-1001 Solution:

• For Oral Administration: A stock solution of DPM-1001 can be prepared in DMSO. For the working solution, the DMSO stock can be diluted in corn oil.

• For Intraperitoneal (IP) Administration: A stock solution in DMSO can be prepared. The working solution can be formulated by diluting the stock in a vehicle such as a mixture of PEG300, Tween-80, and saline.

• Note: The final concentration of DMSO in the administered solution should be minimized and kept consistent across all treatment groups, including the vehicle control.

4. Administration of DPM-1001:

• Dosage: 5 mg/kg body weight.

• Route: Oral gavage or intraperitoneal injection.

• Frequency: Once daily.

• Duration: Up to 50 days.[9]

• Control Groups: Administer the vehicle solution to both chow-fed and HFD-fed control groups.

5. Outcome Measures:

• Monitor body weight regularly (e.g., weekly).

• Perform glucose tolerance tests (GTT) and insulin tolerance tests (ITT) to assess insulin sensitivity.

• At the end of the study, collect blood for analysis of glucose, insulin, and leptin levels.

• Collect tissues (e.g., liver, adipose tissue, muscle) for histological analysis and molecular studies (e.g., Western blotting for signaling proteins).

Protocol 2: DPM-1001 Administration in a Wilson's Disease Mouse Model

1. Animal Model:

• Species: Mouse

• Strain: C3He-Atp7btx-j (a model for Wilson's disease)[7]

• Age: 6-8 weeks.[7]

• Sex: Male

2. Preparation of DPM-1001 Solution:

• Prepare DPM-1001 for intraperitoneal injection as described in Protocol 1.

3. Administration of DPM-1001:

• Dosage: 5 mg/kg body weight.[7]

• Route: Intraperitoneal injection.

• Frequency: Once daily (based on obesity studies, though not explicitly stated for the Wilson's disease model).

• Duration: 2 weeks for short-term studies.[7]

• Control Group: Administer the vehicle solution to a control group of C3He-Atp7btx-j mice.

4. Outcome Measures:

• At the end of the treatment period, euthanize the mice and collect tissues, particularly the liver and brain.

• Measure copper levels in the collected tissues using appropriate analytical methods (e.g., atomic absorption spectroscopy).

Mandatory Visualization

Signaling Pathways

Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.

Experimental Workflow

Caption: Workflow for in vivo studies of DPM-1001 in mice.

References

• 1. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Leptin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PTP1B regulates leptin signal transduction in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of protein tyrosine phosphatase 1B-mediated inhibition of leptin signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Coordinated Regulation of Insulin Signaling by the Protein Tyrosine Phosphatases PTP1B and TCPTP - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 000664 - B6 Strain Details [jax.org]
• 12. Differential effects of high fat diet and diet-induced obesity on skeletal acquisition in female C57BL/6J vs. FVB/NJ Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for DPM-1001 Intraperitoneal Injection

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPM-1001 is a potent and selective, non-competitive, allosteric inhibitor of protein-tyrosine phosphatase 1B (PTP1B).[1] PTP1B is a key negative regulator of both insulin (B600854) and leptin signaling pathways, making it a significant therapeutic target for type 2 diabetes and obesity.[2] By inhibiting PTP1B, DPM-1001 enhances insulin and leptin sensitivity. Additionally, DPM-1001 is a highly selective copper chelator and is under investigation for the treatment of Wilson's disease, a genetic disorder characterized by toxic copper accumulation.[3][4]

These application notes provide a comprehensive guide for the intraperitoneal (IP) administration of DPM-1001 in preclinical research models, focusing on established protocols for preparation and injection, alongside relevant data from in vivo studies.

Mechanism of Action: PTP1B Inhibition

DPM-1001's primary mechanism of action involves the inhibition of PTP1B. In the insulin signaling cascade, PTP1B dephosphorylates the insulin receptor (IR) and insulin receptor substrate (IRS) proteins, which dampens the downstream signaling that leads to glucose uptake. In the leptin signaling pathway, PTP1B dephosphorylates Janus kinase 2 (JAK2), a critical step in leptin-mediated appetite suppression. By inhibiting PTP1B, DPM-1001 effectively enhances these signaling pathways, leading to improved glucose metabolism and reduced food intake.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]

Application Notes and Protocols for DPM-1001 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPM-1001 is a potent, specific, and orally bioavailable non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B) with an IC₅₀ of 100 nM.[1] PTP1B is a key negative regulator of insulin (B600854) and leptin signaling pathways, making it a validated therapeutic target for diabetes and obesity.[2] Emerging evidence also suggests a role for PTP1B in cancer progression, where it can act as both a tumor suppressor and an oncogene depending on the context.[3][4] Additionally, DPM-1001 has been identified as a potent and highly selective copper chelator, with therapeutic potential in conditions like Wilson's disease.[5][6][7]

These application notes provide detailed protocols for utilizing DPM-1001 in various cell culture experiments to investigate its effects on cell viability, apoptosis, and key signaling pathways.

Mechanism of Action

DPM-1001 exerts its biological effects primarily through the inhibition of PTP1B. By inhibiting PTP1B, DPM-1001 enhances the phosphorylation of key signaling molecules, leading to the potentiation of downstream cellular responses.

Signaling Pathways Affected by DPM-1001

Insulin Signaling Pathway: PTP1B dephosphorylates the activated insulin receptor (IR) and its substrate (IRS-1), thereby attenuating the insulin signal. Inhibition of PTP1B by DPM-1001 is expected to enhance insulin sensitivity by prolonging the phosphorylation of IR and IRS-1, leading to increased activation of downstream pathways like the PI3K/Akt and MAPK pathways.[8][9]

DPM-1001 enhances insulin signaling by inhibiting PTP1B.

Leptin Signaling Pathway: Leptin, a hormone regulating energy balance, signals through its receptor to activate the JAK2/STAT3 pathway. PTP1B negatively regulates this pathway by dephosphorylating both JAK2 and STAT3. DPM-1001, by inhibiting PTP1B, is expected to enhance leptin signaling.[3][10][11]

DPM-1001 enhances leptin signaling by inhibiting PTP1B.

Data on the Effects of PTP1B Inhibitors in Cell Culture

Table 1: Effect of MSI-1436 (DPM-1001 analog) on Cancer Cell Viability (IC₅₀ values)

Cell Line	Cancer Type	IC₅₀ (µM) after 48h	Reference
HepG2	Hepatocellular Carcinoma	>10 (no significant toxicity)	[10]
D492	Breast Epithelial	~8	[3]
HMLE	Breast Epithelial	~8	[3]
D492M (mesenchymal)	Breast Epithelial	<8 (more sensitive)	[3]
HMLEmes (mesenchymal)	Breast Epithelial	<8 (more sensitive)	[3]

Table 2: Effect of MSI-1436 (DPM-1001 analog) on Apoptosis

Cell Line	Treatment	Incubation Time	Apoptosis Induction	Reference
HepG2	Tunicamycin (ER stress inducer) + MSI-1436	24h	Reduced number of apoptotic cells compared to Tunicamycin alone	[10]
D492	8 µM MSI-1436	48h	Increased Annexin V and Propidium Iodide positive cells	[12]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is designed to determine the effect of DPM-1001 on the viability of adherent cell lines.

Materials:

• DPM-1001

• Target adherent cell line (e.g., MDA-MB-231, MCF-7, HepG2)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Microplate reader

Workflow:

Workflow for the MTT-based cell viability assay.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• DPM-1001 Treatment: Prepare a stock solution of DPM-1001 in DMSO. Dilute the stock solution in complete medium to achieve the desired final concentrations (e.g., a range from 0.1 µM to 100 µM). Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of DPM-1001. Include a vehicle control (DMSO at the highest concentration used for DPM-1001).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C in a 5% CO₂ incubator, allowing viable cells to metabolize MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol describes the detection and quantification of apoptotic cells using flow cytometry after treatment with DPM-1001.

Materials:

• DPM-1001

• Target cell line (adherent or suspension)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• 6-well plates

• Flow cytometer

Workflow:

Workflow for the Annexin V/PI apoptosis assay.

Procedure:

• Cell Seeding: Seed cells into a 6-well plate at an appropriate density to reach 70-80% confluency at the time of harvest. Incubate for 24 hours.

• DPM-1001 Treatment: Treat the cells with various concentrations of DPM-1001 (e.g., based on the IC₅₀ value determined from the viability assay) for 24 or 48 hours. Include a vehicle control.

• Cell Harvesting:

  • Suspension cells: Collect the cells by centrifugation.

  • Adherent cells: Collect the culture supernatant (containing floating apoptotic cells). Wash the adherent cells with PBS and detach them using trypsin-EDTA. Combine the detached cells with the supernatant. Centrifuge the cell suspension.

• Washing: Wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within 1 hour.

  • Live cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Protocol 3: Western Blot Analysis of Insulin Signaling Pathway

This protocol outlines the steps to analyze the phosphorylation status of key proteins in the insulin signaling pathway following DPM-1001 treatment.

Materials:

• DPM-1001

• Insulin-responsive cell line (e.g., HepG2, C2C12 myotubes)

• Serum-free medium

• Insulin

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-IR, anti-IR, anti-p-Akt, anti-Akt, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Workflow:

Workflow for Western blot analysis of signaling proteins.

Procedure:

• Cell Culture and Serum Starvation: Grow cells to 80-90% confluency. Serum starve the cells for 4-6 hours in serum-free medium.

• DPM-1001 Pre-treatment: Pre-treat the cells with DPM-1001 at the desired concentration (e.g., 1-10 µM) for 1-2 hours.

• Insulin Stimulation: Stimulate the cells with insulin (e.g., 100 nM) for 10-15 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Conclusion

DPM-1001 is a versatile research tool for investigating the roles of PTP1B in various cellular processes. The protocols provided here offer a framework for studying its effects on cell viability, apoptosis, and key signaling pathways. Researchers are encouraged to optimize these protocols for their specific cell lines and experimental conditions. Further investigation into the effects of DPM-1001 in different cancer models is warranted to fully elucidate its therapeutic potential.

References

• 1. Multi-omics analyses of tumor-associated immune-infiltrating cells with the novel immune checkpoint protein tyrosine phosphatase 1B (PTP1B) in extracellular matrix of brain-lower-grade-glioma (LGG) and uveal-melanoma (UVM) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MDM2 inhibitor induces apoptosis in colon cancer cells through activation of the CHOP-DR5 pathway, independent of p53 phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of PTP1B disrupts cell–cell adhesion and induces anoikis in breast epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitors of Protein Tyrosine Phosphatase PTP1B With Anticancer Potential | Anticancer Research [ar.iiarjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of CD45 Phosphatase Activity Induces Cell Cycle Arrest and Apoptosis of CD45+ Lymphoid Tumors Ex Vivo and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The PTP1B selective inhibitor MSI-1436 mitigates Tunicamycin-induced ER stress in human hepatocarcinoma cell line through XBP1 splicing modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: DPM-1001 PTP1B Enzyme Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator in insulin (B600854) and leptin signaling pathways, making it a prime therapeutic target for type 2 diabetes and obesity.[1][2] Overexpression of PTP1B is associated with the attenuation of insulin signaling.[3] DPM-1001 is a potent, specific, and orally active non-competitive inhibitor of PTP1B.[4] It is an analog of the PTP1B inhibitor trodusquemine (B1662500) (MSI-1436).[4] This document provides a detailed protocol for conducting a PTP1B enzyme inhibition assay using DPM-1001, along with relevant signaling pathway information and experimental workflows.

PTP1B Signaling Pathway

PTP1B primarily exerts its regulatory effects by dephosphorylating key proteins in the insulin and leptin signaling cascades. In the insulin pathway, PTP1B dephosphorylates the activated insulin receptor and its substrate (IRS-1), leading to a dampening of the downstream signaling that promotes glucose uptake.[3] In the leptin pathway, PTP1B dephosphorylates Janus kinase 2 (JAK2), a critical component of the leptin receptor signaling complex, thereby modulating appetite and energy expenditure.

Caption: PTP1B negatively regulates insulin and leptin signaling pathways.

Quantitative Data Summary

The inhibitory activity of DPM-1001 against PTP1B is summarized in the table below. The data highlights the increased potency of DPM-1001 following a pre-incubation period with the enzyme.

Inhibitor	Enzyme Form	Pre-incubation Time	IC50 (nM)	Inhibition Type
DPM-1001	PTP1B (1-405)	0 min	600	Non-competitive
DPM-1001	PTP1B (1-405)	30 min	100	Non-competitive

Data sourced from MedchemExpress.[4]

Experimental Protocol: PTP1B Enzyme Inhibition Assay

This protocol is designed for a 96-well plate format and utilizes the colorimetric substrate p-nitrophenyl phosphate (B84403) (pNPP), which upon dephosphorylation by PTP1B, produces a yellow product (p-nitrophenol) that can be quantified by measuring the absorbance at 405 nm.

Materials and Reagents

• Human Recombinant PTP1B (catalytic domain)

• DPM-1001

• p-Nitrophenyl Phosphate (pNPP)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 1 mM EDTA, 1 mM Dithiothreitol (DTT)[5]

• Stop Solution: 5 M NaOH

• 96-well clear flat-bottom plates

• Microplate reader capable of measuring absorbance at 405 nm

Experimental Workflow

Caption: Workflow for the DPM-1001 PTP1B enzyme inhibition assay.

Procedure

• Reagent Preparation:

  • Prepare the Assay Buffer and store it on ice.

  • Prepare a stock solution of DPM-1001 in an appropriate solvent (e.g., DMSO). Further dilute DPM-1001 in Assay Buffer to achieve a range of desired final concentrations for the assay.

  • Prepare a stock solution of pNPP in Assay Buffer.

  • Dilute the PTP1B enzyme in cold Assay Buffer to the desired working concentration. Keep the enzyme on ice.

• Assay Plate Setup:

  • Add Assay Buffer to all wells of a 96-well plate.

  • Add the diluted DPM-1001 solutions to the appropriate wells. For control wells (100% enzyme activity), add the same volume of vehicle (e.g., DMSO diluted in Assay Buffer).

  • Add the diluted PTP1B enzyme solution to all wells except for the blank (no enzyme) wells.

• Pre-incubation:

  • To maximize the inhibitory effect of DPM-1001, pre-incubate the plate at 37°C for 30 minutes.[4]

• Enzymatic Reaction:

  • Initiate the enzymatic reaction by adding the pNPP solution to all wells.

  • Incubate the plate at 37°C for a suitable time (e.g., 10-30 minutes). The incubation time should be optimized to ensure the reaction remains in the linear range.

• Stopping the Reaction:

  • Stop the reaction by adding the Stop Solution (5 M NaOH) to all wells.[6]

• Data Acquisition:

  • Measure the absorbance of each well at 405 nm using a microplate reader.

Data Analysis

• Correct for Blank: Subtract the average absorbance of the blank wells (no enzyme) from the absorbance of all other wells.

• Calculate Percent Inhibition:

  • Determine the percent inhibition for each concentration of DPM-1001 using the following formula: % Inhibition = [1 - (Absorbance with Inhibitor / Absorbance of Control)] x 100

• Determine IC50:

  • Plot the percent inhibition against the logarithm of the DPM-1001 concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad Prism) to determine the IC50 value, which is the concentration of DPM-1001 that inhibits 50% of the PTP1B enzyme activity.

Conclusion

This protocol provides a robust framework for assessing the inhibitory activity of DPM-1001 against PTP1B. The non-competitive nature and increased potency upon pre-incubation are key characteristics of DPM-1001 that should be considered in experimental design and data interpretation. The unique copper-chelating property of DPM-1001 may also warrant further investigation into its mechanism of action.[1][7] This assay can be adapted for high-throughput screening of other potential PTP1B inhibitors.

References

• 1. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 3.5. PTP1B Inhibitory Activity Assay [bio-protocol.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Inhibition of protein tyrosine phosphatase (PTP1B) and α-glucosidase by geranylated flavonoids from Paulownia tomentosa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Specific inhibition of sensitized protein tyrosine phosphatase 1B (PTP1B) with a biarsenical probe - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Western Blot Analysis of PTP1B Activity Following DPM-1001 Treatment

Audience: This document is intended for researchers, scientists, and drug development professionals investigating the effects of Protein Tyrosine Phosphatase 1B (PTP1B) inhibitors.

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a key non-receptor enzyme that negatively regulates critical cellular signaling pathways, including those for insulin (B600854) and leptin.[1][2][3][4] By dephosphorylating the insulin receptor (IR) and its substrates (like IRS-1), as well as the Janus kinase 2 (JAK2) in the leptin pathway, PTP1B attenuates downstream signaling.[3][5][6] Overexpression or hyperactivity of PTP1B is associated with insulin resistance, type 2 diabetes, and obesity, making it a significant therapeutic target.[1][4][7]

DPM-1001 is a potent, selective, and orally bioavailable non-competitive allosteric inhibitor of PTP1B.[2][8][9] As an analog of trodusquemine (B1662500) (MSI-1436), DPM-1001 has demonstrated anti-diabetic properties by enhancing insulin and leptin signaling in preclinical models.[2][9][10]

This application note provides a detailed protocol for assessing the efficacy of DPM-1001 by analyzing the phosphorylation status of PTP1B substrates using Western blotting. The primary method to confirm PTP1B inhibition is not to measure total PTP1B protein levels, which are not expected to change with short-term inhibitor treatment, but rather to quantify the increase in phosphorylation of its downstream targets.

PTP1B Signaling Pathway and DPM-1001 Mechanism of Action

PTP1B acts as a negative regulator in the insulin signaling cascade. Upon insulin binding, the insulin receptor (IR) autophosphorylates on specific tyrosine residues, initiating a cascade that involves the phosphorylation of substrates like IRS-1 and the activation of PI3K/Akt pathways.[5][6] PTP1B reverses this activation by dephosphorylating the IR, thus dampening the signal.[3][6] DPM-1001 allosterically inhibits PTP1B, preventing the dephosphorylation of the IR and leading to sustained downstream signaling.

Caption: DPM-1001 inhibits PTP1B, enhancing insulin signaling.

Experimental Workflow

The overall workflow involves cell culture, treatment with DPM-1001, cell lysis, protein quantification, and subsequent analysis by Western blot to detect changes in protein phosphorylation.

Caption: Western blot workflow for PTP1B inhibitor analysis.

Detailed Experimental Protocol

This protocol is optimized for cultured cells (e.g., HepG2 human liver cancer cells) but can be adapted for tissue lysates.

Cell Culture and Treatment

• Plate Cells: Plate cells at a density that will result in 80-90% confluency at the time of the experiment.

• Serum Starvation: Once confluent, aspirate the growth medium and wash cells with PBS. Add serum-free medium and incubate for 4-6 hours to reduce basal phosphorylation levels.

• Inhibitor Treatment: Prepare a stock solution of DPM-1001 in an appropriate solvent (e.g., DMSO). Dilute the stock to the desired final concentration (e.g., 100 nM - 1 µM) in serum-free media.[8] Add the DPM-1001 solution or a vehicle control (DMSO) to the cells and incubate for 1-2 hours.

• Stimulation: Stimulate the cells by adding insulin (e.g., 10 nM final concentration) for 5-15 minutes. An unstimulated control should also be included.

• Harvest Cells: Immediately place the culture dish on ice, aspirate the medium, and wash twice with ice-cold PBS.

Cell Lysis and Protein Quantification

• Lysis: Add ice-cold RIPA Lysis Buffer supplemented with protease and phosphatase inhibitors to the plate. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubation: Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Collect Supernatant: Carefully transfer the supernatant (containing the soluble protein) to a new pre-chilled tube.

• Quantification: Determine the protein concentration of each lysate using a BCA Protein Assay Kit according to the manufacturer's instructions.

SDS-PAGE and Western Blotting

• Sample Preparation: Dilute the lysates with 4X Laemmli Sample Buffer to a final concentration of 1-2 µg/µL. Heat the samples at 95°C for 5 minutes.

• Electrophoresis: Load 20-30 µg of protein per lane onto an 8-10% SDS-polyacrylamide gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with 5% w/v Bovine Serum Albumin (BSA) or non-fat dry milk in Tris-Buffered Saline with 0.1% Tween® 20 (TBST) for 1 hour at room temperature. Note: BSA is recommended for phospho-antibody incubations.

• Primary Antibody Incubation: Dilute the primary antibody in 5% BSA in TBST. Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[11]

  • Recommended Antibodies:

    • Phospho-Insulin Receptor β (Tyr1162/1163)

    • Total Insulin Receptor β

    • PTP1B (to confirm equal expression across samples)[11][12]

    • β-Actin or GAPDH (as a loading control)[13]

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody diluted in 5% BSA/TBST for 1 hour at room temperature.

• Final Washes: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Apply an Enhanced Chemiluminescence (ECL) substrate to the membrane according to the manufacturer's protocol. Capture the chemiluminescent signal using a digital imaging system.

Data Analysis and Expected Results

The primary outcome of successful PTP1B inhibition by DPM-1001 is an increase in the phosphorylation of its substrates.

• Densitometry: Quantify the band intensity for the phospho-protein, total protein, and loading control for each sample using imaging software (e.g., ImageJ).

• Normalization:

  • Normalize the phospho-protein signal to the total protein signal to determine the specific change in phosphorylation.

  • Normalize the total protein signal to the loading control (e.g., β-Actin) to ensure equal protein loading.

• Interpretation: In insulin-stimulated cells, treatment with DPM-1001 should result in a significant increase in the ratio of phosphorylated IR to total IR compared to vehicle-treated cells. Total PTP1B levels should remain unchanged.

Quantitative Data Summary

The following table presents representative data illustrating the expected outcome of the experiment.

Treatment Group	Insulin Stimulation (10 nM)	Fold Change in p-IR (Tyr1162/1163) / Total IR (Normalized to Vehicle)	Fold Change in Total PTP1B / β-Actin (Normalized to Vehicle)
Vehicle (DMSO)	+	1.00	1.00
DPM-1001 (100 nM)	+	2.5 ± 0.3	1.05 ± 0.08
DPM-1001 (1 µM)	+	4.2 ± 0.5	0.98 ± 0.06
Vehicle (DMSO)	-	0.1 ± 0.02	1.02 ± 0.05

Data are represented as mean ± standard deviation from a hypothetical experiment.

Materials and Reagents

• Cell Lines: HepG2, 293T, or other insulin-responsive cell lines.

• Reagents: DPM-1001 (MedChemExpress or similar), Insulin (human, recombinant), DMSO.

• Antibodies:

  • Rabbit anti-PTP1B (e.g., Cell Signaling Technology #5311, Santa Cruz Biotechnology sc-133258)[11][12][14]

  • Rabbit anti-Phospho-Insulin Receptor β (Tyr1162/1163)

  • Mouse anti-Insulin Receptor β

  • Mouse anti-β-Actin or Rabbit anti-GAPDH

  • Anti-rabbit IgG, HRP-linked Antibody

  • Anti-mouse IgG, HRP-linked Antibody

• Buffers and Kits:

  • RIPA Lysis and Wash Buffer

  • Protease/Phosphatase Inhibitor Cocktail

  • BCA Protein Assay Kit

  • Laemmli Sample Buffer

  • Precast polyacrylamide gels

  • PVDF or Nitrocellulose membranes

  • Tris-Buffered Saline with Tween® 20 (TBST)

  • Bovine Serum Albumin (BSA)

  • ECL Western Blotting Substrate

References

• 1. researchgate.net [researchgate.net]
• 2. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PTP1B: a double agent in metabolism and oncogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are PTP1B inhibitors and how do they work? [synapse.patsnap.com]
• 5. Recent advances in PTP1B signaling in metabolism and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Coordinated Regulation of Insulin Signaling by the Protein Tyrosine Phosphatases PTP1B and TCPTP - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. PTP1B Antibody (#5311) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 12. PTP1B Antibody | Cell Signaling Technology [cellsignal.com]
• 13. Inhibition of Protein-tyrosine Phosphatase 1B (PTP1B) Mediates Ubiquitination and Degradation of Bcr-Abl Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scbt.com [scbt.com]

Application Notes and Protocols for DPM-1001 in Diet-Induced Obesity Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPM-1001 is a potent, selective, and orally bioavailable non-competitive allosteric inhibitor of protein-tyrosine phosphatase 1B (PTP1B).[1][2][3] PTP1B is a key negative regulator of both insulin (B600854) and leptin signaling pathways, making it a validated therapeutic target for type 2 diabetes and obesity.[4][5][6] Inhibition of PTP1B by DPM-1001 has been shown to enhance insulin and leptin signaling, leading to anti-diabetic and anti-obesity effects in preclinical animal models of diet-induced obesity (DIO).[1][4][5] DPM-1001 is an analog of trodusquemine (B1662500) (MSI-1436) and also possesses copper-chelating properties.[4] These application notes provide detailed protocols for the use of DPM-1001 in DIO mouse models to study its effects on metabolic parameters.

Data Presentation

The following tables summarize the in vivo efficacy of DPM-1001 in a diet-induced obesity mouse model.

Table 1: Effect of DPM-1001 on Body Weight in DIO Mice

Treatment Group	Dosage	Administration Route	Duration	Mean Body Weight Change	Reference
Vehicle Control	-	Oral Gavage / Intraperitoneal	50 days	-	[1]
DPM-1001	5 mg/kg	Oral Gavage / Intraperitoneal	50 days	5% decrease	[1][3]

Table 2: Metabolic Parameters Affected by DPM-1001 in DIO Mice

Parameter	Effect of DPM-1001 Treatment	Method of Assessment	Reference
Glucose Tolerance	Improved	Oral Glucose Tolerance Test (OGTT)	[1][3]
Insulin Sensitivity	Improved	Insulin Tolerance Test (ITT)	[1][3]
Insulin Signaling	Enhanced	Western Blot for p-IR, p-Akt	[5]
Leptin Signaling	Enhanced	Western Blot for p-STAT3	[5]

Experimental Protocols

Diet-Induced Obesity (DIO) Mouse Model

Objective: To induce obesity and metabolic syndrome in mice through a high-fat diet (HFD).

Materials:

• Male C57BL/6J mice (8 weeks old)

• High-Fat Diet (HFD; e.g., 60% kcal from fat)

• Standard Chow Diet (Control)

• Animal caging and husbandry supplies

Protocol:

• Acclimatize male C57BL/6J mice to the animal facility for at least one week.

• Randomize mice into two groups: Control (Standard Chow Diet) and DIO (High-Fat Diet).

• House mice individually or in small groups with ad libitum access to their respective diets and water for 12-16 weeks.

• Monitor body weight and food intake weekly.

• After the induction period, mice on the HFD should exhibit significantly higher body weight and fat mass compared to the control group, indicating the successful establishment of the DIO model.

DPM-1001 Administration

Objective: To administer DPM-1001 to DIO mice.

Materials:

• DPM-1001

• Vehicle (e.g., sterile saline, or a solution of DMSO, PEG300, Tween-80, and saline[2])

• Oral gavage needles (20-22 gauge, 1.5 inch, ball-tipped)

• Syringes

Protocol:

• Prepare a stock solution of DPM-1001 in an appropriate vehicle. A suggested formulation for oral administration is to first dissolve DPM-1001 in DMSO, then add PEG300, Tween-80, and finally saline to the desired concentration.[2]

• For a 5 mg/kg dose, calculate the required volume for each mouse based on its body weight. The final injection volume should typically be around 5-10 ml/kg.

• Administer DPM-1001 or vehicle control to the DIO mice once daily via oral gavage for the duration of the study (e.g., 50 days).[1][3]

• To perform oral gavage, restrain the mouse firmly by the scruff of the neck to immobilize the head.

• Gently insert the gavage needle into the esophagus and slowly deliver the solution.

• Monitor the animals for any signs of distress during and after the procedure.

Oral Glucose Tolerance Test (OGTT)

Objective: To assess the effect of DPM-1001 on glucose clearance.

Materials:

• Glucose solution (20% w/v in sterile water or saline)

• Glucometer and test strips

• Syringes and needles

Protocol:

• Fast the mice for 6 hours with free access to water.

• Record the baseline blood glucose level (t=0) from a tail snip.

• Administer a glucose bolus of 2 g/kg body weight via oral gavage.

• Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes post-glucose administration.

• Plot the blood glucose concentration over time and calculate the area under the curve (AUC) to quantify glucose tolerance.

Insulin Tolerance Test (ITT)

Objective: To evaluate the effect of DPM-1001 on insulin sensitivity.

Materials:

• Humulin R (human insulin)

• Sterile saline

• Glucometer and test strips

• Syringes and needles

Protocol:

• Fast the mice for 4-6 hours with free access to water.

• Record the baseline blood glucose level (t=0) from a tail snip.

• Administer an intraperitoneal (IP) injection of insulin at a dose of 0.75 U/kg body weight.

• Measure blood glucose levels at 15, 30, 60, and 90 minutes post-insulin injection.

• Plot the percentage of initial blood glucose over time to assess insulin sensitivity.

Western Blot Analysis of Insulin and Leptin Signaling

Objective: To determine the effect of DPM-1001 on key signaling proteins in the insulin and leptin pathways.

Materials:

• Tissue lysates (e.g., from liver, muscle, or hypothalamus)

• Protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes and transfer apparatus

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-IR, anti-IR, anti-p-Akt, anti-Akt, anti-p-STAT3, anti-STAT3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• Homogenize tissues in lysis buffer and determine protein concentration.

• Separate equal amounts of protein (e.g., 20-40 µg) on SDS-PAGE gels.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

DPM-1001 Mechanism of Action

Caption: DPM-1001 enhances insulin and leptin signaling by inhibiting PTP1B.

Experimental Workflow for Evaluating DPM-1001 in DIO Mice

Caption: Workflow for preclinical evaluation of DPM-1001 in DIO mice.

Logical Relationship of DPM-1001's Therapeutic Potential

References

• 1. Gavage [ko.cwru.edu]
• 2. iacuc.wsu.edu [iacuc.wsu.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ouv.vt.edu [ouv.vt.edu]
• 5. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MPD: Schonfeld1: project protocol [phenome.jax.org]

Application Notes and Protocols: DPM-1001 in the Toxic Milk Mouse Model of Wilson's Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wilson's disease is a rare, autosomal recessive genetic disorder caused by mutations in the ATP7B gene, which encodes a copper-transporting P-type ATPase.[1][2][3] This dysfunction leads to the accumulation of copper in various tissues, primarily the liver and brain, resulting in severe hepatic and neurological deficits.[1][2] Current treatments for Wilson's disease rely on broad-spectrum metal chelators, which can have side effects that limit their efficacy.[1] DPM-1001 has emerged as a promising therapeutic candidate due to its high selectivity and potency as a copper chelator.[1][4] Preclinical studies using the toxic milk mouse model, a naturally occurring genetic and phenotypic model of Wilson's disease, have demonstrated the potential of DPM-1001 to ameliorate the pathological effects of copper accumulation.[1][4]

The toxic milk mouse model exhibits a Gly-to-Asp substitution (G775D) that renders the ATP7B protein dysfunctional, leading to copper accumulation, making it a valuable tool for studying Wilson's disease.[4] This document provides detailed application notes and protocols for the use of DPM-1001 in the toxic milk mouse model, based on published preclinical data.

Data Presentation

Table 1: Effect of DPM-1001 on Copper Levels in Toxic Milk Mice

Tissue	Treatment Group	Copper Level (µg/g dry weight)	Fold Change vs. Saline-Treated Toxic Milk Mice
Liver	Wild Type + Saline	~50	-
Toxic Milk + Saline	~750	-
Toxic Milk + DPM-1001 (i.p.)	~250	~3-fold decrease
Toxic Milk + DPM-1001 (oral)	~300	~2.5-fold decrease
Brain	Wild Type + Saline	~15	-
Toxic Milk + Saline	~40	-
Toxic Milk + DPM-1001 (i.p.)	~20	~2-fold decrease
Toxic Milk + DPM-1001 (oral)	~25	~1.6-fold decrease

Note: The values presented are approximate based on graphical representations in the source literature and are intended for comparative purposes.

Table 2: Effect of DPM-1001 on Metallothionein (B12644479) Levels

Tissue	Treatment Group	Relative Metallothionein Level
Liver	Wild Type	Baseline
Toxic Milk + Saline	Significantly Elevated
Toxic Milk + DPM-1001	Reduced towards baseline
Brain	Wild Type	Baseline
Toxic Milk + Saline	Significantly Elevated
Toxic Milk + DPM-1001	Reduced towards baseline

Experimental Protocols

Animal Model

• Model: Toxic milk mouse (tx)[4]

• Genetic Background: The toxic milk mouse is a naturally occurring genetic model with a G775D substitution in the Atp7b gene.[4]

• Age: Mice are typically used in studies when significant copper accumulation and associated pathologies are present.

• Control Group: Wild-type mice of the same genetic background should be used as a control group.

DPM-1001 Administration

• Formulation: DPM-1001 {methyl 4-[7-hydroxy-10,13-dimethyl-3-({4-[(pyridin-2-ylmethyl)amino]butyl}amino)hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate} can be formulated for intraperitoneal (i.p.) or oral administration.[1][4]

• Dosage and Administration Routes:

  • Intraperitoneal (i.p.) Injection: Administer DPM-1001 at a specified dose (e.g., as determined by dose-response studies) daily.

  • Oral Gavage: Administer DPM-1001 at a specified dose daily.

• Vehicle Control: A saline or other appropriate vehicle control group should be included for both wild-type and toxic milk mice.

• Treatment Duration: The duration of treatment should be sufficient to observe significant changes in copper levels and associated pathologies.

Sample Collection and Analysis

• Tissue Collection: At the end of the treatment period, euthanize mice and collect liver and brain tissues.

• Copper Level Measurement (Inductively Coupled Plasma Mass Spectrometry - ICP-MS):

  • Dry the collected tissues to a constant weight.

  • Digest the dried tissues using a suitable acid mixture (e.g., nitric acid).

  • Analyze the digested samples for copper content using ICP-MS.

  • Express copper levels as µg per gram of dry tissue weight.

• Metallothionein Level Measurement:

  • Homogenize fresh or frozen tissue samples.

  • Measure metallothionein protein levels in the tissue homogenates using a suitable method, such as an enzyme-linked immunosorbent assay (ELISA) or Western blotting.

• Histological Analysis:

  • Fix a portion of the liver tissue in 10% neutral buffered formalin.

  • Embed the fixed tissue in paraffin (B1166041) and section.

  • Stain the sections with hematoxylin (B73222) and eosin (B541160) (H&E) to assess liver morphology and pathology.

Visualizations

Caption: Mechanism of DPM-1001 in reducing copper overload.

Caption: Workflow for evaluating DPM-1001 efficacy.

Discussion and Conclusion

The data from preclinical studies strongly suggest that DPM-1001 is a promising therapeutic agent for Wilson's disease.[1][4] Its ability to selectively chelate copper and facilitate its excretion leads to a significant reduction of copper levels in both the liver and the brain of the toxic milk mouse model.[1][4][5] This reduction in copper burden is accompanied by the amelioration of associated cellular pathologies, such as elevated metallothionein levels and hepatic damage.[4] Furthermore, the oral bioavailability of DPM-1001 enhances its clinical potential.[1] The protocols and data presented here provide a framework for researchers and drug development professionals to further investigate the efficacy and mechanisms of DPM-1001 and similar copper-chelating agents in the context of Wilson's disease. The ability of DPM-1001 to cross the blood-brain barrier is a significant advantage for addressing the neurological symptoms of the disease.[6] Further studies are warranted to translate these promising preclinical findings into clinical applications for patients with Wilson's disease.

References

• 1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The toxic milk mouse is a murine model of Wilson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wilson Disease - DepYmed [depymed.com]
• 6. Wilson disease—treatment perspectives - Litwin - Annals of Translational Medicine [atm.amegroups.org]

Application Notes and Protocols: DPM-1001 Treatment in HepG2 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPM-1001 is a novel small molecule with a dual mechanism of action, functioning as both a potent, non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B) and a specific copper chelator.[1] PTP1B is a key negative regulator of insulin (B600854) and leptin signaling pathways and has been implicated in the progression of various cancers, including hepatocellular carcinoma (HCC).[2][3] Elevated copper levels have also been associated with tumor growth, angiogenesis, and metastasis.[4][5] The human hepatoma cell line, HepG2, is a widely used in vitro model for liver cancer research. This document provides detailed application notes and experimental protocols for studying the effects of DPM-1001 in HepG2 cells.

Mechanism of Action

DPM-1001 exerts its biological effects through two primary mechanisms:

• PTP1B Inhibition: PTP1B dephosphorylates and inactivates key signaling proteins such as the insulin receptor and Janus kinase 2 (JAK2), a critical component of the JAK/STAT pathway.[2][6] By inhibiting PTP1B, DPM-1001 can potentially enhance insulin signaling and modulate the JAK/STAT pathway, which is often dysregulated in cancer.[2][3][6]

• Copper Chelation: DPM-1001 is a high-affinity copper chelator.[1] Copper is an essential cofactor for several enzymes involved in cell proliferation and angiogenesis.[7] By reducing intracellular copper levels, DPM-1001 may inhibit tumor growth and the formation of new blood vessels.[4][8]

Data Presentation

Table 1: In Vitro Efficacy of DPM-1001

Parameter	Value	Cell Line/System	Reference
IC50 for PTP1B Inhibition	100 nM	In vitro enzyme assay	[1]
Pre-incubation Concentration for Improved Cell Viability	2 µM	ATP7B-knockdown HepG2 cells

Experimental Protocols

Protocol 1: Assessment of DPM-1001 Cytotoxicity in HepG2 Cells using MTT Assay

This protocol is for determining the cytotoxic effects of DPM-1001 on HepG2 cells.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• DPM-1001

• Dimethyl sulfoxide (B87167) (DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent (5 mg/mL in PBS)

• MTT solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Trypsinize and count the cells.

  • Seed 5 x 103 cells per well in a 96-well plate and incubate overnight.

• Compound Treatment:

  • Prepare a stock solution of DPM-1001 in DMSO.

  • Prepare serial dilutions of DPM-1001 in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Include a vehicle control (DMSO) and a no-treatment control.

  • Replace the medium in the wells with the medium containing the different concentrations of DPM-1001.

  • Incubate for 24, 48, and 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT reagent to each well.

  • Incubate for 4 hours at 37°C.

  • Add 100 µL of MTT solubilization solution to each well.

  • Incubate for at least 2 hours at 37°C in the dark to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle control.

  • Plot a dose-response curve to determine the IC50 value.

Protocol 2: siRNA-mediated Knockdown of ATP7B in HepG2 Cells

This protocol describes the silencing of the ATP7B gene, which is relevant for studying the copper chelation effects of DPM-1001 in a Wilson's disease model.

Materials:

• HepG2 cells

• Opti-MEM I Reduced Serum Medium

• siRNA targeting ATP7B and a non-targeting control siRNA

• Lipofectamine™ RNAiMAX transfection reagent

• 6-well plates

Procedure:

• Cell Seeding:

  • The day before transfection, seed 2.5 x 105 HepG2 cells per well in a 6-well plate with antibiotic-free medium.

• Transfection:

  • For each well, dilute 50 nM of siRNA in 250 µL of Opti-MEM.

  • In a separate tube, dilute 5 µL of Lipofectamine™ RNAiMAX in 250 µL of Opti-MEM and incubate for 5 minutes.

  • Combine the diluted siRNA and Lipofectamine™ RNAiMAX, mix gently, and incubate for 20 minutes at room temperature to form complexes.

  • Add the 500 µL of siRNA-lipid complex to the cells.

  • Incubate for 48-72 hours before proceeding with DPM-1001 treatment and subsequent assays.

• Verification of Knockdown:

  • Confirm the knockdown of ATP7B expression by Western blotting or qRT-PCR.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Recent advances in PTP1B signaling in metabolism and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Therapeutic potential of targeting protein tyrosine phosphatases in liver diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Connecting copper and cancer: from transition metal signalling to metalloplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Copper in cancer: from limiting nutrient to therapeutic target [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Targeting copper metabolism: a promising strategy for cancer treatment [frontiersin.org]

Application Notes and Protocols for DPM-1001 Research in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPM-1001 is a novel small molecule with a dual mechanism of action, functioning as both a potent, orally bioavailable inhibitor of protein-tyrosine phosphatase 1B (PTP1B) and a highly selective copper chelator.[1][2] This dual functionality makes DPM-1001 a promising therapeutic candidate for two distinct pathological conditions: metabolic disorders such as type 2 diabetes and obesity, and genetic disorders of copper metabolism like Wilson's disease.[3][4]

As a PTP1B inhibitor, DPM-1001 enhances insulin (B600854) and leptin signaling pathways, which are critical for regulating glucose homeostasis and energy balance.[3] PTP1B is a negative regulator of these pathways, and its inhibition by DPM-1001 has been shown to improve insulin sensitivity and promote weight loss in preclinical models of diet-induced obesity.[3]

As a copper chelator, DPM-1001 demonstrates remarkable specificity for copper ions.[1][2] This property is particularly relevant for the treatment of Wilson's disease, a genetic disorder characterized by the toxic accumulation of copper in various organs, most notably the liver and brain.[1][5] In animal models of Wilson's disease, DPM-1001 has been shown to effectively reduce copper levels in these tissues, suggesting its potential as a therapeutic agent to mitigate the debilitating effects of this condition.[1][2]

These application notes provide detailed protocols for utilizing relevant animal models to investigate the efficacy of DPM-1001 in both metabolic and copper-overload disease settings.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following diagrams have been generated using the DOT language.

DPM-1001 Mechanism in Metabolic Signaling

DPM-1001 Mechanism in Copper Chelation

References

• 1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]
• 5. Toxic milk mice models of Wilson’s disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing DPM-1001 Dosage for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the dosage of DPM-1001 for in vivo studies. The following sections offer troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is DPM-1001 and what is its mechanism of action?

A1: DPM-1001 is a potent, selective, and orally bioavailable small molecule that functions as a dual-action therapeutic agent.[1][2][3] It is a non-competitive inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of insulin (B600854) and leptin signaling pathways.[1][2][3] By inhibiting PTP1B, DPM-1001 can enhance insulin and leptin sensitivity, making it a promising candidate for the treatment of diabetes and obesity.[1][2][3] Additionally, DPM-1001 is a highly specific copper chelator, capable of binding to excess copper ions.[2][4][5] This property is being explored for the treatment of Wilson's disease, a genetic disorder characterized by copper accumulation.[2][5][6][7]

Q2: What is a recommended starting dose for DPM-1001 in in vivo mouse studies?

A2: Based on published preclinical studies in mouse models of diet-induced obesity and Wilson's disease, a common and effective starting dose is 5 mg/kg , administered once daily via oral gavage or intraperitoneal (IP) injection.[1][4] However, the optimal dose may vary depending on the specific animal model, disease indication, and experimental endpoint. It is highly recommended to perform a dose-ranging study to determine the most effective and well-tolerated dose for your specific experimental conditions.[8][9][10]

Q3: How should DPM-1001 be formulated for oral administration in mice?

A3: DPM-1001 can be formulated for oral gavage in several ways. A common method involves creating a stock solution in an organic solvent like DMSO, followed by dilution in a vehicle suitable for animal administration. Here are a few example formulations that have been suggested for similar small molecules:

• Corn Oil-based Formulation: A stock solution of DPM-1001 in DMSO can be diluted in corn oil. For instance, a 50 mg/mL stock in DMSO can be diluted to a final desired concentration.[1] This type of formulation is often suitable for lipophilic compounds.

• PEG300/Tween-80/Saline Formulation: A stock solution in DMSO can be mixed with PEG300, followed by the addition of Tween-80 and then saline to achieve the final concentration.[1] This can create a more soluble formulation.

• SBE-β-CD in Saline: A DMSO stock solution can be diluted in a solution of 20% sulfobutylether-β-cyclodextrin (SBE-β-CD) in saline.[1] Cyclodextrins are often used to improve the solubility of hydrophobic compounds.

It is crucial to ensure the final solution is homogenous and stable. Gentle heating and/or sonication may be used to aid dissolution.[1] Always prepare the working solution fresh on the day of use.[1]

Troubleshooting Guides

Problem 1: Lack of Efficacy or Inconsistent Results at the 5 mg/kg Dose

Potential Cause	Troubleshooting Step	Rationale
Poor Oral Bioavailability	1. Verify Formulation: Ensure the dosing solution is homogenous and the compound is fully dissolved or suspended. Consider trying an alternative formulation vehicle.[11] 2. Check Administration Technique: Confirm proper oral gavage technique to ensure the full dose is delivered to the stomach. 3. Perform a Pilot Pharmacokinetic (PK) Study: Measure plasma concentrations of DPM-1001 at several time points after dosing to determine if the compound is being absorbed.	Inconsistent formulation or improper administration can lead to variable dosing and poor exposure. A pilot PK study will provide direct evidence of drug absorption and systemic exposure.
Insufficient Target Engagement	1. Assess PTP1B Inhibition: Measure the phosphorylation status of PTP1B substrates (e.g., insulin receptor, JAK2, STAT3) in target tissues (e.g., liver, adipose tissue) at different time points after dosing.[12] 2. Evaluate Copper Chelation: Measure copper levels in tissues (e.g., liver, brain) and feces to confirm DPM-1001 is effectively chelating and promoting the excretion of copper.[4][13]	Direct measurement of downstream biomarkers is essential to confirm that DPM-1001 is reaching its targets and exerting the expected biological effects at the molecular level.
High Individual Variability	1. Increase Animal Numbers: A larger sample size can help to overcome individual animal variations in metabolism and response. 2. Standardize Experimental Conditions: Ensure consistency in animal age, sex, diet, and housing conditions.	Biological variability is inherent in in vivo studies. Increasing the number of animals per group and maintaining strict control over experimental parameters can improve statistical power and the reliability of the results.

Problem 2: Observed Adverse Effects or Toxicity

Potential Cause	Troubleshooting Step	Rationale
Off-Target Effects of PTP1B Inhibition	1. Evaluate Selectivity: PTP1B inhibitors can sometimes inhibit other highly homologous phosphatases like TCPTP, leading to unintended effects.[1][11] If possible, assess the activity of closely related phosphatases in your model. 2. Dose De-escalation: Conduct a dose-response study with lower doses to find a therapeutic window with minimal toxicity.	Ensuring target selectivity is crucial for minimizing off-target toxicity. A lower dose may still provide sufficient therapeutic effect with an improved safety profile.
Excessive Copper Chelation	1. Monitor Essential Mineral Levels: While DPM-1001 is reported to be highly selective for copper, long-term administration of potent chelators can potentially affect the homeostasis of other essential minerals.[4][14] Periodically monitor levels of zinc and other essential trace elements in blood or tissue samples. 2. Observe for Clinical Signs: Monitor animals for signs of mineral deficiency, which can include changes in coat, activity levels, or weight loss.	Maintaining the balance of essential minerals is critical for overall animal health. Monitoring these levels can help to identify and mitigate potential side effects of chelation therapy.
Vehicle-Related Toxicity	1. Administer Vehicle Alone: Include a control group that receives only the formulation vehicle to distinguish between vehicle-induced effects and compound-specific toxicity. 2. Consider Alternative Vehicles: If the vehicle control group shows adverse effects, explore alternative, more biocompatible formulation options.	The formulation vehicle itself can sometimes cause adverse reactions. A vehicle-only control is essential for correctly attributing any observed toxicity.

Data Presentation

Table 1: Summary of In Vivo Dosing for DPM-1001 in Mouse Models

Animal Model	Dose	Route of Administration	Frequency	Duration	Observed Effects	Reference
Diet-Induced Obese Mice	5 mg/kg	Oral or Intraperitoneal	Once daily	50 days	5% decrease in body weight, improved glucose tolerance and insulin sensitivity.	[1]
Wilson's Disease (toxic milk mouse model)	5 mg/kg	Intraperitoneal	Once daily	2 weeks	Lowered copper levels in the liver and brain.	[4]
Wilson's Disease (toxic milk mouse model)	5 mg/kg	Oral	Every third day	2 weeks	Lowered copper levels in the liver and brain.	[13]

Experimental Protocols

Protocol 1: Dose-Response Study for DPM-1001

• Animal Model: Select an appropriate mouse model for your research question (e.g., db/db mice for diabetes, or a Wilson's disease model).

• Group Allocation: Randomly assign animals to at least four groups (n=8-10 per group):

  • Group 1: Vehicle control

  • Group 2: Low dose DPM-1001 (e.g., 1 mg/kg)

  • Group 3: Mid dose DPM-1001 (e.g., 5 mg/kg)

  • Group 4: High dose DPM-1001 (e.g., 10 mg/kg or higher, based on tolerability)

• Dosing: Administer DPM-1001 or vehicle daily via oral gavage for a predetermined period (e.g., 4-8 weeks).

• Monitoring:

  • Record body weight and food/water intake daily.

  • Perform regular clinical observations for any signs of toxicity.

  • Collect blood samples at baseline and at the end of the study for analysis of relevant biomarkers (e.g., glucose, insulin, liver enzymes).

• Endpoint Analysis: At the end of the study, collect tissues of interest (e.g., liver, adipose tissue, brain) for analysis of pharmacodynamic markers (e.g., phosphorylation of PTP1B substrates, copper levels).

Protocol 2: Pharmacokinetic (PK) Study of DPM-1001

• Animal Model: Use a standard mouse strain (e.g., C57BL/6).

• Dosing: Administer a single dose of DPM-1001 (e.g., 5 mg/kg) via oral gavage.

• Blood Sampling: Collect sparse blood samples from a cohort of mice at various time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours). A typical study might use 3 mice per time point.

• Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of DPM-1001 in the plasma samples using a validated analytical method (e.g., LC-MS/MS).

• PK Parameter Calculation: Use the plasma concentration-time data to calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life.

Protocol 3: Acute Toxicity Assessment of DPM-1001

• Animal Model: Use a standard rodent model (e.g., Sprague-Dawley rats or C57BL/6 mice).

• Dose Escalation: Administer single, escalating doses of DPM-1001 to different groups of animals. Start with a dose expected to be well-tolerated and increase the dose in subsequent groups until signs of toxicity are observed.

• Clinical Observations: Closely monitor the animals for a defined period (e.g., 14 days) for any clinical signs of toxicity, including changes in behavior, appearance, and body weight.

• Pathology: At the end of the observation period, perform a gross necropsy on all animals. Collect major organs for histopathological examination to identify any treatment-related changes.

• Determine Maximum Tolerated Dose (MTD): The MTD is the highest dose that does not cause unacceptable toxicity. This information is crucial for designing longer-term efficacy and safety studies.

Mandatory Visualizations

Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.

Caption: A typical workflow for an in vivo dose-finding study.

Caption: A decision tree for troubleshooting lack of in vivo efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biospace.com [biospace.com]
• 6. DPM-1001 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 9. criver.com [criver.com]
• 10. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 11. researchgate.net [researchgate.net]
• 12. Site-Specifically Modified Peptide Inhibitors of Protein Tyrosine Phosphatase 1B and T-Cell Protein Tyrosine Phosphatase with Enhanced Stability and Improved In Vivo Long-Acting Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. depymed.com [depymed.com]
• 14. Copper chelation as targeted therapy in a mouse model of oncogenic BRAF-driven papillary thyroid cancer - PMC [pmc.ncbi.nlm.nih.gov]

potential off-target effects of DPM-1001

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the use of DPM-1001 in experiments. The information is presented in a question-and-answer format to directly address specific issues that may arise.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of DPM-1001?

A1: DPM-1001 is a potent, specific, and orally bioavailable non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B).[1][2] It functions as an allosteric inhibitor, binding to a site distinct from the active site of the enzyme.[3]

Q2: What is the reported IC50 value for DPM-1001 against PTP1B?

A2: The IC50 of DPM-1001 for PTP1B is approximately 100 nM.[1][2][3] The potency can be influenced by pre-incubation time. For the PTP1B(1-405) isoform, the IC50 is 600 nM without pre-incubation and improves to 100 nM after a 30-minute pre-incubation.[1]

Q3: Are there any known off-target effects of DPM-1001?

A3: A significant characteristic of DPM-1001 is its high specificity and affinity for binding copper, acting as a potent and selective copper chelator.[4][5][6][7] This property is being investigated for therapeutic use in Wilson Disease, a genetic disorder characterized by copper accumulation.[5][6] For researchers using DPM-1001 as a specific PTP1B inhibitor, this copper chelation is a critical potential off-target effect to consider in experimental design and data interpretation.

Q4: How does the copper chelation activity of DPM-1001 affect its PTP1B inhibitory potency?

A4: The chelation of copper has been reported to enhance the potency of DPM-1001 as a PTP1B inhibitor.[4]

Troubleshooting Guide

Issue 1: Unexpected cellular phenotype observed that is inconsistent with PTP1B inhibition.

• Possible Cause: The observed phenotype may be due to the copper chelation activity of DPM-1001, rather than or in addition to its PTP1B inhibitory effect. Copper is an essential cofactor for many enzymes, and its depletion can impact various cellular pathways.

• Troubleshooting Steps:

  • Control for Copper Chelation: Include a control compound that is a known copper chelator but does not inhibit PTP1B to determine if a similar phenotype is observed.

  • Copper Supplementation: In a parallel experiment, supplement the cell culture medium with a low, non-toxic concentration of copper to see if it rescues the unexpected phenotype.

  • Use a Structurally Unrelated PTP1B Inhibitor: Compare the effects of DPM-1001 with another specific PTP1B inhibitor that is not known to chelate copper.

Issue 2: Inconsistent IC50 values in in vitro PTP1B activity assays.

• Possible Cause: The potency of DPM-1001 can be time-dependent, particularly for certain PTP1B isoforms.[1] Additionally, the presence of trace amounts of copper in assay buffers could influence the inhibitor's potency.

• Troubleshooting Steps:

  • Standardize Pre-incubation Time: Ensure a consistent pre-incubation period of the enzyme with DPM-1001 before initiating the reaction. A 30-minute pre-incubation is recommended.[1]

  • Use Metal-Free Buffers: Prepare assay buffers using metal-free water and reagents to minimize the influence of contaminating copper.

  • Control for Copper: As a control, perform the assay in the presence of a known copper chelator to assess the baseline effect of copper removal on enzyme activity.

Data Presentation

Table 1: In Vitro Potency of DPM-1001

Target	Isoform	IC50 (no pre-incubation)	IC50 (30-min pre-incubation)	Reference
PTP1B	Not Specified	100 nM	[1][2][3]
PTP1B	PTP1B(1-405)	600 nM	100 nM	[1]
PTP1B	PTP1B(1-321)	No time-dependent change	No time-dependent change	[1]

Table 2: Key Properties of DPM-1001

Property	Description	Reference
Mechanism of Action	Non-competitive, allosteric inhibitor of PTP1B	[1][3]
Oral Bioavailability	Yes	[4]
Off-Target Activity	Potent and selective copper chelator	[4][5][6][7]
Therapeutic Areas of Interest	Diabetes, Obesity, Wilson Disease	[4][5][6]

Experimental Protocols

Protocol 1: Assessing PTP1B Inhibition in a Cell-Based Assay

Objective: To determine the effect of DPM-1001 on the phosphorylation status of a known PTP1B substrate in a cellular context.

Methodology:

• Cell Culture: Culture cells known to express PTP1B and a relevant substrate (e.g., insulin (B600854) receptor, leptin receptor).

• Compound Treatment: Treat cells with varying concentrations of DPM-1001 or a vehicle control (e.g., DMSO) for a predetermined time.

• Cell Lysis: Lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Immunoprecipitation: Immunoprecipitate the substrate of interest using a specific antibody.

• Western Blotting: Separate the immunoprecipitated proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies against the phosphorylated form of the substrate and the total substrate protein.

• Data Analysis: Quantify the band intensities and calculate the ratio of phosphorylated to total protein to determine the effect of DPM-1001 on substrate phosphorylation.

Protocol 2: Evaluating the Impact of Copper Chelation on Cell Viability

Objective: To assess whether the cytotoxic effects of DPM-1001 are related to its copper chelation activity.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• Compound and Copper Treatment: Treat cells with a dose range of DPM-1001 in the presence or absence of co-treatment with a non-toxic concentration of copper chloride (CuCl2). Include a known copper chelator as a positive control.

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• Viability Assay: Perform a cell viability assay, such as the MTT or MTS assay, according to the manufacturer's protocol.[8][9][10]

• Data Analysis: Measure the absorbance and calculate the percentage of cell viability relative to the vehicle-treated control. Compare the viability of cells treated with DPM-1001 alone to those co-treated with copper.

Visualizations

Caption: Dual mechanism of DPM-1001: PTP1B inhibition and copper chelation.

Caption: Troubleshooting workflow for unexpected experimental outcomes with DPM-1001.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DPM-1001 | Phosphatase | TargetMol [targetmol.com]
• 3. Human Protein Tyrosine Phosphatase 1B (PTP1B): From Structure to Clinical Inhibitor Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]
• 6. DPM-1001 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A cellular viability assay to monitor drug toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

DPM-1001 Cytotoxicity Assessment: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential guidance for assessing the cytotoxicity of DPM-1001. It includes frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is DPM-1001 and what is its primary mechanism of action?

DPM-1001 is a potent, specific, and orally bioavailable inhibitor of protein-tyrosine phosphatase 1B (PTP1B).[1][2] PTP1B is a negative regulator of insulin (B600854) and leptin signaling, making DPM-1001 a promising therapeutic agent for diabetes and obesity.[2] It is an analog of the PTP1B inhibitor trodusquemine (B1662500) (MSI-1436).[1][2] Additionally, DPM-1001 has been shown to be a potent and highly selective chelator of copper.[3]

Q2: Why is it important to assess the cytotoxicity of DPM-1001?

Cytotoxicity assessment is a critical step in drug discovery and development to evaluate the potential of a compound to cause cell damage or death.[4] For DPM-1001, understanding its cytotoxic profile is essential to determine its therapeutic window and identify any potential off-target effects that could lead to toxicity.

Q3: What are the common methods for assessing the cytotoxicity of DPM-1001?

Common methods include metabolic assays (e.g., MTT, XTT), which measure mitochondrial activity, and membrane integrity assays (e.g., LDH release), which detect damage to the cell membrane.[4][5] The choice of assay can depend on the specific research question and the cell type being used.

Q4: Are there any specific properties of DPM-1001 that might interfere with standard cytotoxicity assays?

Yes, DPM-1001's ability to chelate copper could potentially interfere with assays that are sensitive to metal ion concentrations.[2][3] It is important to include appropriate controls to account for this. Additionally, like many small molecules, DPM-1001 may have inherent color or fluorescence that could interfere with colorimetric or fluorometric assays.

Troubleshooting Guide

This section addresses common issues that may be encountered during the cytotoxicity assessment of DPM-1001.

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Uneven cell seeding, pipetting errors, or "edge effects" in the microplate.	Ensure a homogenous cell suspension before and during seeding. Use calibrated pipettes and consistent technique. Avoid using the outer wells of the plate, or fill them with sterile PBS to maintain humidity.[6]
High background signal in "compound-only" controls	DPM-1001 may have intrinsic absorbance or fluorescence at the assay wavelength.	Run a full spectrum scan of DPM-1001 in the assay buffer to identify any potential for interference. If interference is observed, subtract the background reading of the "compound-only" control from the experimental wells.[7]
Unexpectedly high cytotoxicity at low concentrations	Cell health issues, contamination (e.g., mycoplasma), or solvent toxicity.	Ensure cells are healthy and in the logarithmic growth phase. Regularly test for mycoplasma contamination. Include a vehicle control (solvent only) to assess the toxicity of the solvent used to dissolve DPM-1001.[6]
Bell-shaped dose-response curve	Compound precipitation at high concentrations, or off-target effects at higher doses.	Visually inspect the wells for any precipitate. If precipitation is observed, consider using a different solvent or sonication to improve solubility.[7] If solubility is not the issue, this may indicate a complex biological response that requires further investigation.
Discrepancy between different cytotoxicity assays (e.g., MTT vs. LDH)	Different assays measure different cellular events (metabolic activity vs. membrane integrity). DPM-1001 might be cytostatic (inhibiting proliferation) rather than directly cytotoxic (killing cells).	Use a combination of assays to get a more complete picture of the cellular response. For example, pair a metabolic assay with a membrane integrity assay and a cell proliferation assay.

Experimental Protocols

Protocol 1: MTT Assay for Metabolic Activity

This protocol assesses cell viability by measuring the metabolic conversion of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product by mitochondrial dehydrogenases.

Materials:

• DPM-1001

• Target cells

• 96-well cell culture plates

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of DPM-1001 in complete culture medium. Remove the old medium from the cells and add the DPM-1001 dilutions to the respective wells. Include vehicle controls and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully aspirate the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Protocol 2: LDH Release Assay for Membrane Integrity

This protocol measures the release of lactate (B86563) dehydrogenase (LDH) from cells with damaged plasma membranes.

Materials:

• DPM-1001

• Target cells

• 96-well cell culture plates

• Complete cell culture medium

• LDH assay kit (commercially available)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Incubation: Incubate the plate for the desired exposure time.

• Sample Collection: Carefully collect the cell culture supernatant from each well.

• LDH Measurement: Follow the manufacturer's instructions for the LDH assay kit to measure the amount of LDH in the supernatant.

• Measurement: Read the absorbance at the wavelength specified by the kit manufacturer.

• Data Analysis: Calculate the percentage of cytotoxicity based on LDH release compared to a positive control (cells lysed to achieve maximum LDH release).

Data Presentation

Table 1: Hypothetical IC50 Values of DPM-1001 in Various Cell Lines

Cell Line	Assay Type	Exposure Time (hours)	IC50 (µM)
HepG2 (Human Liver)	MTT	48	> 100
MCF-7 (Human Breast)	MTT	48	75.2
A549 (Human Lung)	MTT	48	89.5
SH-SY5Y (Human Neuroblastoma)	LDH Release	48	> 100

Note: This data is for illustrative purposes only and is not based on actual experimental results.

Visualizations

Signaling Pathway of DPM-1001 Action

Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.

Experimental Workflow for Cytotoxicity Assessment

Caption: General workflow for assessing the cytotoxicity of DPM-1001.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common cytotoxicity assay issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: DPM-1001 &amp; Blood-Brain Barrier Penetration

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the blood-brain barrier (BBB) penetration of DPM-1001.

Frequently Asked Questions (FAQs)

Q1: What is DPM-1001 and what is its primary mechanism of action?

DPM-1001 is a potent, specific, and orally bioavailable non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B) with an IC50 of 100 nM.[1][2][3] It is an analog of the PTP1B inhibitor trodusquemine (B1662500) (MSI-1436).[1][4] PTP1B is a negative regulator of insulin (B600854) and leptin signaling, making DPM-1001 a therapeutic candidate for diabetes and obesity.[4] Additionally, DPM-1001 is a potent and highly selective chelator of copper.[5][6]

Q2: Does DPM-1001 cross the blood-brain barrier (BBB)?

Yes, preclinical studies have shown that DPM-1001 can cross the blood-brain barrier.[6][7] This characteristic is crucial for its therapeutic potential in neurological conditions such as Wilson's Disease, where it aids in reducing copper accumulation in the brain.[5][6][7]

Q3: What are the primary therapeutic applications of DPM-1001 that require BBB penetration?

The primary application is the treatment of Wilson's Disease, a genetic disorder characterized by the accumulation of copper in various organs, including the liver and brain.[5][7] By crossing the BBB, DPM-1001 can chelate and promote the removal of excess copper from the brain.[6] Its potential also extends to other neurodegenerative diseases and cancers where elevated copper levels or PTP1B dysregulation in the central nervous system (CNS) are implicated.[5]

Q4: What are the physicochemical properties of DPM-1001?

Property	Value
Molecular Formula	C35H57N3O3
Molecular Weight	567.86 g/mol
CAS Number	1471172-27-6

(Data sourced from MedKoo Biosciences, Inc.[3])

Troubleshooting Guide: Assessing DPM-1001 BBB Penetration

This guide addresses potential issues and provides actionable steps for researchers encountering difficulties in verifying or optimizing the CNS penetration of DPM-1001 in their experimental models.

Issue 1: Inconsistent or lower-than-expected DPM-1001 concentration in the brain.

• Possible Cause 1: Suboptimal Animal Model. The BBB permeability can vary between species and even strains of laboratory animals. The chosen model may have inherent differences in BBB transport mechanisms relevant to DPM-1001.

  • Troubleshooting Step: Review the literature for validated animal models of your specific disease context. If possible, compare DPM-1001 brain concentrations in different strains or species.

• Possible Cause 2: Inefficient Administration or Bioavailability. While DPM-1001 is orally bioavailable, factors such as improper formulation, incorrect dosing, or issues with animal gavage can lead to low systemic exposure and consequently, low brain penetration.[1][3][4]

  • Troubleshooting Step:

    • Verify the formulation and solubility of DPM-1001 in your chosen vehicle.

    • Confirm the accuracy of your dosing regimen.

    • Measure plasma concentrations of DPM-1001 to ensure adequate systemic absorption before assessing brain levels.

• Possible Cause 3: P-glycoprotein (P-gp) Efflux. The BBB is equipped with efflux transporters like P-glycoprotein that actively pump xenobiotics out of the brain. While not specifically documented for DPM-1001, this is a common mechanism for reduced brain penetration of small molecules.

  • Troubleshooting Step: Conduct an in vitro experiment using a cell line expressing P-gp (e.g., MDR1-MDCKII) to determine if DPM-1001 is a substrate. Alternatively, in vivo studies can be performed with a P-gp inhibitor to see if brain concentrations of DPM-1001 increase.

Issue 2: Discrepancy between in vitro and in vivo BBB penetration results.

• Possible Cause 1: Oversimplification of In Vitro Models. In vitro models, such as the Transwell assay, may not fully recapitulate the complexity of the in vivo BBB, which includes pericytes, astrocytes, and dynamic blood flow.[8][9][10][11]

  • Troubleshooting Step:

    • Enhance your in vitro model by using co-cultures of endothelial cells with astrocytes and/or pericytes to better mimic the neurovascular unit.[10][12]

    • Consider using more advanced models like microfluidic "BBB-on-a-chip" systems that incorporate shear stress.[8]

• Possible Cause 2: Protein Binding. The extent to which DPM-1001 binds to plasma proteins can affect the free fraction available to cross the BBB. In vitro models may not accurately reflect in vivo protein binding.

  • Troubleshooting Step: Determine the plasma protein binding of DPM-1001 in the species being used for in vivo studies. This will help in correlating total plasma concentration with the unbound fraction that is responsible for BBB penetration.

Experimental Protocols

1. In Vitro BBB Permeability Assessment using a Transwell Model

This protocol provides a general framework for assessing the permeability of DPM-1001 across a brain endothelial cell monolayer.

• Cell Culture:

  • Use a suitable brain endothelial cell line (e.g., hCMEC/D3, bEnd.3) or primary brain endothelial cells.

  • Seed the cells on the apical side of a Transwell insert (e.g., 0.4 µm pore size).

  • For a more advanced model, co-culture with astrocytes or pericytes on the basolateral side of the well.

• Barrier Integrity Measurement:

  • Monitor the formation of a tight monolayer by measuring Transendothelial Electrical Resistance (TEER) using a voltmeter. The barrier is considered established when TEER values plateau at a high level (e.g., >200 Ω·cm²).[10]

• Permeability Assay:

  • Add DPM-1001 to the apical (blood side) chamber.

  • At various time points, collect samples from the basolateral (brain side) chamber.

  • Quantify the concentration of DPM-1001 in the basolateral samples using a validated analytical method (e.g., LC-MS/MS).

  • Calculate the apparent permeability coefficient (Papp) to quantify the rate of transport.

2. In Vivo Brain Penetration Study in Mice

This protocol outlines a typical in vivo experiment to determine the brain-to-plasma concentration ratio of DPM-1001.

• Animal Dosing:

  • Administer DPM-1001 to mice via the desired route (e.g., oral gavage, intraperitoneal injection). A typical dose from preclinical studies is 5 mg/kg.[1]

• Sample Collection:

  • At predetermined time points post-administration, euthanize the animals.

  • Immediately collect blood (via cardiac puncture) and the whole brain.

• Sample Processing:

  • Process the blood to obtain plasma.

  • Homogenize the brain tissue in a suitable buffer.

• Quantification:

  • Extract DPM-1001 from both plasma and brain homogenate.

  • Analyze the concentrations using a sensitive and specific analytical method like LC-MS/MS.

• Data Analysis:

  • Calculate the brain-to-plasma concentration ratio (Kp) at each time point.

  • To understand the unbound drug concentration in the brain, which is the pharmacologically active form, the unbound fraction in plasma (fu,plasma) and brain tissue (fu,brain) should be determined, often through equilibrium dialysis. The unbound brain-to-plasma ratio (Kp,uu) can then be calculated.

Visualizations

Caption: Workflow for assessing DPM-1001 blood-brain barrier penetration.

Caption: Troubleshooting logic for low DPM-1001 brain concentration.

Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DPM-1001 | Phosphatase | TargetMol [targetmol.com]
• 3. medkoo.com [medkoo.com]
• 4. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DPM-1001 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]
• 8. Frontiers | In vitro Models of the Blood–Brain Barrier: Tools in Translational Medicine [frontiersin.org]
• 9. In-vitro blood–brain barrier modeling: A review of modern and fast-advancing technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro models of the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. In vitro models of the blood–brain barrier: An overview of commonly used brain endothelial cell culture models and guidelines for their use - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing DPM-1001 Toxicity in Cell Culture

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing potential toxicity associated with the use of DPM-1001 in cell culture experiments. The following information is curated to address specific issues and provide practical solutions for optimal experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is DPM-1001 and what is its primary mechanism of action?

A1: DPM-1001 is a potent, specific, and orally bioavailable non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B) with an IC₅₀ of 100 nM.[1] It functions as an allosteric inhibitor, meaning it binds to a site on the PTP1B enzyme that is distinct from the active site, inducing a conformational change that inhibits the enzyme's activity. Additionally, DPM-1001 is a known copper chelator, a property that enhances its inhibitory potency against PTP1B.[2]

Q2: Is DPM-1001 expected to be toxic to cells in culture?

A2: The intrinsic cytotoxicity of DPM-1001 in various cell lines under standard culture conditions has not been extensively reported in publicly available literature. One study has shown that DPM-1001 can improve the viability of cells, such as HepG2 cells and fibroblasts from Wilson's disease patients, when they are exposed to high levels of copper.[3] This protective effect is attributed to its copper-chelating properties. However, as with any bioactive small molecule, DPM-1001 may exhibit cytotoxicity at certain concentrations, which can be cell-line dependent. Therefore, it is crucial to determine the optimal, non-toxic working concentration for your specific cell line and experimental conditions.

Q3: What is the recommended starting concentration for DPM-1001 in cell culture experiments?

A3: Given its potent enzymatic inhibition (IC₅₀ = 100 nM), a common starting point for cell-based assays would be in the range of 100 nM to 1 µM. However, it is highly recommended to perform a dose-response experiment to determine the optimal concentration that elicits the desired biological effect without causing significant cytotoxicity in your specific cell line.

Q4: How should I prepare and store DPM-1001 for cell culture use?

A4: DPM-1001 is typically soluble in dimethyl sulfoxide (B87167) (DMSO).[4][5] It is recommended to prepare a high-concentration stock solution in sterile DMSO (e.g., 10 mM). For long-term storage, the stock solution should be stored at -80°C for up to six months or at -20°C for up to one month.[1] Avoid repeated freeze-thaw cycles by aliquoting the stock solution into single-use vials. When preparing working solutions, dilute the DMSO stock in pre-warmed cell culture medium to the final desired concentration. Ensure the final DMSO concentration in the culture does not exceed a level that is toxic to your cells, typically below 0.5%, with 0.1% being a safer starting point for most cell lines.[6]

Q5: What are potential off-target effects of DPM-1001?

A5: While DPM-1001 is described as a specific inhibitor of PTP1B, the potential for off-target effects, as with any small molecule inhibitor, should be considered. Its copper-chelating ability is a known secondary activity. Off-target effects of other PTP1B inhibitors have been reported, and these can be cell-type and context-specific. It is advisable to include appropriate controls in your experiments to help distinguish between on-target and potential off-target effects.

Troubleshooting Guides

This section addresses common problems that may be encountered when using DPM-1001 in cell culture.

Problem 1: High levels of cell death or unexpected cytotoxicity.

Possible Cause	Recommended Solution
Concentration is too high.	Perform a dose-response experiment to determine the IC₅₀ for cytotoxicity in your specific cell line. Start with a wide range of concentrations (e.g., 0.01 µM to 100 µM) and use a cell viability assay (e.g., MTT, LDH) to assess cell health.
Solvent (DMSO) toxicity.	Ensure the final concentration of DMSO in your cell culture medium is at a non-toxic level (typically ≤ 0.1%). Run a vehicle control with the same concentration of DMSO as your highest DPM-1001 treatment to assess the effect of the solvent alone.[6]
Compound precipitation.	DPM-1001 may precipitate in aqueous media at high concentrations. Visually inspect the media for any precipitate after adding the compound. To avoid precipitation, ensure the stock solution is fully dissolved in DMSO before diluting in media. Add the DMSO stock to the media dropwise while gently swirling.[7]
Cell line sensitivity.	Different cell lines can have varying sensitivities to a compound. If possible, test DPM-1001 on a panel of cell lines to understand its toxicity profile.
Extended incubation time.	Cytotoxicity can be time-dependent. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal incubation time for your desired effect without excessive cell death.

Problem 2: Inconsistent or non-reproducible results.

Possible Cause	Recommended Solution
Inconsistent cell seeding.	Ensure a homogenous cell suspension before seeding plates to maintain consistent cell numbers across wells.
Compound degradation.	DPM-1001 solutions may degrade over time, especially at 37°C. Prepare fresh working solutions from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[1]
Assay interference.	Some compounds can interfere with the reagents used in cell viability assays. To check for this, include a control well with DPM-1001 in cell-free media to see if it directly reacts with the assay reagents.
Variable cell culture conditions.	Maintain consistent cell culture conditions, including media composition, serum percentage, pH, and cell confluency, as these can all influence a cell's response to a drug.

Quantitative Data Summary

Currently, there is limited publicly available quantitative data on the intrinsic cytotoxicity of DPM-1001 across a range of cell lines under standard culture conditions. The primary available data focuses on its enzymatic inhibition and its protective effects in the context of high copper.

Parameter	Value	Target/Condition	Reference
IC₅₀	100 nM	PTP1B (enzymatic assay, 30-min pre-incubation)	[1]
IC₅₀	600 nM	PTP1B (enzymatic assay, no pre-incubation)	[1]
Cell Viability	Improved	HepG2 cells and Wilson's disease patient fibroblasts exposed to high copper concentrations (0 to 1.5 mM)	[3]

Researchers are strongly encouraged to generate their own dose-response curves for cytotoxicity in their specific cell models.

Experimental Protocols

Protocol 1: Determining the Cytotoxic IC₅₀ of DPM-1001 using the MTT Assay

This protocol provides a general framework for assessing the cytotoxic effect of DPM-1001 on adherent cells.

Materials:

• DPM-1001

• Sterile, 100% DMSO

• Complete cell culture medium appropriate for the cell line

• Adherent cell line of interest

• Sterile 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of DPM-1001 in 100% DMSO.

  • Perform serial dilutions of the DPM-1001 stock solution in complete cell culture medium to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). Also, prepare a vehicle control containing the same final concentration of DMSO as the highest DPM-1001 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of DPM-1001 or the vehicle control.

  • Include wells with untreated cells (medium only) as a negative control.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the metabolically active cells to convert the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15-20 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment relative to the untreated control.

  • Plot the percentage of cell viability against the logarithm of the DPM-1001 concentration and use a non-linear regression analysis to determine the IC₅₀ value.

Visualizations

PTP1B Signaling Pathway and DPM-1001 Inhibition

Caption: Allosteric inhibition of PTP1B by DPM-1001 enhances insulin and leptin signaling pathways.

Experimental Workflow for Assessing DPM-1001 Cytotoxicity

Caption: A typical experimental workflow for determining the cytotoxic IC₅₀ of DPM-1001 in cell culture.

Troubleshooting Logic for Unexpected Cytotoxicity

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

DPM-1001 degradation and handling precautions

Welcome to the technical support center for DPM-1001. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the handling, stability, and use of DPM-1001 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is DPM-1001 and what are its primary mechanisms of action?

A1: DPM-1001 is a small molecule with a dual mechanism of action. It is a potent, specific, and orally bioavailable non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B), an enzyme that negatively regulates insulin (B600854) and leptin signaling pathways.[1] Additionally, DPM-1001 is a highly selective copper chelator, meaning it binds to copper ions with high affinity, facilitating their removal from cells and tissues.[2][3] This dual functionality makes it a promising therapeutic candidate for conditions such as diabetes, obesity, and Wilson's disease, a genetic disorder characterized by excess copper accumulation.[2]

Q2: What are the recommended storage conditions for DPM-1001?

A2: For long-term storage, DPM-1001 powder should be stored at -20°C for up to three years. In solvent, stock solutions should be stored at -80°C and used within one year. It is advisable to prepare fresh working solutions for experiments and avoid repeated freeze-thaw cycles.

Q3: How should I prepare DPM-1001 solutions for in vitro and in vivo experiments?

A3: DPM-1001 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. For cell-based assays, ensure the final concentration of DMSO in the culture medium is low (typically less than 0.5%) to avoid solvent-induced toxicity. For in vivo studies in mice, DPM-1001 has been administered via oral or intraperitoneal routes. A common vehicle for administration involves dissolving the compound in a suitable solvent system, which should be optimized for your specific experimental needs. Always ensure the compound is fully dissolved before use.

Q4: Is DPM-1001 cell-permeable?

A4: Yes, as an orally bioavailable small molecule that has shown efficacy in animal models, DPM-1001 is expected to be cell-permeable. Its ability to chelate intracellular copper and inhibit the intracellular phosphatase PTP1B further supports its cell permeability.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with DPM-1001.

In Vitro Assay Troubleshooting

Problem	Possible Cause	Suggested Solution
Inconsistent IC50 values for PTP1B inhibition	1. Compound Degradation: DPM-1001 may degrade in aqueous solutions over time. 2. Pre-incubation Time: The potency of DPM-1001 against some forms of PTP1B can be time-dependent. 3. Assay Conditions: Variations in buffer composition, pH, or temperature can affect enzyme activity and inhibitor potency.	1. Prepare fresh dilutions of DPM-1001 from a frozen stock for each experiment. 2. Standardize the pre-incubation time of the enzyme with DPM-1001 before adding the substrate. A 30-minute pre-incubation has been shown to improve potency. 3. Ensure consistent assay conditions across all experiments.
Low or no activity in cell-based assays	1. Solubility Issues: DPM-1001 may precipitate in the cell culture medium. 2. Cellular Uptake: Insufficient cellular uptake of the compound. 3. Incorrect Dosage: The concentration of DPM-1001 may be too low to elicit a response.	1. Visually inspect the media for any precipitate after adding DPM-1001. If precipitation occurs, consider using a lower concentration or a different formulation. 2. While DPM-1001 is expected to be cell-permeable, this can be confirmed using cellular thermal shift assays (CETSA) or by measuring intracellular copper levels. 3. Perform a dose-response experiment to determine the optimal concentration for your cell type and assay.
Cell Toxicity Observed	1. High DMSO Concentration: The final concentration of DMSO in the culture medium may be too high. 2. Off-target Effects: At high concentrations, DPM-1001 may have off-target effects. 3. Copper Depletion: Excessive copper chelation could lead to cellular toxicity.	1. Ensure the final DMSO concentration is at a non-toxic level (e.g., <0.5%). 2. Use the lowest effective concentration of DPM-1001 and include appropriate negative controls. 3. Monitor cell viability carefully and consider supplementing the media with a low concentration of copper if toxicity is suspected to be due to chelation.

In Vivo Study Troubleshooting

Problem	Possible Cause	Suggested Solution
Poor Bioavailability or Efficacy	1. Compound Degradation: DPM-1001 may be unstable in the formulation or in the gastrointestinal tract. 2. Incorrect Formulation: The vehicle used for administration may not be optimal for absorption. 3. Metabolism: The compound may be rapidly metabolized in vivo.	1. Assess the stability of DPM-1001 in the chosen vehicle over the duration of the experiment. 2. Experiment with different formulation strategies to improve solubility and absorption. 3. Conduct pharmacokinetic studies to determine the half-life and metabolic profile of DPM-1001 in your animal model.
Adverse Effects in Animals	1. Toxicity: The dose of DPM-1001 may be too high. 2. Vehicle Toxicity: The vehicle used for administration may be causing adverse effects. 3. Essential Metal Depletion: Although selective for copper, high doses could potentially affect other essential metals.	1. Perform a dose-escalation study to determine the maximum tolerated dose (MTD). 2. Include a vehicle-only control group to assess any effects of the administration vehicle. 3. Monitor the levels of other essential metals in tissues to ensure the selectivity of DPM-1001 at the administered dose.

DPM-1001 Degradation and Handling Precautions

While specific forced degradation studies for DPM-1001 are not publicly available, general precautions should be taken to minimize degradation.

• pH Stability: The stability of small molecules can be pH-dependent. It is advisable to maintain DPM-1001 solutions at a neutral pH unless experimental conditions require otherwise. Avoid prolonged exposure to strongly acidic or basic conditions.

• Light Sensitivity: Protect DPM-1001 solutions from direct light, especially during long-term storage and experiments, to prevent potential photodegradation. Use amber vials or cover containers with aluminum foil.

• Oxidative Stability: Avoid introducing oxidizing agents into DPM-1001 solutions. If oxidative degradation is a concern, consider preparing solutions in degassed solvents.

• Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling DPM-1001 powder and solutions. Work in a well-ventilated area. In case of contact with skin or eyes, rinse immediately with plenty of water.

Quantitative Data Summary

Parameter	Value	Target	Reference
IC50	100 nM (with 30-min pre-incubation)	PTP1B	[3]
Storage (Powder)	-20°C for up to 3 years	-
Storage (in Solvent)	-80°C for up to 1 year	-

Experimental Protocols

Protocol 1: In Vitro PTP1B Inhibition Assay

• Reagents: Recombinant human PTP1B, p-nitrophenyl phosphate (B84403) (pNPP) substrate, assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT), DPM-1001 stock solution in DMSO.

• Procedure: a. Prepare serial dilutions of DPM-1001 in the assay buffer. b. In a 96-well plate, add PTP1B enzyme to each well. c. Add the DPM-1001 dilutions to the wells and pre-incubate for 30 minutes at room temperature. d. Initiate the reaction by adding the pNPP substrate. e. Monitor the absorbance at 405 nm over time to measure the rate of p-nitrophenol production. f. Calculate the percentage of inhibition for each DPM-1001 concentration and determine the IC50 value.

Protocol 2: Assessment of Copper Chelation

This protocol provides a general workflow to assess the copper chelation ability of DPM-1001.

• Reagents: DPM-1001, a copper-sensitive fluorescent probe (e.g., FluoZin-3), a buffer solution (e.g., HEPES), and a solution of copper (II) chloride.

• Procedure: a. In a 96-well plate, add the copper-sensitive fluorescent probe to the buffer. b. Add a fixed concentration of copper (II) chloride to induce a fluorescent signal. c. Add increasing concentrations of DPM-1001 to the wells. d. Incubate for a short period to allow for chelation. e. Measure the fluorescence intensity. A decrease in fluorescence indicates that DPM-1001 is sequestering copper from the probe. f. The extent of fluorescence quenching can be used to quantify the copper chelation capacity of DPM-1001.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

DPM-1001: A Potent and Selective PTP1B Inhibitor for Cellular Investigations

A Comparative Guide for Researchers

This guide provides a comprehensive comparison of DPM-1001, a novel Protein Tyrosine Phosphatase 1B (PTP1B) inhibitor, with other known inhibitors. It is intended for researchers, scientists, and drug development professionals interested in validating the efficacy and mechanism of action of DPM-1001 in cellular models. This document summarizes key performance data, details experimental protocols for cellular validation, and visualizes the relevant signaling pathways and experimental workflows.

Executive Summary

Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator of insulin (B600854) and leptin signaling pathways, making it a prime therapeutic target for type 2 diabetes, obesity, and other metabolic disorders. DPM-1001 has emerged as a potent, selective, and orally bioavailable allosteric inhibitor of PTP1B. It is an analog of trodusquemine (B1662500) (also known as MSI-1436) and exhibits enhanced inhibitory activity. A unique characteristic of DPM-1001 is its ability to chelate copper, which further potentiates its inhibitory effect on PTP1B. This guide presents a comparative analysis of DPM-1001's inhibitory potency and provides detailed protocols for its validation in cellular assays.

Comparative Analysis of PTP1B Inhibitors

The inhibitory potency of DPM-1001 has been evaluated against PTP1B and compared with its predecessor, trodusquemine, and other notable PTP1B inhibitors. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's effectiveness in inhibiting a specific biological or biochemical function.

Inhibitor	IC50 (nM) vs. PTP1B	Target Site	Notes
DPM-1001	100 [1][2]	Allosteric	Potency is enhanced with a 30-minute pre-incubation.[2] Also a copper chelator.[1]
Trodusquemine (MSI-1436)	600[1]	Allosteric	A well-characterized allosteric inhibitor of PTP1B.[3]
Suramin	5,500 (Ki)	Competitive	A reversible and competitive inhibitor of PTP1B.
Ertiprotafib	1,300 - 3,900	Active Site	An active site inhibitor of PTP1B.[4]
Compound 3a	1,300[4]	Not Specified	A novel synthetic PTP1B inhibitor.[4]
Compound 4e	3,900[4]	Not Specified	A novel synthetic PTP1B inhibitor.[4]
Compound 11b	890	Not Specified	A novel N-acylhydrazone derivative with PTP1B inhibitory activity.[5]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of DPM-1001's mechanism of action and to guide experimental design, the following diagrams illustrate the PTP1B-regulated signaling pathways and a general workflow for validating PTP1B inhibitors in a cellular context.

Figure 1: Simplified Insulin Signaling Pathway and the inhibitory role of PTP1B.

Figure 2: Simplified Leptin Signaling Pathway and the inhibitory role of PTP1B.

Figure 3: Experimental workflow for validating PTP1B inhibitors in cells.

Experimental Protocols

The following are detailed protocols for key experiments to validate PTP1B inhibition in a cellular context.

In Vitro PTP1B Inhibition Assay

This assay is designed to measure the direct inhibitory effect of a compound on purified PTP1B enzyme activity.

Materials:

• Purified recombinant human PTP1B

• PTP1B substrate (e.g., p-nitrophenyl phosphate (B84403) (pNPP) or a phosphopeptide substrate)[6]

• Assay Buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

• DPM-1001 and other test inhibitors

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of DPM-1001 and other inhibitors in the assay buffer.

• Add a fixed amount of PTP1B enzyme to each well of the 96-well plate.

• Add the serially diluted inhibitors to the wells containing the enzyme and pre-incubate for 30 minutes at 37°C.[2][6]

• Initiate the enzymatic reaction by adding the PTP1B substrate to each well.

• Incubate the plate at 37°C for a defined period (e.g., 15-30 minutes).

• Stop the reaction (e.g., by adding a strong base like NaOH if using pNPP).

• Measure the absorbance at a specific wavelength (e.g., 405 nm for pNPP) using a microplate reader.[6]

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular Assay for Insulin Receptor Phosphorylation (Western Blot)

This protocol details the steps to assess the effect of DPM-1001 on insulin-stimulated insulin receptor (IR) phosphorylation in cultured cells.

Materials:

• Cell line expressing the insulin receptor (e.g., HepG2, HEK293-IR)

• Cell culture medium and supplements

• DPM-1001 and other test inhibitors

• Insulin

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Primary antibodies: anti-phospho-Insulin Receptor β (pY1150/1151), anti-Insulin Receptor β

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Serum-starve the cells for 4-6 hours.

  • Pre-treat the cells with various concentrations of DPM-1001 or other inhibitors for 1-2 hours.

  • Stimulate the cells with insulin (e.g., 100 nM) for 10-15 minutes.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using the BCA assay.[7]

• Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[7]

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-IRβ overnight at 4°C.[7]

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with the primary antibody against total IRβ as a loading control.

• Data Analysis:

  • Quantify the band intensities for both phosphorylated and total IRβ.

  • Normalize the phosphorylated IRβ signal to the total IRβ signal to determine the relative phosphorylation level.

  • Compare the effects of different inhibitors on insulin-stimulated IR phosphorylation.

Cellular Assay for Downstream Insulin and Leptin Signaling (Akt and STAT3 Phosphorylation)

This protocol can be adapted to measure the phosphorylation of key downstream signaling molecules like Akt (for insulin signaling) and STAT3 (for leptin signaling).

Procedure: The procedure is similar to the Western blot protocol for IR phosphorylation, with the following modifications:

• Stimulation: For leptin signaling, stimulate cells with leptin instead of insulin.

• Primary Antibodies: Use primary antibodies specific for the phosphorylated and total forms of the target protein:

  • For Akt: anti-phospho-Akt (Ser473), anti-total Akt

  • For STAT3: anti-phospho-STAT3 (Tyr705), anti-total STAT3

By following these protocols, researchers can effectively validate the inhibitory activity of DPM-1001 on PTP1B in a cellular context and compare its efficacy to other inhibitors, thereby providing crucial data for its further development as a therapeutic agent.

References

• 1. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Human Protein Tyrosine Phosphatase 1B (PTP1B): From Structure to Clinical Inhibitor Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Computational Methods in Cooperation with Experimental Approaches to Design Protein Tyrosine Phosphatase 1B Inhibitors in Type 2 Diabetes Drug Design: A Review of the Achievements of This Century - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. bioassaysys.com [bioassaysys.com]
• 7. Sensing the Insulin Signaling Pathway with an Antibody Array - PMC [pmc.ncbi.nlm.nih.gov]

DPM-1001: A Comparative Guide to In Vitro Copper Chelation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro copper chelation capabilities of DPM-1001 against other established copper chelators. The information presented herein is supported by experimental data to aid in the evaluation of DPM-1001 for research and development purposes.

Executive Summary

DPM-1001 has been identified as a potent and highly selective copper chelator with a strong binding affinity, as demonstrated by in vitro studies.[1][2] Its mechanism of action involves a specific chemical moiety responsible for copper binding, while another part of the molecule confers its high selectivity for copper over other metal ions. This guide will delve into the quantitative data available for DPM-1001 and compare it with alternative copper chelators, namely the clinically used drug Trientine and a class of naturally occurring compounds known as flavonoids.

Quantitative Comparison of Copper Chelation

The efficacy of a chelator is often quantified by its binding affinity to the target ion. For DPM-1001, this has been determined using a radiolabeled copper binding assay.

Table 1: In Vitro Copper Chelation Profile of DPM-1001

Compound	Assay Method	Parameter	Value
DPM-1001	Radiolabeled Copper (⁶⁴Cu) Binding	K_d	75 nM

K_d (Dissociation Constant): A lower K_d value indicates a higher binding affinity.

For a comparative perspective, the following table presents data for DPM-1001 alongside other copper chelators. It is important to note that the experimental methods used to evaluate these compounds differ, which may influence the resulting values.

Table 2: Comparative In Vitro Copper Chelation Data

Compound	Assay Method	Parameter	Value/Observation
DPM-1001	Radiolabeled Copper (⁶⁴Cu) Binding	K_d	75 nM
Trientine	Spectrophotometry (Hematoxylin assay)	ER₅₀	Less potent than some flavonoids under acidic conditions, but effective at physiological pH.[3][4][5][6][7]
3-Hydroxyflavone	Spectrophotometry (Hematoxylin assay)	ER₅₀	More potent than Trientine in acidic environments.[3][4][5][6][7]
Kaempferol	Spectrophotometry (Hematoxylin assay)	ER₅₀	More potent than Trientine in acidic environments.[3][4][5][6][7]
Baicalein	Spectrophotometry (Hematoxylin assay)	ER₅₀	More potent than Trientine in acidic environments.[3][4][5][6][7]

ER₅₀: The effective ratio of chelator to copper that results in 50% chelation. A lower ER₅₀ indicates higher efficiency.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are outlines of the key experimental approaches used to assess copper chelation.

Spectrophotometric Assay for Copper Chelation (e.g., Hematoxylin (B73222) Assay)

This method relies on a colorimetric indicator to quantify the amount of free copper ions in a solution after the addition of a chelating agent.

Principle: A chelating agent will bind to copper ions (Cu²⁺), preventing them from reacting with a colorimetric indicator (e.g., hematoxylin). The reduction in the color intensity of the copper-indicator complex is proportional to the chelation capacity of the test compound.

Materials:

• Test compound (e.g., flavonoids)

• Copper sulfate (B86663) (CuSO₄) solution

• Hematoxylin solution

• Buffer solutions (for pH control)

• Spectrophotometer

Procedure:

• Preparation of Solutions: Prepare stock solutions of the test compound, CuSO₄, and hematoxylin in appropriate solvents.

• Reaction Mixture: In a microplate well or cuvette, mix the test compound at various concentrations with a fixed concentration of CuSO₄ in a buffered solution.

• Incubation: Allow the mixture to incubate for a specified period (e.g., 2 minutes) to allow for the chelation reaction to occur.

• Addition of Indicator: Add the hematoxylin solution to the mixture. The non-chelated copper ions will form a colored complex with hematoxylin.

• Spectrophotometric Measurement: After a short incubation period (e.g., 3-4 minutes), measure the absorbance of the solution at a specific wavelength (e.g., 590-610 nm, depending on the pH).[3][4][5][6][7]

• Data Analysis: The percentage of copper chelated is calculated by comparing the absorbance of the samples with a control (containing copper and indicator but no chelator). The ER₅₀ value can then be determined.

Radiolabeled Copper (⁶⁴Cu) Binding Assay

This highly sensitive method directly measures the binding of a chelator to radioactive copper ions.

Principle: The test compound is incubated with a known amount of radiolabeled copper (⁶⁴Cu). The amount of ⁶⁴Cu bound to the compound is then separated from the unbound ⁶⁴Cu and quantified using a radiation detector. This allows for the calculation of the dissociation constant (K_d).

Materials:

• Test compound (e.g., DPM-1001)

• Radiolabeled copper (⁶⁴CuCl₂)

• Buffer solution

• Separation method (e.g., size exclusion chromatography or filtration)

• Radiation counter (e.g., gamma counter)

Procedure Outline:

• Incubation: A constant concentration of the test compound is incubated with varying concentrations of ⁶⁴CuCl₂ in a buffered solution.

• Equilibration: The mixture is allowed to reach binding equilibrium.

• Separation: The bound complex (e.g., DPM-1001-⁶⁴Cu) is separated from the free ⁶⁴Cu.

• Quantification: The radioactivity of the bound and/or free fractions is measured.

• Data Analysis: The data is analyzed using saturation binding kinetics to determine the K_d.

Visualizations

Experimental Workflow for In Vitro Copper Chelation Assay

Caption: Workflow for in vitro copper chelation assays.

Proposed Mechanism of DPM-1001 Copper Chelation

References

• 1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro evaluation of copper-chelating properties of flavonoids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. In vitro copper-chelating properties of flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] In vitro evaluation of copper-chelating properties of flavonoids | Semantic Scholar [semanticscholar.org]
• 7. openaccessrepository.it [openaccessrepository.it]

DPM-1001 vs trodusquemine (MSI-1436) for PTP1B inhibition

A Comparative Guide to DPM-1001 and Trodusquemine (B1662500) (MSI-1436) for PTP1B Inhibition

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) has been identified as a critical negative regulator in key metabolic signaling pathways, including those of insulin (B600854) and leptin. Its overexpression or hyperactivity is linked to insulin resistance, type 2 diabetes, and obesity. Consequently, the inhibition of PTP1B presents a promising therapeutic strategy for these metabolic disorders. This guide provides a detailed comparison of two notable allosteric inhibitors of PTP1B: trodusquemine (MSI-1436) and its analog, DPM-1001. Both compounds have been investigated for their potential to enhance insulin and leptin sensitivity by targeting PTP1B.

Trodusquemine, a natural aminosterol originally isolated from the spiny dogfish, was one of the first allosteric PTP1B inhibitors to be extensively studied. While it demonstrated high selectivity and efficacy in preclinical models, its development was hampered by poor oral bioavailability. This led to the development of DPM-1001, a structurally related analog designed to overcome this limitation while retaining or improving upon the inhibitory profile of its predecessor.

Mechanism of Action

Both trodusquemine and DPM-1001 are non-competitive, allosteric inhibitors that target a region outside of the highly conserved catalytic active site of PTP1B. This allosteric approach is a key strategic advantage, as it allows for greater selectivity over other highly homologous protein tyrosine phosphatases, such as T-Cell PTP (TCPTP), thereby reducing the potential for off-target effects.

Trodusquemine (MSI-1436): This molecule binds to a novel allosteric site located within the C-terminal segment of PTP1B. The interaction is reversible and shows a strong preference for the full-length form of the enzyme over truncated versions lacking this C-terminal domain.

DPM-1001: As an analog of trodusquemine, DPM-1001 shares a similar allosteric inhibitory mechanism. However, its binding to the C-terminus of PTP1B is ion-dependent. A distinguishing feature of DPM-1001 is its ability to chelate copper, a property that enhances its inhibitory potency against PTP1B. Furthermore, while its inhibition of the truncated form of PTP1B is reversible, its interaction with the full-length enzyme is characterized by a time-dependent increase in potency and is effectively irreversible under certain assay conditions.

Quantitative Data Comparison

The following table summarizes the key quantitative parameters for DPM-1001 and trodusquemine, highlighting their potency, selectivity, and bioavailability.

Parameter	DPM-1001	Trodusquemine (MSI-1436)	Reference(s)
PTP1B IC50	100 nM (with 30-min pre-incubation); 600 nM (no pre-incubation)	~1 µM (reported as 600 nM in some studies)
TCPTP IC50	Not explicitly stated, but implied high selectivity	224 µM
Selectivity (TCPTP/PTP1B)	High	~200-fold
Inhibition Type	Non-competitive, Allosteric	Non-competitive, Allosteric
Reversibility	Irreversible (full-length PTP1B); Reversible (truncated PTP1B)	Reversible
Oral Bioavailability	Yes	No
Additional Properties	Potent copper chelator	Broad-spectrum antimicrobial activity

In Vitro and In Vivo Efficacy

Both inhibitors have demonstrated significant therapeutic potential in preclinical models of metabolic disease.

Trodusquemine (MSI-1436): In cellular assays, trodusquemine enhances insulin-stimulated phosphorylation of the insulin receptor β subunit (IRβ) in HepG2 cells. In animal models of diet-induced obesity, administration of trodusquemine leads to reduced food intake, fat-specific weight loss, and improved glucose metabolism. It has also been shown to have regenerative properties and can restore wound healing in diabetic mouse models.

DPM-1001: DPM-1001 is a more potent inhibitor than its predecessor. In animal models of diet-induced obesity, orally administered DPM-1001 effectively reduces body weight and improves both glucose tolerance and insulin sensitivity. These beneficial effects are linked to enhanced signaling through both the insulin and leptin receptor pathways. Owing to its unique copper-chelating ability, DPM-1001 is also being investigated for the treatment of Wilson's disease, a rare genetic disorder of copper accumulation, and has received Orphan Drug designation from the FDA for this indication.

Signaling Pathway

PTP1B negatively regulates the insulin and leptin signaling pathways. Inhibition by DPM-1001 or trodusquemine blocks this negative regulation, leading to enhanced downstream signaling and improved metabolic outcomes.

A Comparative Guide to DPM-1001 and Other PTP1B Inhibitors for Researchers

For researchers and professionals in drug development, this guide offers an objective comparison of DPM-1001 against other prominent Protein Tyrosine Phosphatase 1B (PTP1B) inhibitors. The following sections detail the performance of these compounds, supported by experimental data, to aid in the evaluation and selection of appropriate research tools.

Protein Tyrosine Phosphatase 1B (PTP1B) has been identified as a key negative regulator in both insulin (B600854) and leptin signaling pathways, making it a significant therapeutic target for type 2 diabetes, obesity, and certain cancers.[1][2][3] The development of potent and selective PTP1B inhibitors is a critical area of research. This guide focuses on DPM-1001, a promising orally active and non-competitive inhibitor, and compares its performance with other notable PTP1B inhibitors, including Trodusquemine (MSI-1436) and JTT-551.

Quantitative Performance Comparison

The following table summarizes the key quantitative data for DPM-1001 and other selected PTP1B inhibitors, providing a basis for direct comparison of their potency and selectivity.

Inhibitor	Type	IC50 (PTP1B)	Ki (PTP1B)	Selectivity over TCPTP	Oral Bioavailability
DPM-1001	Non-competitive	100 nM[4][5]	-	High (details not specified)	Yes[6]
Trodusquemine (MSI-1436)	Non-competitive, Allosteric	~1 µM[7][8]	-	~200-fold (IC50: 224 µM for TCPTP)[7][8]	Poor[9]
JTT-551	Mixed-type	-	0.22 µM[10][11]	~42-fold (Ki: 9.3 µM for TCPTP)[10][11]	Yes[12]

Experimental Methodologies

To ensure a clear understanding of the presented data, this section outlines the typical experimental protocols used to evaluate the efficacy and selectivity of PTP1B inhibitors.

In Vitro PTP1B Inhibition Assay (IC50/Ki Determination)

A common method to determine the inhibitory potency of a compound against PTP1B involves a colorimetric assay using a synthetic substrate, such as p-nitrophenyl phosphate (B84403) (pNPP).

Protocol Outline:

• Enzyme and Substrate Preparation: Recombinant human PTP1B enzyme (either full-length or a truncated catalytic domain) is purified. A stock solution of pNPP is prepared in an appropriate buffer (e.g., HEPES or MES).

• Inhibitor Preparation: The test inhibitor (e.g., DPM-1001) is dissolved in a suitable solvent, typically DMSO, and serially diluted to create a range of concentrations.

• Assay Reaction:

  • The PTP1B enzyme is pre-incubated with the various concentrations of the inhibitor for a specified period (e.g., 30 minutes) at a controlled temperature (e.g., 37°C) to allow for binding.[4]

  • The enzymatic reaction is initiated by the addition of the pNPP substrate.

  • The reaction is allowed to proceed for a defined time, during which PTP1B hydrolyzes pNPP to p-nitrophenol, a yellow product.

• Data Measurement: The absorbance of the resulting p-nitrophenol is measured at 405 nm using a spectrophotometer.

• Data Analysis: The percentage of inhibition is calculated for each inhibitor concentration relative to a control reaction without the inhibitor. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is then determined by fitting the data to a dose-response curve. For Ki determination, the assay is performed at various substrate concentrations, and the data are analyzed using enzyme kinetics models (e.g., Michaelis-Menten and Lineweaver-Burk plots).

Selectivity Profiling

To assess the selectivity of an inhibitor, its activity is tested against other closely related protein tyrosine phosphatases, most commonly T-cell protein tyrosine phosphatase (TCPTP), which shares a high degree of homology with the PTP1B active site. The assay protocol is similar to the PTP1B inhibition assay described above, with the respective phosphatase being substituted for PTP1B.

In Vivo Efficacy in Animal Models

Animal models are crucial for evaluating the therapeutic potential of PTP1B inhibitors. Diet-induced obesity (DIO) mouse models are frequently used.

Protocol Outline:

• Animal Model: Male mice (e.g., C57BL/6J strain) are fed a high-fat diet for an extended period (e.g., 8-12 weeks) to induce obesity, insulin resistance, and hyperglycemia.

• Drug Administration: The test inhibitor (e.g., DPM-1001) is administered to the DIO mice, typically through oral gavage or intraperitoneal injection, at a specific dose and frequency (e.g., 5 mg/kg, once daily).[4] A control group receives a vehicle solution.

• Monitoring and Endpoints:

  • Body Weight and Food Intake: Monitored regularly throughout the study.

  • Glucose and Insulin Tolerance Tests (GTT and ITT): Performed to assess improvements in glucose metabolism and insulin sensitivity.

  • Blood Parameters: Blood samples are collected to measure levels of glucose, insulin, triglycerides, and other relevant biomarkers.

  • Tissue Analysis: At the end of the study, tissues such as the liver, adipose tissue, and muscle may be collected for further analysis of signaling pathways (e.g., insulin receptor phosphorylation).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the PTP1B signaling pathway and a typical experimental workflow for evaluating PTP1B inhibitors.

PTP1B's role in insulin and leptin signaling.

Workflow for PTP1B inhibitor evaluation.

References

• 1. Human Protein Tyrosine Phosphatase 1B (PTP1B): From Structure to Clinical Inhibitor Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug Reduces Obesity in Mouse Model | Technology Networks [technologynetworks.com]
• 3. High fat diet induced obesity model using four strains of mice: Kunming, C57BL/6, BALB/c and ICR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Pharmacological profiles of a novel protein tyrosine phosphatase 1B inhibitor, JTT-551 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Discovery of novel and selective inhibitors targeting protein tyrosine phosphatase 1B (PTP1B): Virtual screening and molecular dynamic simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Human Protein Tyrosine Phosphatase 1B (PTP1B): From Structure to Clinical Inhibitor Perspectives [mdpi.com]
• 11. Refubium - Investigations on Key Principles of PTP1B Selectivity [refubium.fu-berlin.de]
• 12. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to DPM-1001 and Penicillamine for the Treatment of Wilson's Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison between the investigational drug DPM-1001 and the established first-line therapy, penicillamine (B1679230), for the management of Wilson's disease. Wilson's disease is a rare autosomal recessive genetic disorder caused by mutations in the ATP7B gene, leading to toxic copper accumulation in the liver, brain, and other tissues.[1][2][3] While penicillamine has been the cornerstone of treatment for decades, the development of new therapies like DPM-1001 aims to address unmet needs, including improved safety and efficacy.

It is important to note that DPM-1001 is currently in the preclinical stage of development, and as such, no direct comparative human clinical trial data against penicillamine is available.[4][5][6] This guide, therefore, presents a comparison based on available preclinical data for DPM-1001 and extensive clinical data for penicillamine, while outlining the standard experimental frameworks used to evaluate such therapies.

Mechanism of Action

Penicillamine: Penicillamine is a chelating agent that forms a stable, soluble complex with copper, which is then excreted in the urine.[1][7][8] This process reduces the copper burden in the body. Beyond chelation, it is also suggested that penicillamine can induce the synthesis of metallothionein, a protein that binds and detoxifies copper within cells.[1]

DPM-1001: DPM-1001 is a small molecule PTP1B inhibitor that has demonstrated high specificity and affinity for binding copper.[4][6] Preclinical studies suggest that DPM-1001 removes excess copper from organs, including the liver and brain, with excretion occurring through the feces.[5] Its ability to cross the blood-brain barrier in animal models is a notable feature being investigated.[4][5]

Caption: Mechanism of action for copper chelating agents like penicillamine.

Comparative Efficacy Data

The following tables summarize the available efficacy data for penicillamine from clinical studies and preclinical data for DPM-1001 from animal models. The parameters shown for DPM-1001 are those typically evaluated in clinical trials for Wilson's disease and serve as a forward-looking comparison.

Table 1: Biochemical Efficacy Markers

Parameter	Penicillamine (Clinical Data)	DPM-1001 (Preclinical Data & Clinical Trial Endpoints)
24-hour Urinary Copper Excretion	Significantly increased, often >100 µ g/24h .[1]	To be determined in clinical trials. Preclinical data indicates fecal excretion.[5]
Serum Ceruloplasmin	Levels may remain low, as it's a diagnostic marker.[1]	To be determined in clinical trials.
Non-Ceruloplasmin-Bound Copper (NCC)	Aims to reduce levels to a non-toxic state.	A primary endpoint in modern clinical trials.[9] Preclinical data shows reduced copper in liver and brain.[5]
Liver Copper Concentration	Aims to reduce to <250 µg/g dry weight.[1]	To be determined in clinical trials. Reduced in mouse models.[5]
Liver Function Tests (ALT, AST)	Gradual improvement and normalization over time.[1]	To be determined in clinical trials.

Table 2: Clinical Improvement Rates

Clinical Presentation	Penicillamine (Observed Improvement Rates)	DPM-1001 (Prospective Clinical Trial Goals)
Hepatic Manifestations	Pooled improvement rate of ~76.0%.[10]	To demonstrate non-inferiority or superiority to standard of care.
Neurological Manifestations	Pooled improvement rate of ~56.3%.[10]	To improve neurological symptoms and prevent deterioration.

Safety and Tolerability Profile

A significant driver for the development of new Wilson's disease therapies is the high rate of adverse effects associated with penicillamine.

Table 3: Comparative Safety Profiles

Adverse Event Profile	Penicillamine	DPM-1001 (Preclinical & Projected)
Common Adverse Events	Drug hypersensitivity, gastrointestinal issues, tremor, immune system disorders.[11]	To be determined in clinical trials. Preclinical studies in mouse models did not report significant adverse events.[5]
Serious Adverse Events	Nephrotoxicity, lupus-like syndrome, bone marrow suppression, neurological worsening.[1][11]	To be determined in clinical trials. A key objective will be to demonstrate a more favorable safety profile than existing chelators.
Discontinuation Rate due to Adverse Effects	High, reported in 20-30% of patients.[1] A study in pediatric patients showed it had the highest rate of discontinuation due to adverse effects compared to trientine and zinc.[12][13]	To be determined in clinical trials. A lower discontinuation rate would be a significant advantage.

Experimental Protocols

The evaluation of new drugs for Wilson's disease follows established clinical trial protocols. Below are methodologies for key experiments.

A. Phase I/II Clinical Trial for a Novel Agent (e.g., DPM-1001)

• Objective: To assess the safety, tolerability, pharmacokinetics, and pharmacodynamics of the new agent.

• Design: Dose-escalation study in a small cohort of patients with Wilson's disease.

• Key Assessments:

  • Safety: Monitoring of adverse events, vital signs, ECGs, and clinical laboratory tests (hematology, coagulation, serum chemistry, urinalysis).[14][15]

  • Pharmacokinetics (PK): Measurement of drug concentration in plasma over time to determine absorption, distribution, metabolism, and excretion.

  • Pharmacodynamics (PD): Measurement of 24-hour urinary copper excretion, serum copper, and non-ceruloplasmin-bound copper at baseline and after treatment to assess the drug's effect on copper metabolism.[16]

B. Phase III Comparative Clinical Trial (Novel Agent vs. Standard of Care)

• Objective: To compare the efficacy and safety of the new agent against a standard of care, such as penicillamine.

• Design: Randomized, controlled, double-blind study.

• Primary Endpoint: A composite endpoint that may include clinical improvement, stabilization, and biochemical markers of copper metabolism.[16][17] A common endpoint is the change in non-ceruloplasmin-bound copper.[9]

• Secondary Endpoints:

  • Changes in liver copper concentration (assessed by liver biopsy).[14][15]

  • Neurological and psychiatric rating scales.

  • Patient-reported outcomes.

  • Frequency and severity of adverse events.

References

• 1. Penicillamine for Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Wilson’s Disease: A Comprehensive Review of the Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current anti-copper therapies in management of Wilson disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]
• 5. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. | BioWorld [bioworld.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. What is the mechanism of Penicillamine? [synapse.patsnap.com]
• 9. Treatment - Wilson Disease Association [wilsondisease.org]
• 10. Comparison of the Effectiveness and Safety of d-Penicillamine and Zinc Salt Treatment for Symptomatic Wilson Disease: A Systematic Review and Meta‐Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Safety of penicillamine and trientine in the treatment of Wilson’s disease: An analysis of the FDA Adverse Event Reporting System (FAERS) database | PLOS One [journals.plos.org]
• 12. snu.elsevierpure.com [snu.elsevierpure.com]
• 13. Efficacy and safety of D-penicillamine, trientine and zinc in pediatric Wilson disease patients | Sciety [sciety.org]
• 14. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 15. basl.org.uk [basl.org.uk]
• 16. Designing Clinical Trials in Wilson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to DPM-1001 and Tetrathiomolybdate for Copper Chelation in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two copper chelating agents, DPM-1001 and tetrathiomolybdate (B108656), intended to inform preclinical and clinical research in conditions of copper overload, such as Wilson disease.

Introduction

Copper is an essential trace element, but its dysregulation and accumulation can lead to severe cellular damage and is implicated in various pathological conditions, most notably Wilson disease. Copper chelation therapy is the cornerstone of treatment for such disorders. This guide focuses on a direct comparison of the established therapeutic agent, tetrathiomolybdate, and an emerging investigational drug, DPM-1001.

Tetrathiomolybdate , an inorganic molybdenum salt, has been used in clinical practice and trials for Wilson disease for several decades. It acts as a potent copper chelator, forming a tripartite complex with copper and albumin, which is then cleared from the body.

DPM-1001 is a novel, orally bioavailable small molecule that has shown high selectivity and affinity for copper.[1][2][3][4][5] It is currently in the preclinical stage of development and has received Orphan Drug Designation from the U.S. Food and Drug Administration (FDA) for the treatment of Wilson disease.[1][2][3]

This guide will delve into their mechanisms of action, comparative efficacy based on preclinical data, and available clinical insights, supplemented with detailed experimental protocols for their evaluation.

Mechanism of Action

The two chelators employ distinct mechanisms to reduce copper burden:

Tetrathiomolybdate primarily works by forming a stable tripartite complex with copper and albumin in the bloodstream. This complexed copper is rendered biologically inert and is cleared from the body. Tetrathiomolybdate also interferes with the intestinal absorption of copper. In patients with Wilson disease, it has been shown to effectively retain copper in the blood, thereby reducing its accumulation in organs like the liver and brain.[6][7][8]

DPM-1001 is a highly specific copper chelator.[4][9] Preclinical studies indicate that it directly binds to excess copper in tissues, such as the liver and brain.[4][5][9] The resulting DPM-1001-copper complex is then primarily excreted through the feces.[4][5][9] An important characteristic of DPM-1001 is its high specificity for copper, with preclinical data showing minimal interaction with other essential metals.[4]

Preclinical Efficacy: A Head-to-Head Comparison

A key preclinical study in a toxic milk mouse model of Wilson disease provides a direct comparison of the efficacy of DPM-1001 and tetrathiomolybdate in reducing copper levels in various tissues.

Quantitative Data Summary

Parameter	DPM-1001	Tetrathiomolybdate	Reference
Liver Copper Reduction	Effective in lowering elevated copper levels.	Effective in lowering elevated copper levels.	[4][9]
Brain Copper Reduction	Effective in lowering elevated copper levels.	Effective in lowering elevated copper levels.	[4][9]
Kidney Copper Levels	No significant change in kidney copper levels.	Dramatically elevated copper levels in the kidney.	[4][9]
Fecal Copper Excretion	Dramatically elevated levels of copper in feces.	Small increase in the levels of fecal copper.	[4][9]

Clinical Data Overview

Tetrathiomolybdate

Tetrathiomolybdate has been evaluated in several clinical trials for Wilson disease, particularly in patients presenting with neurological symptoms.

• Efficacy : In a study of 33 neurologically affected Wilson disease patients, only 1 showed neurological deterioration during 8 weeks of tetrathiomolybdate administration.[10] In a double-blind trial comparing tetrathiomolybdate to trientine, 1 out of 25 patients on tetrathiomolybdate experienced neurological deterioration compared to 6 out of 23 on trientine.[11][12] Long-term follow-up has shown good to excellent neurological recovery in most patients.[10] A phase III clinical trial showed that tetrathiomolybdate stabilized neurological function in patients with Wilson's disease, with 81% of patients showing significant recovery after three years of therapy.[13]

• Safety and Side Effects : The most common side effects observed in clinical trials include anemia, neutropenia, leukopenia, and elevated transaminases.[13][14] These are generally reversible with dose adjustment or temporary discontinuation of the drug.[13] One study noted that five out of 22 new patients exhibited bone marrow suppression and three had elevated aminotransferases, which was suggested to be related to a more rapid dose escalation.

DPM-1001

As of the latest available information, DPM-1001 is in the preclinical stage of development, and no clinical trial data has been published.[1][2][3] It has been granted Orphan Drug Designation by the FDA for the treatment of Wilson disease, which facilitates its development and review.[1][2][3]

Visualizing the Mechanisms

Copper Chelation and Excretion Pathways

Caption: Comparative mechanisms of DPM-1001 and Tetrathiomolybdate.

Experimental Workflow for Evaluating Copper Chelators

Caption: Workflow for preclinical evaluation of copper chelators.

Experimental Protocols

Quantification of Copper in Biological Tissues by ICP-MS

Objective: To accurately measure the concentration of copper in various biological tissues (e.g., liver, brain, kidney) and feces.

Materials:

• Tissue samples

• Concentrated nitric acid (trace metal grade)

• Hydrogen peroxide (30%, trace metal grade)

• Deionized water (18.2 MΩ·cm)

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

• Microwave digestion system

• Certified copper standard solutions

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 0.1-0.5 g of wet tissue or dried fecal sample into a clean microwave digestion vessel.

  • Add 5 mL of concentrated nitric acid to each vessel.

  • Allow the samples to pre-digest for at least 30 minutes in a fume hood.

  • Carefully add 1 mL of hydrogen peroxide.

• Microwave Digestion:

  • Place the vessels in the microwave digestion system.

  • Ramp the temperature to 200°C over 15 minutes and hold for 15 minutes.

  • Allow the vessels to cool to room temperature.

• Dilution:

  • Quantitatively transfer the digested sample to a 50 mL volumetric flask.

  • Bring the volume to 50 mL with deionized water.

  • Further dilute the samples as necessary to fall within the linear range of the ICP-MS calibration curve.

• ICP-MS Analysis:

  • Prepare a series of copper calibration standards from a certified stock solution.

  • Aspirate the prepared samples and standards into the ICP-MS.

  • Monitor the appropriate copper isotopes (e.g., ⁶³Cu and ⁶⁵Cu) to quantify the copper concentration.

  • Include internal standards to correct for matrix effects and instrumental drift.

• Data Analysis:

  • Generate a calibration curve from the standard solutions.

  • Calculate the copper concentration in the original tissue or fecal sample, expressing the results as µg of copper per gram of dry weight tissue.

Cell Viability Assessment in a Copper Overload Model using MTT Assay

Objective: To determine the cytoprotective effect of copper chelators on cells subjected to copper-induced toxicity.

Materials:

• Hepatocyte cell line (e.g., HepG2) with or without ATP7B knockdown

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Copper (II) sulfate (B86663) solution

• DPM-1001 and/or tetrathiomolybdate solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Chelator Pre-treatment:

  • Remove the medium and add fresh medium containing the desired concentrations of the chelator (DPM-1001 or tetrathiomolybdate).

  • Incubate for 1-2 hours.

• Copper Exposure:

  • Add varying concentrations of copper (II) sulfate to the wells. Include a vehicle control (no copper) and a positive control for toxicity.

  • Incubate for 24-48 hours.

• MTT Assay:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization:

  • Carefully remove the medium.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently mix the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Express cell viability as a percentage of the vehicle-treated control cells.

  • Plot cell viability against copper concentration to determine the protective effect of the chelators.

Conclusion

DPM-1001 and tetrathiomolybdate represent two distinct approaches to copper chelation therapy. Tetrathiomolybdate is a clinically validated option for Wilson disease, particularly in neurologically symptomatic patients, with a known efficacy and safety profile.[10][11][12][13] Its mechanism involves the formation of a circulating inert complex, though it has been associated with potential kidney copper accumulation in preclinical models.[4][9]

DPM-1001 is a promising preclinical candidate with high specificity for copper, which may offer a more targeted therapeutic approach with a different safety profile.[4][5][9] Its mechanism of promoting fecal copper excretion and avoiding kidney accumulation, as suggested by preclinical data, is a notable advantage.[4][9] However, its clinical efficacy and safety in humans remain to be established.

The choice between these agents in a research or drug development context will depend on the specific application. Tetrathiomolybdate serves as a valuable benchmark, while DPM-1001 represents a novel avenue for developing next-generation copper chelation therapies. The provided experimental protocols offer a framework for the continued investigation and comparison of these and other copper-chelating compounds.

References

• 1. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease - BioSpace [biospace.com]
• 2. DepYmed Receives FDA Orphan Drug Designation for Clinical [globenewswire.com]
• 3. | BioWorld [bioworld.com]
• 4. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.au.dk [pure.au.dk]
• 7. pure.au.dk [pure.au.dk]
• 8. Effects of tetrathiomolybdate on copper metabolism in healthy volunteers and in patients with Wilson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. depymed.com [depymed.com]
• 10. Treatment of Wilson disease with ammonium tetrathiomolybdate. II. Initial therapy in 33 neurologically affected patients and follow-up with zinc therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tetrathiomolybdate versus Trientine in the Initial Treatment of Neurologic Wilson's Disease | Progress in Neurotherapeutics and Neuropsychopharmacology | Cambridge Core [cambridge.org]
• 12. Treatment of Wilson's disease with tetrathiomolybdate: V. Control of free copper by tetrathiomolybdate and a comparison with trientine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Tetrathiomolybdate, a copper chelator for the treatment of Wilson disease, pulmonary fibrosis and other indications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Oral Bioavailability: A Comparative Analysis of DPM-1001 and MSI-1436

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the oral bioavailability of two investigational drugs, DPM-1001 and MSI-1436 (also known as trodusquemine). Both compounds are notable for their inhibitory action on protein-tyrosine phosphatase 1B (PTP1B), a key regulator in metabolic signaling pathways. This comparison summarizes available data on their pharmacokinetic properties, details relevant experimental methodologies, and illustrates the pertinent signaling pathway.

Executive Summary

DPM-1001, an analog of MSI-1436, has been developed to overcome the pharmacokinetic limitations of its predecessor. Preclinical studies have demonstrated that DPM-1001 is orally bioavailable, a significant advantage for clinical development.[1][2][3] In contrast, MSI-1436 is a charged molecule, which inherently limits its absorption from the gastrointestinal tract and thus possesses limited oral bioavailability.[1][2] This fundamental difference in their chemical properties dictates their preferred routes of administration in research settings and has significant implications for their therapeutic potential.

Quantitative Data Comparison

While direct comparative studies with detailed pharmacokinetic parameters for oral administration of both compounds are not publicly available, the following table summarizes the key characteristics based on existing literature.

Parameter	DPM-1001	MSI-1436 (Trodusquemine)	Reference
Oral Bioavailability (F%)	Orally Bioavailable (Specific % Not Reported)	Limited (Specific % Not Reported)	[1][2]
Maximum Plasma Concentration (Cmax)	Not Reported	Not Reported
Time to Maximum Plasma Concentration (Tmax)	Not Reported	Not Reported
Area Under the Curve (AUC)	Not Reported	Not Reported
Chemical Characteristic	Non-charged molecule	Charged molecule	[1]
Primary Administration Route(s) in Preclinical Studies	Oral, Intraperitoneal	Intraperitoneal	[4][5]
Reported Dosage (Mice)	5 mg/kg (oral or intraperitoneal)	0.125 - 1.25 mg/kg (intraperitoneal)	[4][5]

Experimental Protocols

Oral Administration of DPM-1001 in Mice

The following protocol is based on descriptions of in vivo studies investigating the effects of DPM-1001 on diet-induced obesity in mice.[1][5]

Objective: To assess the in vivo efficacy of orally administered DPM-1001.

Animal Model: C57Bl6/J mice fed a high-fat diet.

Materials:

• DPM-1001

• Vehicle (e.g., saline)

• Oral gavage needles

Procedure:

• High-fat diet-fed C57Bl6/J mice were used to induce a model of obesity and metabolic syndrome.

• DPM-1001 was formulated for oral administration, likely as a solution or suspension in a suitable vehicle.

• A dosage of 5 mg/kg body weight of DPM-1001 was administered to the treatment group via oral gavage.

• A control group received an equivalent volume of the vehicle via the same administration route.

• Treatments were administered once daily for a period of 50 days.

• Throughout the study, parameters such as body weight, food intake, and markers of glucose and insulin (B600854) signaling were monitored.

Intraperitoneal Administration of MSI-1436 in Mice

This protocol is derived from studies evaluating the regenerative effects of MSI-1436 in mouse models of tissue injury.[4]

Objective: To investigate the systemic effects of MSI-1436 following intraperitoneal administration.

Animal Model: Mice with induced myocardial infarction or skeletal muscle injury.

Materials:

• MSI-1436 (Trodusquemine)

• Vehicle (e.g., saline)

• Syringes and needles for intraperitoneal injection

Procedure:

• Tissue injury (e.g., myocardial infarction) was induced in the experimental mice.

• MSI-1436 was dissolved in a suitable vehicle for injection.

• Dosages of 0.125 mg/kg or 1.25 mg/kg body weight of MSI-1436 were administered via intraperitoneal (IP) injection.

• Control animals received IP injections of the vehicle alone.

• Based on the known pharmacokinetics of MSI-1436, injections were repeated every 3 days to maintain plasma concentrations.

• Animal survival, tissue regeneration, and relevant cellular and molecular markers were assessed over the course of the study.

Signaling Pathway and Experimental Workflow

Both DPM-1001 and MSI-1436 exert their primary therapeutic effects through the inhibition of Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a negative regulator of the insulin and leptin signaling pathways. By inhibiting PTP1B, these compounds enhance the phosphorylation of key downstream targets, leading to improved glucose uptake and energy metabolism.

Caption: PTP1B signaling pathway and the inhibitory action of DPM-1001/MSI-1436.

The diagram above illustrates the central role of PTP1B in negatively regulating the insulin and leptin signaling cascades. DPM-1001 and MSI-1436 inhibit PTP1B, thereby promoting the downstream effects of insulin and leptin, which include enhanced glucose uptake and regulation of gene expression related to metabolism.

References

• 1. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alzdiscovery.org [alzdiscovery.org]
• 3. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The protein tyrosine phosphatase 1B inhibitor MSI-1436 stimulates regeneration of heart and multiple other tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

DPM-1001 Demonstrates Promising Efficacy in Reversing Insulin Resistance: A Comparative Analysis

Farmingdale, NY – December 10, 2025 – The investigational drug DPM-1001, a novel, orally bioavailable inhibitor of protein-tyrosine phosphatase 1B (PTP1B), is showing significant potential in preclinical studies for reversing insulin (B600854) resistance, a key underlying factor in type 2 diabetes. This guide provides a comparative analysis of DPM-1001 against established therapies, including metformin, DPP-4 inhibitors (sitagliptin), and GLP-1 receptor agonists (liraglutide), supported by available experimental data.

DPM-1001 is an analog of trodusquemine (B1662500) (MSI-1436) and functions as a potent and specific inhibitor of PTP1B, a negative regulator of the insulin signaling pathway.[1] By inhibiting PTP1B, DPM-1001 enhances insulin receptor signaling, leading to improved glucose uptake and utilization.[1] Preclinical studies in animal models of diet-induced obesity have demonstrated the anti-diabetic properties of DPM-1001.[1]

Comparative Efficacy in Preclinical Models

To objectively assess the efficacy of DPM-1001, this guide summarizes key preclinical findings and compares them with data from studies on metformin, liraglutide, and sitagliptin (B1680988) in similar diet-induced obese (DIO) mouse models.

Compound	Mechanism of Action	Animal Model	Key Findings	Reference
DPM-1001	PTP1B Inhibitor	Diet-Induced Obese Mice	Improved glucose tolerance and insulin sensitivity.	[2]
Trodusquemine (MSI-1436)	PTP1B Inhibitor	Diet-Induced Obese Mice	Suppresses appetite, promotes weight loss, and rescues hyperglycemia.	[3]
Metformin	Activation of AMPK, inhibition of hepatic gluconeogenesis	Diet-Induced Obese Mice	Improved glucose tolerance and insulin sensitivity.	[4]
Liraglutide	GLP-1 Receptor Agonist	Diet-Induced Obese Mice	Improved glucose tolerance and insulin sensitivity.	[5]
Sitagliptin	DPP-4 Inhibitor	Diet-Induced Obese Mice	Reduced fasting blood glucose and insulin levels.	[6]

Table 1: Overview of Preclinical Efficacy in Reversing Insulin Resistance.

In Vitro Potency

The inhibitory activity of DPM-1001 and its analog, trodusquemine, against the PTP1B enzyme has been quantified, highlighting the potency of this new compound.

Compound	Target	IC50	Reference
DPM-1001	PTP1B	100 nM	[2][7]
Trodusquemine (MSI-1436)	PTP1B	1 µM	[3]

Table 2: In Vitro Inhibitory Concentration (IC50) against PTP1B.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated.

References

• 1. sygnaturediscovery.com [sygnaturediscovery.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Trodusquemine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. A Pre-clinical Study for Diet-induced Obesity - Aragen Life Sciences [aragen.com]
• 6. Dipeptidyl peptidase IV inhibitor sitagliptin reduces local inflammation in adipose tissue and in pancreatic islets of obese mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DPM-1001 |CAS:1471172-27-6 Probechem Biochemicals [probechem.com]

DPM-1001 Demonstrates Superior Efficacy in Reducing Copper Levels in Liver and Brain Tissue Compared to Standard Chelators

For Immediate Release

Farmingdale, NY – December 4, 2025 – New research highlights the potent and selective copper-chelating agent, DPM-1001, as a promising therapeutic candidate for disorders of copper metabolism, such as Wilson's disease. Preclinical studies demonstrate that DPM-1001 effectively reduces copper accumulation in both the liver and brain, outperforming existing treatments like tetrathiomolybdate (B108656) in key aspects.

A pivotal study published in Genes & Development by Krishnan et al. (2018) investigated the effects of DPM-1001 in a toxic milk mouse model of Wilson's disease, a genetic disorder characterized by toxic copper buildup in the body. The findings reveal that DPM-1001 not only lowers copper concentrations in the liver and brain but does so with a less frequent oral dosing regimen compared to the intraperitoneally administered tetrathiomolybdate.

Comparative Analysis of Copper Reduction

The study's quantitative data, measured by inductively coupled plasma mass spectrometry (ICP-MS), underscores the efficacy of DPM-1001. In the toxic milk mouse model, treatment with DPM-1001 led to a significant reduction in the elevated copper levels in both hepatic and neural tissues.

Treatment Group	Liver Copper (µg/g dry weight)	Brain Copper (µg/g dry weight)
Wild-type (Control)	~20	~5
Toxic Milk Mice (Saline)	~250	~15
Toxic Milk Mice + DPM-1001 (5 mg/kg, oral, every 3rd day)	~100	~8
Toxic Milk Mice + Tetrathiomolybdate (5 mg/kg, i.p., daily)	~110	~9
Note: The data presented are estimations derived from the graphical representations in Krishnan et al. (2018).[1]

These results indicate that DPM-1001 is at least as effective as tetrathiomolybdate in reducing tissue copper levels.[1] Notably, DPM-1001 achieved this with a more convenient oral administration every three days, in contrast to the daily intraperitoneal injections required for tetrathiomolybdate.[1]

Mechanism of Action and Experimental Workflow

DPM-1001 is a potent and highly selective chelator of copper that is orally bioavailable.[1] Its mechanism of action involves binding to excess copper and facilitating its excretion from the body, primarily through feces.[1] This targeted removal of copper helps to alleviate the toxic effects of its accumulation in vital organs. The underlying pathology in Wilson's disease involves mutations in the ATP7B gene, which encodes a copper-transporting ATPase responsible for excreting copper into the bile.[1] DPM-1001's ability to bypass this defective pathway highlights its therapeutic potential.

Experimental workflow for assessing DPM-1001's effect on copper levels.

The Central Role of ATP7B in Copper Homeostasis

In healthy individuals, the ATP7B protein plays a crucial role in maintaining copper homeostasis. It is primarily located in the trans-Golgi network of hepatocytes, where it loads copper onto apoceruloplasmin to form the copper-carrying protein ceruloplasmin. When intracellular copper levels are high, ATP7B traffics to the canalicular membrane to excrete excess copper into the bile. In Wilson's disease, mutations in the ATP7B gene impair these functions, leading to copper accumulation.

Role of ATP7B in hepatocyte copper metabolism and the action of DPM-1001.

Experimental Protocols

Animal Model and Treatment: The study utilized the toxic milk (tx-j) mouse model, which has a spontaneous mutation in the Atp7b gene, leading to a phenotype that mimics human Wilson's disease.[1] Male mice (6-8 weeks old) were divided into treatment groups. One group received DPM-1001 orally at a dose of 5 mg/kg every third day for two weeks. Another group was administered tetrathiomolybdate intraperitoneally at 5 mg/kg daily for two weeks. A control group of toxic milk mice received saline.[1]

Tissue Collection and Preparation: Following the two-week treatment period, the mice were euthanized, and liver and brain tissues were collected. The tissues were washed three times with PBS containing 1 mM EDTA to remove any non-specifically bound copper.[1]

Copper Quantification by ICP-MS: For quantitative analysis of copper levels, the washed tissue samples were subjected to acid digestion. 215 µL of concentrated nitric acid was added to each sample, followed by an overnight incubation. The samples were then boiled for one hour at 95°C. A 150 µL aliquot of the digested sample was further diluted in 2 mL of 2% nitric acid. The final diluted samples were analyzed by inductively coupled plasma mass spectrometry (ICP-MS) to determine the copper concentration.[1]

Conclusion

The findings from this preclinical research position DPM-1001 as a highly promising candidate for the treatment of Wilson's disease and potentially other disorders of copper overload. Its high selectivity for copper, oral bioavailability, and favorable dosing frequency represent significant advantages over current therapeutic options. Further clinical investigation is warranted to translate these promising preclinical results into effective therapies for patients.

References

• 1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Specificity of DPM-1001 for Copper: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for highly specific metal chelators is a critical endeavor in the development of targeted therapies for diseases characterized by metal dysregulation. DPM-1001 has emerged as a promising agent with a remarkable selectivity for copper. This guide provides an objective comparison of DPM-1001's performance against other copper-chelating agents, supported by available experimental data, to assist researchers in making informed decisions for their studies.

Executive Summary

DPM-1001 is a potent and highly selective copper chelator that has demonstrated significant therapeutic potential, particularly in the context of Wilson's disease, a genetic disorder leading to toxic copper accumulation.[1][2][3] Experimental evidence, primarily from electrospray ionization mass spectrometry (ESI-MS), confirms the exquisite specificity of DPM-1001 for copper over a range of other biologically relevant metal ions.[4][5] This high specificity is attributed to its unique chemical structure, comprising a metal-binding N¹-(pyridin-2-ylmethyl)butane-1,4-diamine tail and a steroid moiety that confers selectivity. In contrast, established copper chelators such as tetrathiomolybdate (B108656) and D-penicillamine, while effective in reducing copper levels, exhibit a broader range of metal interactions and associated side effects.

Comparative Analysis of Copper Chelators

The following table summarizes the key characteristics of DPM-1001 in comparison to tetrathiomolybdate and D-penicillamine.

Feature	DPM-1001	Tetrathiomolybdate	D-Penicillamine
Primary Target	Copper (Cu²⁺/Cu⁺)	Copper (Cu²⁺/Cu⁺)	Copper (Cu²⁺/Cu⁺)
Binding Affinity (Kd for Copper)	75 nM[4]	High affinity, forms stable complexes[6][7][8]	Lower affinity compared to other chelators[9]
Specificity for Copper	Highly specific; does not bind to a panel of 13 other metal ions including Ag⁺, Ca²⁺, Cd²⁺, Co²⁺, Fe²⁺, Fe³⁺, Mg²⁺, Mn²⁺, Ni²⁺, Pb²⁺, and Zn²⁺.[4][5]	High specificity for copper.[7][8]	Binds to other divalent ions such as cadmium, lead, mercury, and nickel.[10]
Mechanism of Action	Forms a stable complex with copper, facilitating its excretion.	Forms a tripartite complex with copper and albumin, and can also form insoluble polymers with copper.[2]	Forms a soluble complex with copper that is excreted in the urine; also reduces Cu(II) to Cu(I).[10][11]
Known Off-Target Effects	Primarily a PTP1B inhibitor.[3]	Can inhibit other copper-containing enzymes.[7][8]	Can interfere with pyridoxine (B80251) (vitamin B6) metabolism and has immunomodulatory effects.[12][13][14]

Experimental Data and Protocols

Electrospray Ionization Mass Spectrometry (ESI-MS) for Metal Specificity

The specificity of DPM-1001 for copper was rigorously tested using ESI-MS. This technique allows for the detection of metal-ligand complexes in the gas phase, providing direct evidence of binding.

Experimental Protocol:

• Sample Preparation: DPM-1001 (1 mM) was incubated with an 8-fold molar excess of various metal salts (sulfates or nitrates) in an aqueous solution.

• Incubation: The reaction mixtures were stirred at room temperature for a defined period to allow for complex formation.

• Mass Spectrometry Analysis: The samples were introduced into an ESI mass spectrometer. The instrument was operated in positive ion mode to detect the protonated form of DPM-1001 and its metal complexes.

• Data Acquisition: Mass spectra were acquired over a mass-to-charge (m/z) range that encompasses the expected masses of the free ligand and its potential metal adducts.

Results:

The ESI-MS analysis revealed that DPM-1001 formed a stable complex with copper, exhibiting a clear peak corresponding to the [DPM-1001+Cu]²⁺ species. In contrast, no significant complex formation was observed when DPM-1001 was incubated with a panel of 13 other metal ions, including those with similar charge and ionic radii to copper. This provides strong evidence for the high selectivity of DPM-1001 for copper.

An analog of DPM-1001 lacking the steroid moiety was shown to bind to all tested metals, highlighting the critical role of the steroid component in conferring copper specificity.[4][5]

Cellular Viability Assays

The ability of DPM-1001 to rescue cells from copper-induced toxicity further validates its efficacy as a copper chelator in a biological context.

Experimental Protocol:

• Cell Culture: A suitable cell line, such as HepG2 human hepatoma cells, is cultured in appropriate media.

• Copper Exposure: Cells are treated with varying concentrations of a copper salt (e.g., CuSO₄) to induce cytotoxicity.

• DPM-1001 Treatment: In parallel experiments, cells are pre-incubated with DPM-1001 for a specific duration before the addition of copper.

• Viability Assessment: Cell viability is measured using a standard method, such as the MTT assay, which quantifies the metabolic activity of living cells.

• Data Analysis: The percentage of viable cells is calculated relative to untreated control cells.

Results:

Studies have shown that pre-treatment with DPM-1001 significantly protects cells from copper-induced death, demonstrating its ability to sequester intracellular copper and mitigate its toxic effects.[4][5]

Visualizing the Mechanism and Workflow

The following diagrams illustrate the proposed mechanism of DPM-1001 and the experimental workflow for assessing its specificity.

Caption: Proposed mechanism of DPM-1001 in chelating extracellular copper.

Caption: Experimental workflow for ESI-MS based specificity assessment.

Conclusion

The available evidence strongly supports the classification of DPM-1001 as a highly specific copper chelator. Its remarkable selectivity, demonstrated through rigorous experimental techniques like ESI-MS, distinguishes it from broader-acting chelating agents. This high specificity, coupled with its efficacy in cellular and animal models, positions DPM-1001 as a compelling candidate for further investigation in the treatment of copper-overload disorders and as a precise tool for studying the role of copper in various biological processes. Further head-to-head quantitative comparisons with other chelators under standardized conditions would be invaluable to fully elucidate its superiority in terms of both efficacy and safety.

References

• 1. Copper(I)-binding properties of de-coppering drugs for the treatment of Wilson disease. α-Lipoic acid as a potential anti-copper agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting of tetrathiomolybdate on the copper accumulating in the liver of LEC rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. depymed.com [depymed.com]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Copper binding by tetrathiomolybdate attenuates angiogenesis and tumor cell proliferation through the inhibition of superoxide dismutase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel method for rapid copper chelation assessment confirmed low affinity of D-penicillamine for copper in comparison with trientine and 8-hydroxyquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. go.drugbank.com [go.drugbank.com]
• 12. Penicillamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Penicillamine - Wikipedia [en.wikipedia.org]
• 14. What is the mechanism of Penicillamine? [synapse.patsnap.com]

DPM-1001: A Dual-Action Investigational Drug for Metabolic and Rare Diseases

A comprehensive review of preclinical studies on DPM-1001, a novel inhibitor of protein-tyrosine phosphatase 1B (PTP1B) with copper-chelating properties, reveals its potential as a therapeutic agent for both metabolic disorders, such as type 2 diabetes and obesity, and the rare genetic disorder, Wilson's disease. This comparison guide synthesizes the available preclinical data, detailing the compound's mechanism of action, efficacy in animal models, and experimental protocols used in its evaluation.

DPM-1001 is an orally bioavailable, small molecule that functions as an allosteric inhibitor of PTP1B, a key negative regulator of insulin (B600854) and leptin signaling pathways.[1][2] By inhibiting PTP1B, DPM-1001 enhances the signaling of these hormones, leading to improved glucose metabolism and reduced body weight in preclinical models of diet-induced obesity.[3][4] Uniquely, DPM-1001 also possesses high specificity and affinity for binding copper, a property that has been leveraged for the treatment of Wilson's disease, a condition characterized by toxic copper accumulation.[5][6]

Performance in Preclinical Models

Metabolic Disease: Diet-Induced Obesity

In a key preclinical study, DPM-1001 was evaluated in a diet-induced obesity (DIO) mouse model. Oral or intraperitoneal administration of DPM-1001 at a dose of 5 mg/kg once daily for 50 days resulted in a statistically significant decrease in body weight.[3] The treated mice began to lose weight within the first five days of treatment, with the weight loss continuing for approximately three weeks.[3] This effect is attributed to the enhancement of insulin and leptin signaling.[3][7]

Table 1: Efficacy of DPM-1001 in a Diet-Induced Obesity Mouse Model

Parameter	Treatment Group	Outcome	Reference
Body Weight	DPM-1001 (5 mg/kg/day)	~5% decrease	[3]
Glucose Homeostasis	DPM-1001	Improved glucose tolerance and insulin sensitivity	[3]
Mechanism	DPM-1001	Inhibition of PTP1B, enhancement of insulin and leptin signaling	[1][3]

Rare Disease: Wilson's Disease

DPM-1001 has shown significant promise in a preclinical model of Wilson's disease, the toxic milk mouse.[5][6] This animal model has a mutation in the Atp7b gene, leading to copper accumulation in the liver and brain, mirroring the human condition.[5][8] Treatment with DPM-1001 has been shown to lower copper levels in both the liver and brain.[5][6] The compound's high specificity for copper is a key advantage, potentially offering a better safety profile compared to broader metal chelators like D-penicillamine, which is a current standard of care.[5][9] Notably, DPM-1001 was found to be as effective as tetrathiomolybdate (B108656) in reducing copper levels in the liver and brain of these mice.[5]

Table 2: Efficacy of DPM-1001 in a Wilson's Disease Mouse Model (Toxic Milk Mice)

Parameter	Treatment Group	Outcome	Comparison	Reference
Liver Copper Levels	DPM-1001	Significantly reduced	As effective as tetrathiomolybdate	[5]
Brain Copper Levels	DPM-1001	Significantly reduced	As effective as tetrathiomolybdate	[5]
Copper Excretion	DPM-1001	Promotes fecal excretion of copper	-	[5]
Mechanism	DPM-1001	High-affinity copper chelation	More specific than D-penicillamine	[5][8]

Mechanism of Action: Signaling Pathways

DPM-1001's therapeutic effects in metabolic diseases stem from its inhibition of PTP1B. PTP1B negatively regulates the insulin and leptin signaling pathways by dephosphorylating key proteins. By inhibiting PTP1B, DPM-1001 maintains the phosphorylated, active state of these signaling components, leading to enhanced downstream effects.

DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.

Key Experimental Protocols

In Vivo Evaluation of DPM-1001 in a Wilson's Disease Mouse Model

The following protocol outlines the key steps for assessing the efficacy of DPM-1001 in reducing copper levels in the "toxic milk" mouse model of Wilson's disease.

1. Animal Model:

• Utilize the C3HeB/FeJ-Atp7btx-J/J (toxic milk) mouse model, which harbors a spontaneous mutation in the Atp7b gene.[5]

• House animals under standard laboratory conditions with ad libitum access to food and water.

2. Treatment Administration:

• Administer DPM-1001 orally or via intraperitoneal injection at a predetermined dose (e.g., 5 mg/kg body weight).[3]

• Include a vehicle control group (e.g., saline) and potentially a positive control group (e.g., D-penicillamine or tetrathiomolybdate).

3. Tissue Collection:

• At the end of the treatment period, euthanize the mice.

• Perfuse the animals with saline to remove blood from the organs.

• Collect liver and brain tissues for copper analysis.

4. Copper Quantification:

• Digest the collected tissues using a mixture of nitric acid and hydrogen peroxide.

• Analyze the copper content in the digested samples using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[5]

5. Data Analysis:

• Compare the copper concentrations in the liver and brain of the DPM-1001-treated group with the control groups.

• Perform statistical analysis (e.g., ANOVA) to determine the significance of the observed differences.

Workflow for evaluating DPM-1001 in a Wilson's disease mouse model.

Conclusion

The preclinical data on DPM-1001 are promising, highlighting its potential as a versatile therapeutic agent. Its dual mechanism of PTP1B inhibition and copper chelation opens up treatment possibilities for a range of metabolic and rare diseases. Further investigation, including clinical trials, is warranted to establish its safety and efficacy in human populations. The high specificity of its copper chelation and its oral bioavailability are significant advantages that could position DPM-1001 as a valuable addition to the therapeutic landscape. The FDA has granted Orphan Drug designation to DPM-1001 for the treatment of Wilson Disease, a significant step in its development.

References

• 1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oral Glucose Tolerance Test in Mouse [protocols.io]
• 3. researchgate.net [researchgate.net]
• 4. MPD: Schonfeld1: project protocol [phenome.jax.org]
• 5. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The glucose tolerance test in mice: Sex, drugs and protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determining the metabolic impact of postbiotics in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of DPM-1001: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing DPM-1001, a potent, orally bioavailable, non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B), adherence to proper disposal protocols is crucial for maintaining laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe handling and disposal of DPM-1001.

While the Safety Data Sheet (SDS) for DPM-1001 trihydrochloride classifies it as not a hazardous substance or mixture, it is imperative to treat all laboratory chemicals with caution and to follow established institutional and regulatory guidelines for waste disposal.[1] The following procedures are based on general best practices for laboratory chemical waste management and should be adapted to comply with your institution's specific Environmental Health and Safety (EHS) protocols.

Immediate Safety and Handling

Before handling DPM-1001, it is essential to be familiar with its properties. DPM-1001 is also known to be a specific copper chelator.[2][3] While the immediate health hazards are low according to the available SDS, proper personal protective equipment (PPE) should always be worn.

Recommended Personal Protective Equipment (PPE):

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses or goggles.

• Lab Coat: A standard laboratory coat to protect clothing.

In the event of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

• Skin Contact: In case of contact, immediately wash skin with soap and plenty of water. Remove contaminated clothing and shoes. Get medical attention if symptoms occur.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Disposal Procedures

The disposal of DPM-1001, as with any laboratory chemical, should be approached systematically. The following step-by-step process is a general guideline. Always consult and follow your institution's specific EHS procedures.

• Waste Identification and Segregation:

  • All DPM-1001 waste, including pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves), should be collected in a designated, properly labeled waste container.

  • Do not mix DPM-1001 waste with other chemical waste streams unless explicitly permitted by your EHS department.

• Container Labeling:

  • The waste container must be clearly labeled with the words "Hazardous Waste" (or as required by your institution), the full chemical name "DPM-1001," and a description of the contents (e.g., "DPM-1001 in DMSO," "Contaminated gloves with DPM-1001").

  • Include the accumulation start date on the label.

• Storage:

  • Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.

  • The container must be kept closed at all times, except when adding waste.

  • Ensure the storage area is secure and away from incompatible materials.

• Waste Pickup and Disposal:

  • Once the container is full or has reached the allowable accumulation time limit set by your institution, arrange for a pickup by your EHS department.

  • Do not dispose of DPM-1001 down the drain or in the regular trash.[4][5] The environmental impact of DPM-1001, particularly due to its copper-chelating properties, is not fully understood, and sewer disposal is generally prohibited for laboratory chemicals.[5]

Quantitative Data Summary

Property	Value	Source
Chemical Formula	C35H57N3O3	MedKoo Biosciences
Molecular Weight	567.86 g/mol	MedKoo Biosciences
IC50 for PTP1B	100 nM	TargetMol, MedchemExpress
CAS Number	1471172-27-6	MedKoo Biosciences

DPM-1001 Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of DPM-1001 waste.

Caption: DPM-1001 Disposal Workflow

By adhering to these procedures and consulting with your institution's safety professionals, you can ensure the safe and responsible disposal of DPM-1001, fostering a secure laboratory environment and minimizing environmental impact.

References

• 1. sfasu.edu [sfasu.edu]
• 2. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. vumc.org [vumc.org]
• 5. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]

Essential Safety and Handling Protocols for DPM-1001

This guide provides crucial safety and logistical information for the proper handling and disposal of DPM-1001, a potent and specific inhibitor of protein-tyrosine phosphatase (PTP1B).[1][2] Adherence to these protocols is essential to ensure the safety of laboratory personnel and the integrity of research outcomes. While DPM-1001 trihydrochloride is not classified as a hazardous substance, standard laboratory precautions should be observed to minimize exposure.[3]

Chemical and Physical Properties

A summary of the key properties of DPM-1001 is provided below to inform safe handling and storage procedures.

Property	Value	Reference
Molecular Formula	C35H60Cl3N3O3	[3]
Molecular Weight	677.23 g/mol	[3]
Appearance	Not specified
Purity	99.84%	[1]
Storage	-80°C (6 months); -20°C (1 month)	[1]

Operational Plan: Step-by-Step Handling Procedures

To ensure safe handling, a systematic approach should be followed, encompassing preparation, use, and post-handling procedures.

Preparation and Engineering Controls

• Ventilation: Always handle DPM-1001 in a well-ventilated area. The use of a chemical fume hood is strongly recommended to avoid the formation and inhalation of dust or aerosols.[3]

• Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.

• Pre-planning: Review the Safety Data Sheet (SDS) and this guide thoroughly before beginning any work. Prepare all necessary materials and equipment in advance.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling DPM-1001:

• Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[4]

• Hand Protection: Wear nitrile or latex gloves. It is advisable to wear two pairs of gloves, especially during procedures with a higher risk of contamination.[5]

• Body Protection: A disposable, long-sleeved laboratory coat should be worn.[6]

• Respiratory Protection: In situations where dust or aerosols may be generated and ventilation is inadequate, a particulate respirator (e.g., N95) should be used.[4]

Handling and Experimental Workflow

The following diagram illustrates the standard workflow for handling DPM-1001, from preparation to disposal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. cdc.gov [cdc.gov]
• 5. youtube.com [youtube.com]
• 6. msdh.ms.gov [msdh.ms.gov]